Di-n-octyltin oxide

• CAS: 870-08-6

Core Science & Biosynthesis

In-Depth Technical Guide: Di-n-octyltin Oxide (CAS 870-08-6)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Di-n-octyltin oxide (DOTO), with the CAS number 870-08-6, is an organotin compound widely utilized in various industrial applications. It is primarily recognized for its role as a heat stabilizer in the production of polyvinyl chloride (PVC) and as a catalyst in the synthesis of polyurethanes, polyesters, and other polymers.[1][2] Its lower toxicity compared to other organotin compounds, such as those based on butyltin or tributyltin, has made it a preferred alternative in many applications.[1] However, concerns regarding its potential environmental and health impacts persist, necessitating a thorough understanding of its properties for safe handling and use. This guide provides a comprehensive overview of the physicochemical, toxicological, and reactive properties of Di-n-octyltin oxide, along with relevant experimental protocols and an exploration of its toxicological mechanisms.

Physicochemical Properties

Di-n-octyltin oxide is a white to off-white crystalline powder.[1] It is practically insoluble in water but shows some solubility in organic solvents like toluene.[3][4] A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Di-n-octyltin oxide

Property	Value	Reference(s)
CAS Number	870-08-6	[5]
Molecular Formula	C₁₆H₃₄OSn	[5]
Molecular Weight	361.15 g/mol	[4]
Appearance	White to off-white crystalline powder	[1]
Melting Point	245-248 °C (decomposes)	[4]
Boiling Point	230 °C at 1013 hPa	[4]
Density	1.3 g/cm³	[4]
Vapor Pressure	<0.01 hPa at 20 °C	[4]
Water Solubility	Insoluble	[4]
Solubility in Organic Solvents	Slightly soluble in Toluene	[4]

Applications and Industrial Relevance

The primary applications of Di-n-octyltin oxide stem from its thermal stabilizing and catalytic properties.

• PVC Heat Stabilizer: DOTO is a crucial additive in PVC processing. It prevents the thermal degradation of the polymer during manufacturing and enhances the durability and weather resistance of the final products.[1][2]

• Catalyst: It serves as a catalyst in various chemical reactions, including:

  • Polyurethane Synthesis: Facilitating the reactions to produce polyurethanes.[1]

  • Esterification and Transesterification: Used in the production of polyesters, alkyd resins, and other specialty esters.[2]

• Biocide: In some agricultural formulations, it has been used as a biocide to protect crops.[1]

• Coatings and Sealants: It is incorporated into coatings and sealants to improve adhesion and weather resistance.[1]

Toxicological Profile

While considered less toxic than some other organotin compounds, Di-n-octyltin oxide is not without health risks. The available toxicological data are summarized in Table 2.

Table 2: Toxicological Data for Di-n-octyltin oxide

Endpoint	Value/Observation	Reference(s)
Acute Oral Toxicity (LD50, rat)	2500 mg/kg	[4]
Skin Irritation	Causes skin irritation.	[6]
Eye Irritation	Causes serious eye irritation.	[6]
Respiratory Irritation	May cause respiratory irritation.	[6]
Immunotoxicity	Dioctyltin (B90728) compounds are reported to cause immune system toxicity.	[1]
Developmental Toxicity	Dioctyltin compounds have been reported to cause developmental toxicity.	[1]
Endocrine Disruption	Organotin compounds are suspected endocrine-disrupting chemicals.	[7]
Carcinogenicity	Shall not be classified as carcinogenic.	[8]
Mutagenicity	Shall not be classified as germ cell mutagenic.	[8]

Mechanisms of Toxicity

Immunotoxicity: Induction of Apoptosis in Lymphocytes

The immunotoxicity of dioctyltin compounds is believed to be mediated through the induction of apoptosis, or programmed cell death, in immune cells, particularly T-lymphocytes. While direct studies on Di-n-octyltin oxide are limited, research on related organotin compounds like bis(tri-n-butyltin)oxide has shown the induction of apoptosis in rat thymocytes.[9] This process involves characteristic morphological changes such as nuclear chromatin condensation and DNA fragmentation.[9]

The proposed signaling pathway for Di-n-octyltin oxide-induced apoptosis in lymphocytes is depicted in the following diagram. This pathway is inferred from the known mechanisms of other organotin compounds and general apoptotic signaling.

Caption: Proposed mechanism of Di-n-octyltin oxide-induced apoptosis in lymphocytes.

Endocrine Disruption: Interference with Steroidogenesis

Organotin compounds are recognized as endocrine-disrupting chemicals.[7] They can interfere with the biosynthesis of steroid hormones (steroidogenesis). Some organotins have been shown to act as agonists for nuclear receptors like the peroxisome proliferator-activated receptor (PPAR)γ and the retinoid X receptor (RXR).[10] This interaction can lead to the induction of enzymes involved in steroid synthesis, such as 3β-hydroxysteroid dehydrogenase type I, ultimately promoting the production of hormones like progesterone (B1679170).[7] The potential for Di-n-octyltin oxide to disrupt steroidogenesis warrants further investigation, particularly in the context of developmental and reproductive toxicology. The logical workflow for investigating such effects is outlined below.

Caption: Logical workflow for investigating endocrine disruption by Di-n-octyltin oxide.

Experimental Protocols

Determination of Di-n-octyltin oxide in PVC by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is adapted from a method for determining organotin stabilizers in PVC.

Objective: To quantify the amount of Di-n-octyltin oxide that has migrated from a PVC product.

Materials:

• PVC sample

• Tetrahydrofuran (THF), analytical grade

• Hydrochloric acid (HCl), 6 mol L⁻¹

• Sodium tetraethylborate (NaBEt₄), derivatizing agent

• Sodium acetate (B1210297) buffer (0.2 mol L⁻¹, pH 4.5)

• Hexane (B92381), analytical grade

• Di-n-octyltin oxide standard

• GC-MS system with a suitable capillary column (e.g., HP-5ms)

Procedure:

• Sample Preparation:

  • Accurately weigh a known amount of the PVC sample.

  • Dissolve the PVC sample in a measured volume of THF to release the organotin stabilizers.

• Hydrolysis:

  • Treat the THF solution with 6 mol L⁻¹ HCl to hydrolyze the Di-n-octyltin oxide to its chloride form.

• Derivatization:

  • Add sodium acetate buffer to the solution to adjust the pH to 4.5.

  • Add an excess of NaBEt₄ solution and incubate at 50 °C to derivatize the dioctyltin chloride to a volatile ethylated form.

• Extraction:

  • Extract the derivatized organotin compound into hexane.

• GC-MS Analysis:

  • Inject an aliquot of the hexane extract into the GC-MS system.

  • GC Conditions (example):

    • Injector Temperature: 280 °C

    • Oven Program: Start at 50 °C, hold for 2 min, ramp to 280 °C at 10 °C/min, hold for 5 min.

    • Carrier Gas: Helium at a constant flow rate.

  • MS Conditions (example):

    • Ionization Mode: Electron Ionization (EI)

    • Scan Range: m/z 50-500

    • Monitor characteristic ions for the ethylated derivative of dioctyltin.

• Quantification:

  • Prepare a calibration curve using standard solutions of Di-n-octyltin oxide that have undergone the same derivatization and extraction procedure.

  • Quantify the amount of Di-n-octyltin oxide in the sample by comparing its peak area to the calibration curve.

Caption: Workflow for the analysis of Di-n-octyltin oxide in PVC samples.

Chemical Reactivity and Stability

Di-n-octyltin oxide is stable under normal conditions.[11] However, it is incompatible with strong oxidizing agents.[11] Exposure to moist air or water should be avoided.[11] Hazardous decomposition products upon combustion include carbon monoxide, carbon dioxide, and tin oxides.[6]

Conclusion

Di-n-octyltin oxide (CAS 870-08-6) is a commercially significant organotin compound with important applications as a heat stabilizer and catalyst. While it is considered less toxic than some of its counterparts, it still poses potential health risks, including immunotoxicity and endocrine disruption. The proposed mechanism of immunotoxicity involves the induction of apoptosis in lymphocytes, a pathway that warrants further direct investigation for this specific compound. Similarly, its potential to interfere with steroidogenesis highlights the need for continued research into its endocrine-disrupting effects. The provided experimental protocol for its analysis in PVC offers a framework for monitoring its presence and migration from consumer products. A thorough understanding of the properties and potential hazards of Di-n-octyltin oxide is essential for its responsible use in industrial applications and for safeguarding human and environmental health.

References

• 1. chemimpex.com [chemimpex.com]
• 2. BNT Chemicals | Dioctyltin Oxide [bnt-chemicals.com]
• 3. DIOCTYLTIN OXIDE (DOTO) - Ataman Kimya [atamanchemicals.com]
• 4. 870-08-6 CAS MSDS (Dioctyltin oxide) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. Dioctyltin oxide | C16H34OSn | CID 93563 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]
• 7. Organotin compounds cause structure-dependent induction of progesterone in human choriocarcinoma Jar cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chemos.de [chemos.de]
• 9. Bis(tri-n-butyltin)oxide induces programmed cell death (apoptosis) in immature rat thymocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Endocrine disruption induced by organotin compounds; organotins function as a powerful agonist for nuclear receptors rather than an aromatase inhibitor [jstage.jst.go.jp]
• 11. fishersci.com [fishersci.com]

An In-depth Technical Guide to Di-n-octyltin Oxide: Molecular Structure and Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, chemical formula, and physicochemical properties of di-n-octyltin oxide. It is intended to be a core resource for professionals in research and development.

Chemical Identity and Formula

Di-n-octyltin oxide, also known as dioctyloxostannane, is an organotin compound with the chemical formula C16H34OSn.[1][2][3] It is a white to off-white crystalline powder.[1] In practice, it often exists as an amorphous, polymeric solid rather than discrete monomers.[3] This compound is practically insoluble in water but soluble in some organic solvents.[3][4]

Synonyms: Dioctyloxostannane, Dioctyltin (B90728) oxide, DOTO[1][3][4][5]

Molecular Structure

The fundamental structure of di-n-octyltin oxide consists of a central tin (Sn) atom double-bonded to an oxygen atom and single-bonded to two n-octyl hydrocarbon chains (C8H17). However, due to the nature of the tin-oxygen bond, di-n-octyltin oxide typically exists as a coordination polymer, where tin and oxygen atoms form a repeating (-Sn-O-)n backbone. The two n-octyl groups are attached to each tin atom. This polymeric nature contributes to its insolubility in water and high melting point.

Below is a diagram representing the monomeric unit of di-n-octyltin oxide.

Caption: Monomeric unit of di-n-octyltin oxide.

Physicochemical Properties

The quantitative data for di-n-octyltin oxide are summarized in the table below for easy reference and comparison.

Property	Value	Reference
CAS Number	870-08-6	[1][2][4][5]
Molecular Formula	C16H34OSn	[1][2][3]
Molecular Weight	361.16 g/mol	[1][6]
Appearance	White to off-white powder/crystal	[1]
Melting Point	245 - 248 °C (decomposes)	[1][4][7][8]
Boiling Point	230 °C at 1013 hPa	[1][4]
Density	1.3 g/cm³	[4][7][8]
Water Solubility	Insoluble	[3][4]

Experimental Protocols: Synthesis

A common method for the synthesis of di-n-octyltin oxide is through the hydrolysis of di-n-octyltin dihalides.[9] The following is a generalized experimental protocol based on this method.

Objective: To synthesize di-n-octyltin oxide by hydrolyzing di-n-octyltin dihalide with an aqueous alkali solution.

Materials:

• Di-n-octyltin dihalide (e.g., di-n-octyltin dichloride)

• Aqueous alkali (e.g., sodium hydroxide (B78521) solution)

• Hydrocarbon solvent (e.g., cyclohexane)

• Reaction vessel with stirring and temperature control

• Separatory funnel

• Filtration apparatus

• Drying oven

Methodology:

• Preparation of Reaction Mixture: An aqueous solution of the alkali (e.g., sodium hydroxide) is prepared in the reaction vessel. The hydrocarbon solvent is then added.

• Addition of Dihalide: The di-n-octyltin dihalide, dissolved in the same hydrocarbon solvent, is added to the stirred alkali-solvent mixture. The addition is typically performed at a controlled temperature, for instance, 40-50 °C.[9]

• Hydrolysis Reaction: After the addition is complete, the reaction mixture is heated to a higher temperature (e.g., 70-80 °C) and stirred for a period to ensure the completion of the hydrolysis reaction.[9]

• Phase Separation: After the reaction, the mixture is allowed to settle, leading to the separation of the aqueous and organic layers. The organic layer containing the di-n-octyltin oxide is separated.

• Purification: The organic layer is washed with water to remove any remaining impurities.

• Product Isolation: The di-n-octyltin oxide is precipitated from the hydrocarbon solvent, often by cooling the solution to 15-20 °C.[9]

• Drying: The precipitated product is collected by filtration and dried in an oven to yield the final di-n-octyltin oxide powder.

The workflow for this synthesis process is illustrated in the diagram below.

References

• 1. chemimpex.com [chemimpex.com]
• 2. scbt.com [scbt.com]
• 3. BNT Chemicals | Dioctyltin Oxide [bnt-chemicals.com]
• 4. Dioctyltin oxide | 870-08-6 [chemicalbook.com]
• 5. fishersci.com [fishersci.com]
• 6. Di-n-octyltin oxide | Fisher Scientific [fishersci.ca]
• 7. bdmaee.net [bdmaee.net]
• 8. newtopchem.com [newtopchem.com]
• 9. US3390159A - Process for preparing dioctyltin oxide - Google Patents [patents.google.com]

An In-depth Technical Guide to the Solubility of Di-n-octyltin Oxide in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Di-n-octyltin oxide (DOTO) is an organotin compound with a wide range of industrial applications, including as a heat stabilizer for polyvinyl chloride (PVC), a catalyst in the production of polyurethanes, and in the synthesis of other organotin compounds. Its solubility in organic solvents is a critical parameter for its application in these processes, influencing reaction kinetics, product purity, and formulation. This technical guide provides a comprehensive overview of the solubility of di-n-octyltin oxide in various organic solvents, outlines a detailed experimental protocol for its determination, and presents a logical workflow for solubility testing.

Data Presentation: Solubility of Di-n-octyltin Oxide

Organic Solvent	Qualitative Solubility	Quantitative Solubility ( g/100 mL at 25°C)
Toluene	Slightly Soluble[1][2][3][4][5]	Data not available
Ethanol	Slightly Soluble[6]	Data not available
Acetone	Slightly Soluble[6]	Data not available
Benzene	Soluble	Data not available
Xylene	Soluble (in the context of synthesis)	Data not available
Ligroin	Soluble (in the context of synthesis)	Data not available

Experimental Protocol: Determination of Solubility via the Gravimetric Method

The following is a detailed experimental protocol for the quantitative determination of the solubility of di-n-octyltin oxide in an organic solvent using the gravimetric method.[7][8][9][10][11] This method is a reliable and widely used technique for measuring the solubility of a solid in a liquid.

1. Materials and Apparatus:

• Di-n-octyltin oxide (high purity)

• Selected organic solvent (analytical grade)

• Analytical balance (accurate to ±0.0001 g)

• Thermostatic shaker or water bath

• Filtration apparatus (e.g., syringe filters with appropriate membrane, vacuum filtration system)

• Glass vials or flasks with airtight seals

• Oven for drying

• Desiccator

• Spatula and weighing paper

• Pipettes and graduated cylinders

2. Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of di-n-octyltin oxide to a known volume of the selected organic solvent in a glass vial or flask. The presence of undissolved solid is necessary to ensure the solution is saturated.

  • Seal the vial or flask tightly to prevent solvent evaporation.

  • Place the vial in a thermostatic shaker or water bath set to a constant temperature (e.g., 25°C).

  • Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Withdrawal and Filtration:

  • Once equilibrium is achieved, allow the mixture to stand undisturbed for a short period to let the excess solid settle.

  • Carefully withdraw a known volume of the supernatant (the clear saturated solution) using a pre-heated or pre-cooled pipette to the same temperature as the solution to avoid precipitation.

  • Immediately filter the withdrawn sample using a syringe filter with a membrane compatible with the organic solvent to remove any undissolved microcrystals.

• Gravimetric Analysis:

  • Accurately weigh a clean, dry evaporating dish on an analytical balance (record as W₁).

  • Transfer the filtered saturated solution into the pre-weighed evaporating dish.

  • Weigh the evaporating dish containing the solution (record as W₂).

  • Carefully evaporate the solvent in a well-ventilated fume hood. This can be done at room temperature or with gentle heating, depending on the solvent's volatility and the thermal stability of di-n-octyltin oxide.

  • Once the solvent has completely evaporated, place the evaporating dish in an oven at a temperature sufficient to dry the solid residue without causing decomposition (e.g., 60-80°C).

  • Periodically remove the dish from the oven, cool it to room temperature in a desiccator, and weigh it. Repeat this process until a constant weight is achieved (record as W₃).

3. Calculation of Solubility:

• Mass of the solute (Di-n-octyltin oxide): Mass_solute = W₃ - W₁

• Mass of the solvent: Mass_solvent = W₂ - W₃

• Solubility (in g/100 g of solvent): Solubility = (Mass_solute / Mass_solvent) * 100

• Solubility (in g/100 mL of solvent): To express solubility in g/100 mL, the density of the solvent at the experimental temperature is required. Volume_solvent = Mass_solvent / Density_solvent Solubility = (Mass_solute / Volume_solvent) * 100

Mandatory Visualization: Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the solubility of di-n-octyltin oxide in an organic solvent.

References

• 1. DIOCTYLTIN OXIDE (DOTO) - Ataman Kimya [atamanchemicals.com]
• 2. Dioctyltin oxide | 870-08-6 [m.chemicalbook.com]
• 3. DIOCTYLTIN OXIDE BLEND - Ataman Kimya [atamanchemicals.com]
• 4. 870-08-6 CAS MSDS (Dioctyltin oxide) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. Dioctyltin oxide | 870-08-6 [chemicalbook.com]
• 6. bdmaee.net [bdmaee.net]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. uomus.edu.iq [uomus.edu.iq]
• 9. pharmajournal.net [pharmajournal.net]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. msesupplies.com [msesupplies.com]

Synthesis of Di-n-octyltin Oxide from Di-n-octyltin Dihalide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of di-n-octyltin oxide from di-n-octyltin dihalides. The primary method detailed is the hydrolysis of di-n-octyltin dihalides using an aqueous alkali solution in the presence of a hydrocarbon solvent. This process is particularly valuable as it can be adapted for use with impure or crude di-n-octyltin dihalides, making it an economically viable option for industrial-scale production.[1] Di-n-octyltin oxide is a crucial intermediate in the production of n-octyltin stabilizers for polyvinyl chloride (PVC) and finds applications as a catalyst in various chemical reactions, including esterification and transesterification.[2][3][4]

Core Synthesis Pathway: Hydrolysis of Di-n-octyltin Dihalide

The fundamental reaction involves the hydrolysis of a di-n-octyltin dihalide, such as di-n-octyltin dichloride or di-n-octyltin diiodide, with an aqueous alkali, typically sodium hydroxide (B78521) (caustic soda). The reaction is carried out in a hydrocarbon solvent, which plays a critical role in the purification of the final product.[1]

A key feature of this process is the temperature-dependent solubility of di-n-octyltin oxide in the hydrocarbon solvent. By maintaining the reaction temperature between 60°C and 100°C, the newly formed di-n-octyltin oxide dissolves in the solvent.[1] Subsequent cooling of the reaction mixture allows for the precipitation of high-purity di-n-octyltin oxide, leaving impurities in the solution.[1]

Caption: General synthesis pathway for di-n-octyltin oxide.

Experimental Protocols

The following are detailed experimental protocols derived from patented synthesis methods.

Protocol 1: Synthesis from Crude Di-n-octyltin Dichloride [1]

• Preparation of Reactant Solution: A solution is prepared by adding 50 kg of toluene to 41.6 kg of crude di-n-octyltin dichloride (with a purity of 90.2%).

• Preparation of Alkali Solution: A separate mixture is prepared consisting of 9.2 kg of caustic soda, 37 kg of water, and 220 kg of toluene.

• Reaction: The di-n-octyltin dichloride solution is added to the alkali mixture at a temperature of 20°C to 30°C.

• Heating and Dissolution: The temperature of the combined reaction mixture is then raised and maintained between 60°C and 100°C to facilitate the hydrolysis and dissolve the resulting di-n-octyltin oxide.

• Cooling and Precipitation: The hydrocarbon solvent layer is cooled to a temperature between 15°C and 20°C to precipitate the di-n-octyltin oxide.

• Recovery: The precipitated di-n-octyltin oxide is recovered from the reaction mixture.

Protocol 2: Synthesis from Impure Di-n-octyltin Diiodide [1]

• Preparation of Reactant Solution: 90 g of cyclohexane is added to 60 g of impure di-n-octyltin diiodide (with a purity of 77.6%).

• Preparation of Alkali Solution: A mixture of 9.2 g of caustic soda, 37 g of water, and 330 g of cyclohexane is prepared.

• Reaction: The di-n-octyltin diiodide solution is added to the alkali mixture at a temperature of 40°C to 50°C.

• Heating: The mixture is then stirred for 30 minutes at a temperature of 70°C to 80°C.

• Product Isolation: Further processing, as described in the patent, is carried out to isolate the di-n-octyltin oxide.

Protocol 3: Synthesis from Purified Di-n-octyltin Dichloride [1]

• Preparation of Reactant Solution: 82.2 g of purified di-n-octyltin dichloride is dissolved in 80 g of xylene.

• Preparation of Alkali Solution: A mixture of 8.8 g of caustic soda, 35 g of water, and 290 g of xylene is prepared and heated to 90°C-100°C.

• Reaction: The di-n-octyltin dichloride solution is added to the hot alkali mixture and stirred for 30 minutes.

• Product Isolation: The di-n-octyltin oxide is obtained by following the operational steps outlined in the second example, yielding 72.2 g of the product.[1]

Caption: A generalized experimental workflow for the synthesis.

Quantitative Data Summary

The following tables summarize the quantitative data from the described experimental protocols.

Table 1: Reactant and Solvent Quantities

Experiment	Di-n-octyltin Dihalide (Type)	Dihalide Mass ( kg/g )	Dihalide Purity (%)	Hydrocarbon Solvent (Type)	Solvent Mass ( kg/g )	Caustic Soda ( kg/g )	Water ( kg/g )
Protocol 1	Dichloride	41.6 kg	90.2	Toluene	270 kg	9.2 kg	37 kg
Protocol 2	Diiodide	60 g	77.6	Cyclohexane	420 g	9.2 g	37 g
Protocol 3	Dichloride	82.2 g	Purified	Xylene	370 g	8.8 g	35 g

Table 2: Reaction Conditions and Product Yield

Experiment	Reaction Temperature (°C)	Cooling Temperature (°C)	Product Yield (g)	Theoretical Yield (%)	Product Purity (%)
Protocol 1	20-30 (initial), then 60-100	15-20	-	97.3	High
Protocol 2	40-50 (initial), then 70-80	-	-	-	-
Protocol 3	90-100	-	72.2	-	-

Note: Dashes indicate data not provided in the source material.

Purity and Characterization

The purity of the synthesized di-n-octyltin oxide can be assessed by converting it back to di-n-octyltin dichloride with concentrated hydrochloric acid and measuring the melting point of the resulting dichloride. For instance, di-n-octyltin dichloride obtained from the high-purity oxide has a melting point of 48°C - 49°C, which is consistent with literature values.[1] Elemental analysis of the di-n-octyltin oxide should yield results close to the calculated percentages: C, 53.20%; H, 9.49%; Sn, 32.86%.[5] A product with found percentages of C, 53.09%; H, 9.41%; and Sn, 32.75% is considered to have a purity of not less than 99.5%.[5]

References

• 1. US3390159A - Process for preparing dioctyltin oxide - Google Patents [patents.google.com]
• 2. DIOCTYLTIN OXIDE (DOTO) - Ataman Kimya [atamanchemicals.com]
• 3. BNT Chemicals | Dioctyltin Oxide [bnt-chemicals.com]
• 4. chemimpex.com [chemimpex.com]
• 5. US3466311A - Preparation of dialkyltin oxides - Google Patents [patents.google.com]

The Core Chemistry of Organotin Compounds: A Technical Guide for Researchers and Drug Development Professionals

An in-depth exploration of the synthesis, structure, reactivity, and biological applications of organotin compounds, providing researchers, scientists, and drug development professionals with a comprehensive understanding of this versatile class of organometallics.

Introduction

Organotin compounds, characterized by the presence of at least one tin-carbon bond, have a rich history dating back to the 19th century.[1] Their diverse chemical functionalities and biological activities have led to their application in a wide array of fields, from polymer stabilizers and catalysts to potent biocides and promising anticancer agents.[2][3] This technical guide delves into the fundamental chemistry of organotin compounds, offering a detailed overview of their synthesis, structural diversity, and reactivity. Furthermore, it provides insights into their applications in drug development, complete with experimental protocols and quantitative data to aid researchers in this dynamic field.

I. Synthesis of Organotin Compounds

The synthesis of organotin compounds can be achieved through several key methodologies, each offering distinct advantages depending on the desired substitution pattern and functional group tolerance.

Grignard and Organoaluminium Reagents

The reaction of tin tetrachloride (SnCl4) with Grignard reagents (RMgX) or organoaluminium compounds (R3Al) is a cornerstone of organotin synthesis, typically leading to the formation of tetraorganotins (R4Sn).[1][4]

Experimental Protocol: Synthesis of Tetraethyltin (B1219993) [1]

• Reaction: 4 CH3CH2MgBr + SnCl4 → (CH3CH2)4Sn + 4 MgClBr

• Procedure: To a solution of tin tetrachloride in an appropriate anhydrous solvent (e.g., diethyl ether or THF) under an inert atmosphere, a solution of ethylmagnesium bromide is added dropwise at a controlled temperature. The reaction mixture is then stirred for a specified period, followed by hydrolysis with a saturated aqueous solution of ammonium (B1175870) chloride. The organic layer is separated, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The resulting tetraethyltin is purified by distillation.

• Yields: This method generally provides good to excellent yields, often exceeding 80%.[5]

Stille Cross-Coupling Reaction

The Stille reaction is a powerful palladium-catalyzed cross-coupling reaction between an organostannane and an organic halide or triflate, forming a new carbon-carbon bond.[2] This reaction is widely used in organic synthesis due to its tolerance of a wide variety of functional groups.

Experimental Protocol: A General Stille Coupling Reaction

• Reactants: Organostannane (e.g., R-SnBu3), organic halide (R'-X, where X = I, Br, Cl, OTf), palladium catalyst (e.g., Pd(PPh3)4), and a suitable solvent (e.g., THF, DMF, toluene).

• Procedure: To a solution of the organic halide and the organostannane in the chosen solvent, the palladium catalyst is added under an inert atmosphere. The reaction mixture is then heated to a temperature typically ranging from 60 to 120 °C until the reaction is complete (monitored by TLC or GC-MS). The reaction is then cooled, and the crude product is purified by column chromatography.

• Yields: Yields for Stille coupling reactions are highly variable depending on the substrates and reaction conditions, but often range from 70% to over 90%.[6][7]

Logical Relationship: The Catalytic Cycle of the Stille Reaction

Caption: The catalytic cycle of the Stille cross-coupling reaction.

Synthesis of Organotin Hydrides

Organotin hydrides, such as the widely used tributyltin hydride (Bu3SnH), are important reagents in organic synthesis, particularly for radical-based reactions.

Experimental Protocol: Synthesis of Tributyltin Hydride [6]

• Reaction: 2 (Bu3Sn)2O + (MeSiH)O → 2 Bu3SnH + (MeSiOH)O

• Procedure: A mixture of bis(tributyltin) oxide and polymethylhydrosiloxane (B1170920) is heated under reduced pressure. The tributyltin hydride is then distilled directly from the reaction mixture. Alternatively, it can be prepared by the reduction of tributyltin chloride with a reducing agent like lithium aluminum hydride.

• Characterization: The presence of the Sn-H bond is readily identified by a strong absorption in the IR spectrum around 1814 cm-1.[6]

II. Structure and Bonding

Organotin compounds exhibit a rich structural chemistry, largely dictated by the +4 oxidation state of the tin atom, although +2 states are also known.[8]

Coordination Geometry

In their tetravalent state, organotin compounds typically adopt a tetrahedral geometry.[4] However, due to the availability of d-orbitals, tin can expand its coordination number to five (trigonal bipyramidal) or six (octahedral), a phenomenon known as hypercoordination.[4][9] This is particularly common when electronegative substituents are attached to the tin atom.

The Carbon-Tin Bond

The carbon-tin (C-Sn) bond is a covalent bond with a length that increases down Group 14, being approximately 2.15 Å.[9] This relatively long and weak bond contributes to the high reactivity of organotin compounds.

Table 1: Selected Bond Lengths and Angles in Organotin Compounds

Compound	C-Sn Bond Length (Å)	C-Sn-C Bond Angle (°)	Reference
(CH3)4Sn	2.144	109.5	[4]
(C6H5)4Sn	2.160	109.5	[10]
(CH3)2SnCl2(bipyridine)	2.17 (eq), 2.26 (ax)	-	[4]
Triphenyltin Carboxylate Complex	2.108 - 2.129	-	[11]

eq = equatorial, ax = axial

III. Reactivity of Organotin Compounds

The reactivity of organotin compounds is primarily governed by the cleavage of the C-Sn bond and the lability of the anionic groups attached to the tin atom.

Cleavage of the C-Sn Bond

The C-Sn bond can be cleaved by various reagents, including halogens, mineral acids, and organometallic compounds. The ease of cleavage depends on the nature of the organic group, with aryl and vinyl groups being more readily cleaved than alkyl groups.

Reactions of Organotin Hydrides

Organotin hydrides are versatile reagents that undergo several important reactions, including hydrostannylation (addition across a multiple bond) and radical-mediated reductions of organic halides.

IV. Spectroscopic Characterization

A variety of spectroscopic techniques are employed to elucidate the structure and bonding in organotin compounds.

NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for characterizing organotin compounds. 1H and 13C NMR provide information about the organic substituents, while 119Sn NMR is particularly informative about the coordination environment of the tin atom. The chemical shift range for 119Sn is very large, spanning over 5000 ppm, making it highly sensitive to changes in coordination number and the nature of the substituents.[12]

Table 2: Representative 119Sn NMR Chemical Shifts for Organotin Compounds

Compound Class	Coordination Number	119Sn Chemical Shift Range (ppm)	Reference
R4Sn	4	+200 to -60	[12][13]
R3SnX	4	+160 to +100	[13][14]
R3SnX (Lewis base adduct)	5	+40 to -60	[15]
R2SnX2	4	+140 to -50	[16]
R2SnX2 (Lewis base adduct)	5 or 6	-20 to -400	[16]
RSnX3	4	-10 to -170	[16]

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying characteristic vibrational frequencies of bonds to tin. The Sn-C stretching vibrations are typically found in the 600-500 cm-1 region, while the Sn-H stretch in organotin hydrides gives a strong, sharp absorption around 1800 cm-1.[17]

Table 3: Characteristic IR Frequencies for Organotin Compounds

Bond	Vibrational Mode	Frequency Range (cm-1)	Reference
Sn-C (alkyl)	Stretch	550 - 450	[17]
Sn-C (aryl)	Stretch	~240	[17]
Sn-H	Stretch	1850 - 1800	[6]
Sn-O	Stretch	700 - 550	-
Sn-Cl	Stretch	400 - 300	-

Mass Spectrometry

Mass spectrometry (MS) provides information about the molecular weight and fragmentation patterns of organotin compounds. A characteristic feature of the mass spectra of organotin compounds is the isotopic cluster pattern arising from the multiple stable isotopes of tin.[18] Fragmentation often involves the loss of organic radicals from the molecular ion.[19]

Experimental Workflow: Characterization of a Novel Organotin Compound

Caption: A typical workflow for the characterization of a newly synthesized organotin compound.

V. Applications in Drug Development

Organotin compounds have emerged as a promising class of metallodrugs, exhibiting a range of biological activities, including anticancer, antifungal, and antibacterial properties.[20] Their mechanism of action is often multifaceted, involving interactions with cellular membranes, inhibition of enzymes, and induction of apoptosis.[3][21]

Anticancer Activity

Numerous organotin compounds have demonstrated significant in vitro cytotoxicity against a variety of cancer cell lines.[22] The biological activity is highly dependent on the number and nature of the organic groups attached to the tin atom, with triorganotin compounds generally showing the highest activity.[23]

Signaling Pathway: Proposed Anticancer Mechanism of Action

Caption: A simplified signaling pathway illustrating a proposed mechanism of anticancer action for organotin compounds.

Experimental Protocol: MTT Assay for Cytotoxicity Screening [24][25]

• Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

• Procedure:

  • Seed cancer cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the organotin compound for a specified period (e.g., 24, 48, or 72 hours).

  • Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

  • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO or isopropanol).

  • Measure the absorbance of the solubilized formazan at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: The absorbance is directly proportional to the number of viable cells. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is then calculated.

Antimicrobial Activity

Certain organotin compounds exhibit potent activity against a broad spectrum of bacteria and fungi.[26]

Experimental Protocol: Agar (B569324) Well Diffusion Assay for Antimicrobial Screening [1][27]

• Principle: This method assesses the antimicrobial activity of a compound by measuring the zone of inhibition of microbial growth on an agar plate.

• Procedure:

  • Prepare an agar plate uniformly inoculated with a test microorganism (bacteria or fungi).

  • Create wells in the agar using a sterile cork borer.

  • Add a known concentration of the organotin compound solution to each well.

  • Incubate the plates under appropriate conditions for microbial growth.

  • Measure the diameter of the clear zone of inhibition around each well.

• Data Analysis: A larger diameter of the inhibition zone indicates greater antimicrobial activity.

Conclusion

The fundamental chemistry of organotin compounds is rich and varied, offering a vast landscape for scientific exploration and application. Their tunable reactivity and structural diversity make them valuable tools in organic synthesis. Furthermore, their potent biological activities present exciting opportunities for the development of novel therapeutic agents. This guide provides a foundational understanding of this important class of compounds, equipping researchers with the necessary knowledge and experimental frameworks to further advance the field. Continued research into the synthesis of novel organotin structures and a deeper understanding of their mechanisms of action will undoubtedly unlock their full potential in chemistry and medicine.

References

• 1. hereditybio.in [hereditybio.in]
• 2. Stille reaction - Wikipedia [en.wikipedia.org]
• 3. Toxicity of organotin compounds: shared and unshared biochemical targets and mechanisms in animal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Organotin chemistry - Wikipedia [en.wikipedia.org]
• 5. dspace.mit.edu [dspace.mit.edu]
• 6. Stille couplings catalytic in tin: the "Sn-O" approach [pubmed.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. stacks.cdc.gov [stacks.cdc.gov]
• 9. lupinepublishers.com [lupinepublishers.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. NMR Periodic Table: Tin NMR [imserc.northwestern.edu]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. pubs.rsc.org [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]
• 17. d-nb.info [d-nb.info]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. chemguide.co.uk [chemguide.co.uk]
• 20. Organotin (IV) Dithiocarbamate Compounds as Anticancer Agents: A Review of Syntheses and Cytotoxicity Studies [mdpi.com]
• 21. researchgate.net [researchgate.net]
• 22. chemistry.msu.edu [chemistry.msu.edu]
• 23. Cellular Basis of Organotin(IV) Derivatives as Anticancer Metallodrugs: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 24. opentrons.com [opentrons.com]
• 25. broadpharm.com [broadpharm.com]
• 26. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 27. botanyjournals.com [botanyjournals.com]

An In-depth Technical Guide to Di-n-octyltin Oxide: Discovery, History, and Core Data

For Researchers, Scientists, and Drug Development Professionals

Abstract

Di-n-octyltin oxide (DOTO) is an organotin compound with a significant history of industrial application, primarily as a heat stabilizer for polyvinyl chloride (PVC) and as a catalyst. This technical guide provides a comprehensive overview of the discovery and history of DOTO, its physicochemical properties, detailed experimental protocols for its synthesis and analysis, and an examination of its molecular mechanism of action as an endocrine disruptor through the activation of the PPARγ-RXR signaling pathway. All quantitative data is presented in structured tables for clarity, and key processes are visualized using Graphviz diagrams.

Discovery and History

The field of organotin chemistry, to which Di-n-octyltin oxide belongs, has its origins in the mid-19th century. The first organotin compound, diethyltin (B15495199) diiodide, was synthesized by Edward Frankland in 1849. However, the industrial significance and broader scientific interest in organotin compounds did not burgeon until the mid-20th century.

The pioneering work on the biocidal properties and stabilizing applications of organotin compounds was conducted by G. J. M. van der Kerk and his colleagues at the Institute for Organic Chemistry T.N.O. in Utrecht, Netherlands.[1] While a definitive singular "discovery" of Di-n-octyltin oxide is not pinpointed to a single date, its development is firmly rooted in the systematic investigations of van der Kerk's group into various organotin derivatives during the 1950s.

A seminal publication by G. J. M. van der Kerk and J. G. A. Luijten in the 1957 issue of the Journal of Applied Chemistry , titled "Investigations on organo-tin compounds. IX. The preparation of some dialkyltin compounds with long-chain alkyl groups," is a cornerstone in the history of DOTO.[2] This paper described the synthesis and properties of several dialkyltin compounds, including di-n-octyltin derivatives, highlighting their potential as non-toxic stabilizers for vinyl plastics.[2] This research was driven by the need for effective PVC stabilizers with lower toxicity than other organotin compounds in use at the time.

Subsequent research and development led to patents, such as the 1968 patent for a process to prepare high-purity Di-n-octyltin oxide by the hydrolysis of di-n-octyltin dihalide, further solidifying its commercial viability.[3]

Physicochemical and Toxicological Data

The following tables summarize the key quantitative data for Di-n-octyltin oxide.

Table 1: Physicochemical Properties of Di-n-octyltin Oxide

Property	Value	Reference
CAS Number	870-08-6	[4]
Molecular Formula	C16H34OSn	[4]
Molecular Weight	361.16 g/mol	[4]
Appearance	White to off-white crystalline powder	[3][4]
Melting Point	245-248 °C (decomposes)	[3][4]
Boiling Point	230 °C at 1013 hPa	[4]
Density	1.3 g/cm³	[3][5]
Vapor Pressure	<0.01 hPa at 20 °C	[5]
Water Solubility	0.12 mg/L	[6]
Solubility	Soluble in organic solvents, practically insoluble in water.	[3]
Flash Point	70 °C	[5]
Auto-ignition Temperature	>100 °C	[5]

Table 2: Toxicological Data for Di-n-octyltin Oxide

Parameter	Value	Reference
LD50 (oral, rabbit)	2500 mg/kg	[5]
GHS Hazard Statements	H314, H361, H371, H372, H373	[7]

Experimental Protocols

Synthesis of Di-n-octyltin Oxide via Hydrolysis of Di-n-octyltin Dihalide

This method is adapted from the process described in U.S. Patent 3,390,159.[3]

Materials:

• Di-n-octyltin dichloride (or other dihalide)

• Sodium hydroxide (B78521) (or other alkali)

• Toluene (or other suitable hydrocarbon solvent)

• Water

Procedure:

• A solution of di-n-octyltin dihalide in a hydrocarbon solvent (e.g., toluene) is prepared.

• An aqueous solution of an alkali (e.g., sodium hydroxide) is prepared.

• The di-n-octyltin dihalide solution is added to the aqueous alkali solution with stirring.

• The reaction mixture is heated to a temperature between 60°C and 100°C and stirred for a sufficient time to ensure complete hydrolysis.

• After the reaction is complete, the aqueous layer is separated from the organic layer.

• The organic layer, containing the dissolved Di-n-octyltin oxide, is washed with hot water.

• The hydrocarbon solvent is cooled to precipitate the Di-n-octyltin oxide.

• The precipitated Di-n-octyltin oxide is collected by filtration, washed, and dried.

Analytical Methods for the Determination of Di-n-octyltin Oxide

Several analytical techniques can be employed for the detection and quantification of Di-n-octyltin oxide in various matrices.

3.2.1. Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Extraction of the analyte from the sample matrix using a suitable organic solvent. Derivatization may be necessary to improve volatility and chromatographic performance.

• GC Separation: The extracted and derivatized sample is injected into a gas chromatograph equipped with an appropriate column for the separation of organotin compounds.

• MS Detection: The separated compounds are introduced into a mass spectrometer for detection and quantification based on their mass-to-charge ratio and fragmentation patterns.

3.2.2. Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

• Sample Digestion: The sample is digested using a strong acid mixture to break down the organic matrix and bring the tin into solution.

• Analysis: The digested sample is introduced into the ICP-MS instrument, where the tin is atomized and ionized. The instrument then separates and quantifies the tin isotopes, allowing for the determination of the total tin content, from which the Di-n-octyltin oxide concentration can be inferred.

Signaling Pathways and Mechanism of Action

Di-n-octyltin oxide, like other organotin compounds, is recognized as an endocrine-disrupting chemical. Its mechanism of action at the molecular level involves the activation of nuclear receptors, specifically the Peroxisome Proliferator-Activated Receptor gamma (PPARγ) and the Retinoid X Receptor (RXR).[8]

DOTO acts as an agonist for the PPARγ-RXR heterodimer.[8] This activation initiates a cascade of downstream events that can alter gene expression, leading to various physiological effects, including adipogenesis (the formation of fat cells) and interference with other signaling pathways.

PPARγ-RXR Signaling Pathway Activated by Di-n-octyltin Oxide

Caption: DOTO activates the PPARγ-RXR heterodimer, leading to downstream gene transcription.

Experimental Workflow for Assessing PPARγ Activation

Caption: Workflow for determining PPARγ activation by DOTO using a reporter gene assay.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. DIOCTYLTIN OXIDE (DOTO) - Ataman Kimya [atamanchemicals.com]
• 4. chemimpex.com [chemimpex.com]
• 5. 870-08-6 CAS MSDS (Dioctyltin oxide) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. Dioctyltin OxideCAS #: 870-08-6 [eforu-chemical.com]
• 7. Dioctyltin oxide | C16H34OSn | CID 93563 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Activation of RXR–PPAR heterodimers by organotin environmental endocrine disruptors - PMC [pmc.ncbi.nlm.nih.gov]

Di-n-octyltin Oxide: A Technical Health and Safety Guide for Researchers

This document provides an in-depth technical overview of the health and safety data for di-n-octyltin oxide (CAS No. 870-08-6). It is intended for researchers, scientists, and drug development professionals who may handle this substance. This guide consolidates key data from material safety data sheets, regulatory assessments, and toxicological studies to ensure safe laboratory practices.

Chemical and Physical Properties

Di-n-octyltin oxide is an organotin compound that exists as a white to off-white powder.[1][2] It is characterized by its low solubility in water and higher solubility in organic solvents.[1][3]

Property	Value	Reference
CAS Number	870-08-6	[4]
Molecular Formula	C₁₆H₃₄OSn	[4]
Molecular Weight	361.15 g/mol	[5]
Appearance	White to off-white powder/solid	[1][4]
Melting Point	245-248 °C (decomposes)	[6]
Boiling Point	Not determined	[6]
Water Solubility	Insoluble	[1][3]
Solubility in Organic Solvents	Soluble	[7]

Toxicological Data

The toxicological profile of di-n-octyltin oxide indicates potential for significant health effects, particularly with repeated exposure. The primary target organs are the thymus and the reproductive system.[5][8] Much of the understanding of its systemic toxicity is derived from studies on related dioctyltin (B90728) compounds, based on the principle that the dioctyltin moiety is the main driver of toxicity.[8][9]

Endpoint	Result	Species	Reference
Acute Oral Toxicity (LD50)	2500 mg/kg	Rat	[10]
Skin Corrosion/Irritation	Causes skin irritation	Not specified	[11][12]
Serious Eye Damage/Irritation	Causes serious eye irritation	Not specified	[4][11]
Respiratory Irritation	May cause respiratory irritation	Not specified	[4][11]
Skin Sensitization	Not classified as a sensitizer	Guinea pig	[10]
Germ Cell Mutagenicity	Not classified as mutagenic	Not specified	[9]
Carcinogenicity	Not classified as carcinogenic	Not specified	[9]
Reproductive Toxicity	Suspected of damaging the unborn child	Not specified	[13]
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation	Not specified	[4][11]
Specific Target Organ Toxicity (Repeated Exposure)	May cause damage to organs (thymus) through prolonged or repeated exposure	Rat	[4][5][8]

Experimental Protocols

A key study in assessing the toxicity of di-n-octyltin oxide is the combined repeated dose toxicity study with the reproduction/developmental toxicity screening test, conducted according to the OECD Test Guideline 422.[5][10][11]

OECD Guideline 422: Combined Repeated Dose and Reproduction/Developmental Toxicity Screening Test

Objective: This screening test is designed to provide information on the potential health hazards of a substance following repeated exposure, including effects on male and female reproductive performance.[5][11]

Methodology:

• Test Species: The preferred species is the rat.[11]

• Administration: The test substance is administered orally by gavage daily.[11]

• Dosage: At least three dose levels and a control group are used. For di-n-octyltin oxide, Wistar rats were administered the chemical at 0, 5, 25, or 250 mg/kg in their diet.[5] This is equivalent to approximately 0, 0.3–0.4, 1.5–2.4, and 11.2–17.4 mg/kg body weight/day.[5]

• Dosing Period: Males are dosed for a minimum of four weeks, and females are dosed throughout the study period of approximately 54 days (including 2 weeks pre-mating, mating, gestation, and lactation).[5][11]

• Mating: A "one male to one female" mating procedure is typically used.[11]

• Observations:

  • Parental Animals: Daily clinical observations, weekly body weight and food/water consumption measurements, and estrous cycle monitoring are performed.[11]

  • Offspring: Pups are counted, weighed, and examined for external abnormalities. Anogenital distance and nipple retention in male pups are also measured.[5]

• Pathology: At the end of the study, all animals (parental and offspring) are subjected to a gross necropsy. Histopathological examination of major organs, with a particular focus on the reproductive organs and the thymus, is conducted.[5][11]

Key Findings for Di-n-octyltin Oxide: The primary finding from this study was significant thymus toxicity.[5] Developmental effects, such as increased pup mortality, were also noted.[10]

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow of the OECD Guideline 422 study used to assess the toxicity of di-n-octyltin oxide.

Caption: Workflow for the OECD 422 Toxicity Study.

Proposed Immunotoxic Signaling Pathway

While the precise signaling pathway for di-n-octyltin oxide-induced immunotoxicity is not fully elucidated, studies on related organotin compounds, such as dibutyltins, suggest a potential mechanism involving the activation of Peroxisome Proliferator-Activated Receptor gamma (PPARγ) and Retinoid X Receptor alpha (RXRα).[14] This can lead to downstream effects on gene expression related to immune function and apoptosis in thymocytes.

Caption: Proposed immunotoxic mechanism of dioctyltin compounds.

Emergency First Aid Procedures

The following diagram outlines the logical flow of first aid measures in case of exposure to di-n-octyltin oxide.

Caption: First aid response to di-n-octyltin oxide exposure.

Health and Safety Recommendations

Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.[11] Ensure eyewash stations and safety showers are readily available.[11]

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[11]

• Skin Protection: Wear protective gloves (neoprene or nitrile rubber) and clothing to prevent skin exposure.[11]

• Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[11]

Handling and Storage:

• Avoid contact with skin, eyes, and clothing.[12]

• Do not breathe dust.[12]

• Keep container tightly closed in a dry, cool, and well-ventilated place.[4]

• Store locked up.[4]

• Incompatible with strong oxidizing agents.[11]

Fire-Fighting Measures:

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or foam.[12]

• Hazardous Combustion Products: May produce carbon monoxide, carbon dioxide, and metal oxides.[4]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus and full protective gear.[4]

Disposal Considerations: Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.[4] Do not empty into drains or release into the environment.[1]

References

• 1. fishersci.com [fishersci.com]
• 2. ecetoc.org [ecetoc.org]
• 3. BNT Chemicals | Dioctyltin Oxide [bnt-chemicals.com]
• 4. Registration Dossier - ECHA [echa.europa.eu]
• 5. oecd.org [oecd.org]
• 6. Substance Information - ECHA [echa.europa.eu]
• 7. Registration Dossier - ECHA [echa.europa.eu]
• 8. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 9. oecd.org [oecd.org]
• 10. Reproductive toxicology studies ACCORDING TO OECD guidlines 422 | PPTX [slideshare.net]
• 11. oecd.org [oecd.org]
• 12. gelest.com [gelest.com]
• 13. researchgate.net [researchgate.net]
• 14. Dibutyltin Compounds Effects on PPARγ/RXRα Activity, Adipogenesis, and Inflammation in Mammalians Cells - PMC [pmc.ncbi.nlm.nih.gov]

Toxicological Profile of Di-n-octyltin Oxide: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Di-n-octyltin oxide (DOTO) is an organotin compound used primarily as a heat stabilizer in PVC and as a catalyst. While considered less toxic than other organotins like tributyltin, DOTO presents a distinct toxicological profile of concern for human health. The primary target organ for DOTO toxicity is the thymus, leading to immunotoxicity through the induction of apoptosis in thymocytes. Developmental toxicity is another key area of concern. This document provides a comprehensive overview of the toxicological data for DOTO, including quantitative summaries, detailed experimental methodologies, and an examination of the underlying molecular mechanisms of its toxicity.

Chemical and Physical Properties

Property	Value	Reference
CAS Number	870-08-6	[1]
Molecular Formula	C16H34OSn	[1]
Molecular Weight	361.14 g/mol	[1]
Appearance	White to off-white solid	[2]
Solubility	Low water solubility (<0.4 mg/L)	[3]

Toxicological Data Summary

The following tables summarize the key quantitative toxicological data for Di-n-octyltin oxide and its related compounds. Much of the data for DOTO is derived from read-across approaches with structurally similar dioctyltin (B90728) compounds, a common practice in regulatory toxicology for this class of chemicals.[3]

Table 1: Acute Toxicity

Endpoint	Species	Route	Value	Reference
LD50	Rat	Oral	2334 - 2500 mg/kg bw	[2]
LD50	Rat	Dermal	> 2000 mg/kg bw	[1][4]
LD50	Mouse	Intravenous	100 mg/kg bw	[2]

Table 2: Repeated Dose Toxicity

Study Duration	Species	Route	NOAEL	Key Effects	Reference
28-day (read-across from DOTC)	Rat	Oral	0.47 mg/kg/day (LOAEL)	Lymphocyte depletion in the thymus
90-day (read-across from dioctyltin compounds)	Rat	Oral	Not explicitly determined, but thymus is the primary target organ.	Decreased thymus weights and lymphoid depletion.	[3]

Table 3: Developmental and Reproductive Toxicity

Study Type	Species	Route	Maternal NOAEL	Developmental NOAEL	Key Effects	Reference
Developmental Toxicity (read-across from dioctyltin compounds)	Rat/Mouse	Oral	30 mg/kg/day (LOAEL in mouse for reduced thymus weight)	60 mg/kg/day	Increased post-implantation loss, resorptions, decreased live pups, pup mortality, and fetal bodyweight.	[3]

Table 4: Genotoxicity

Assay Type	System	Result	Reference
In vitro and in vivo assays (read-across from dioctyltin compounds)	Various	Negative	[3]

Key Toxicological Endpoints

Immunotoxicity: Thymus Atrophy

The most pronounced toxic effect of Di-n-octyltin oxide is its impact on the immune system, specifically causing thymus atrophy.[3][5][6] Studies on DOTO and related dioctyltin compounds consistently demonstrate a reduction in thymus weight and depletion of lymphocytes (thymocytes).[3][7] This effect is observed at low doses upon repeated exposure and is considered the critical endpoint for risk assessment.[3]

Developmental Toxicity

Developmental toxicity is a significant concern for dioctyltin compounds.[3] Effects observed in studies with related compounds include increased post-implantation loss, a higher incidence of resorption, a reduced number of live pups, increased pup mortality, and decreased fetal body weight.[3]

Mechanism of Action: Organotin-Induced Thymocyte Apoptosis

The underlying mechanism for the thymotoxic effects of organotins like DOTO is the induction of apoptosis, or programmed cell death, in thymocytes. This process is not mediated by hormonal disturbances but rather by a direct antiproliferative and pro-apoptotic effect on the thymic lymphocytes. The proposed signaling pathway for this process is detailed below.

Signaling Pathway for Organotin-Induced Thymocyte Apoptosis

The following diagram illustrates the proposed signaling cascade leading to thymocyte apoptosis following exposure to organotin compounds.

Caption: Proposed signaling pathway of organotin-induced thymocyte apoptosis.

Experimental Protocols

The following sections describe the general methodologies for key toxicological studies relevant to Di-n-octyltin oxide, based on OECD guidelines and information from related studies.

Repeated Dose 28-Day Oral Toxicity Study (based on OECD TG 407)

• Test Species: Rat (e.g., Sprague-Dawley strain).

• Administration: Daily oral gavage.

• Dose Levels: At least three dose levels plus a control group. Doses are selected based on acute toxicity data to elicit toxicity without causing mortality.

• Observations: Daily clinical observations, weekly body weight and food consumption measurements.

• Clinical Pathology: Hematology and clinical biochemistry parameters are measured at termination.

• Pathology: Gross necropsy of all animals. Organ weights (including thymus) are recorded. Histopathological examination of target organs (especially the thymus) and other standard tissues.

Developmental Toxicity Study (based on OECD TG 414)

• Test Species: Rat or rabbit.

• Administration: Daily oral gavage during the period of organogenesis.

• Dose Levels: At least three dose levels plus a control group, with the highest dose inducing some maternal toxicity but not mortality.

• Maternal Observations: Daily clinical signs, weekly body weight, and food consumption.

• Fetal Examinations: At termination (near term), fetuses are examined for external, visceral, and skeletal malformations, as well as variations. Uterine contents are examined to determine the number of corpora lutea, implantations, resorptions, and live/dead fetuses.

In Vitro Thymocyte Apoptosis Assay

• Cell Source: Thymocytes isolated from naive rats.

• Treatment: Incubation with varying concentrations of the test compound (e.g., DOTO).

• Endpoints:

  • Intracellular Calcium: Measured using fluorescent calcium indicators (e.g., Fura-2 AM) and fluorometry.

  • Reactive Oxygen Species (ROS): Assessed using fluorescent probes (e.g., DCFH-DA) and flow cytometry or fluorometry.

  • Mitochondrial Membrane Potential: Evaluated with potentiometric dyes (e.g., JC-1).

  • Cytochrome c Release: Determined by Western blotting of cytosolic fractions.

  • Caspase Activation: Measured using fluorogenic caspase substrates or antibodies specific for activated caspases.

  • DNA Fragmentation: Assessed by TUNEL assay or agarose (B213101) gel electrophoresis (DNA laddering).

Experimental Workflow for Immunotoxicity Assessment

The following diagram outlines a typical workflow for assessing the immunotoxic potential of a compound like Di-n-octyltin oxide.

Caption: A typical experimental workflow for immunotoxicity assessment.

Conclusion

The toxicological profile of Di-n-octyltin oxide is characterized by its significant immunotoxic potential, primarily targeting the thymus and inducing apoptosis in thymocytes. Developmental toxicity is also a key hazard associated with this compound. The mechanism of thymocyte apoptosis appears to be initiated by an increase in intracellular calcium, leading to mitochondrial dysfunction, oxidative stress, and caspase activation. This detailed understanding of the toxicological properties and mechanisms of action of DOTO is crucial for conducting accurate risk assessments and ensuring the safe handling and use of this compound in industrial applications. Further research focusing on DOTO-specific dose-response relationships and the finer details of the signaling pathways involved would further refine our understanding of its toxicological profile.

References

• 1. fishersci.at [fishersci.at]
• 2. gelest.com [gelest.com]
• 3. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 4. fishersci.ca [fishersci.ca]
• 5. Immunological consequences of dioctyltin dichloride (DOTC)-induced thymic injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Immunotoxicity of bis(tri-n-butyltin)oxide in the rat: effects on thymus-dependent immunity and on nonspecific resistance following long-term exposure in young versus aged rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Toxic effects of di-n-octyltin dichloride on the thymus in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

The Environmental Impact of Dioctyltin Compounds: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental impact of dioctyltin (B90728) (DOT) compounds. Dioctyltin compounds are a class of organotin substances primarily used as heat stabilizers in polyvinyl chloride (PVC) products, catalysts in the production of polyurethanes, and in silicone-based materials.[1] Due to their widespread use, concerns have been raised about their release into the environment and potential toxicity to various organisms. This document summarizes the current state of knowledge on their ecotoxicity, bioaccumulation, environmental fate, and mechanisms of toxicity, supported by quantitative data, detailed experimental protocols, and pathway visualizations.

Ecotoxicity of Dioctyltin Compounds

The environmental risk of dioctyltin compounds is primarily associated with their impact on aquatic ecosystems. The toxicity is largely driven by the dioctyltin moiety (R2SnX2), with the specific anion (X) influencing physicochemical properties.[2]

Aquatic Toxicity

Dioctyltin compounds have been shown to be toxic to a range of aquatic organisms, including algae, invertebrates, and fish. The most sensitive freshwater organism identified in several studies is the crustacean Daphnia magna.[3][4] A summary of acute and chronic aquatic toxicity data is presented in Table 1.

Organism	Species	Endpoint	Duration	Value (µg/L)	Compound	Reference
Algae	Desmodesmus subspicatus	EC50 (Growth Inhibition)	72-h	>1.1	Dioctyltin maleate	[3]
Algae	Desmodesmus subspicatus	NOEC (Growth Inhibition)	72-h	0.62	Dioctyltin maleate	[3]
Crustacean	Daphnia magna	EC50 (Immobilization)	48-h	78	Dioctyltin maleate	[3]
Crustacean	Daphnia magna	LC50	48-h	4.1	Dioctyltin dichloride	[4]
Crustacean	Daphnia magna	NOEC (Reproduction)	21-d	131	Not Specified	[3]
Fish	Danio rerio (Zebrafish)	LC50	96-h	86	Dioctyltin maleate	[3]

Sediment and Soil Toxicity

There is a notable scarcity of specific quantitative toxicity data for dioctyltin compounds in soil and sediment ecosystems. While organotins are known to partition to sediment and soil, specific lethal concentration (LC50) or effect concentration (EC50) values for relevant benthic and soil-dwelling organisms like Chironomus riparius (midge larvae) or Eisenia fetida (earthworm) exposed to dioctyltin are not well-documented in the reviewed literature. General studies on tributyltin (TBT) have shown toxicity to terrestrial organisms, but direct read-across of these values to dioctyltin is not appropriate without further investigation.[5]

Bioaccumulation and Environmental Fate

Bioaccumulation

The potential for dioctyltin compounds to bioaccumulate in organisms is a key aspect of their environmental risk profile. Some reports suggest that bioaccumulation is low or non-existent for certain dioctyltin compounds,[3] while others indicate that organotins, in general, can accumulate in organisms, with seafood being a primary source of human exposure.

A study based on the OECD 305 guideline for a specific complex dioctyltin substance (2-ethylhexyl 10-ethyl-4,4-dioctyl-7-oxo-8-oxa-3,5-dithia-4-stannatetradecanoate) provided bioconcentration factors (BCF), as shown in Table 2. The BCF is a measure of a chemical's concentration in an organism relative to the concentration in the surrounding water. The results suggest that at lower exposure concentrations, the BCF can be significant, although the authors note that the high value was influenced by analytical limitations.[6]

Test Substance	Target Concentration (µg/L)	Mean BCF (Dioctyltin-based)	Mean BCF (Total Tin-based)	Reference
2-ethylhexyl 10-ethyl-4,4-dioctyl-7-oxo-8-oxa-3,5-dithia-4-stannatetradecanoate	0.25	1294	178	[6]
2-ethylhexyl 10-ethyl-4,4-dioctyl-7-oxo-8-oxa-3,5-dithia-4-stannatetradecanoate	2.5	99	58	[6]

Environmental Degradation

Dioctyltin compounds are not considered to be persistent in the environment.[7] They undergo degradation through both biological and abiotic processes.

• Biodegradation : Under aerobic conditions in aquatic environments, biological degradation of octyltin (B230729) compounds has been observed with half-lives ranging from several days to weeks. The degradation process involves the sequential removal of the octyl groups, transforming dioctyltin into monooctyltin and ultimately to inorganic tin. Anaerobic degradation is generally a much slower process.

• Abiotic Degradation : Photochemical degradation (photolysis) in the aquatic environment is thought to play a minor role. Hydrolysis can occur, but like other abiotic processes, it is generally slower than aerobic biodegradation.

Conceptual pathway for the environmental fate and degradation of dioctyltin.

Mechanisms of Toxicity

Dioctyltin compounds exert their toxicity through various mechanisms, primarily identified as immunotoxicity and endocrine disruption.[2]

Immunotoxicity

Dioctyltin compounds are recognized as potent immunotoxic agents that can cause a significant reduction in the weight of the thymus and spleen.[8][9] The underlying mechanism involves the induction of apoptosis (programmed cell death) in immune cells.[8] While the precise signaling pathway for dioctyltin is not fully elucidated, studies on the related compound tributyltin (TBT) suggest a mechanism involving the activation of Toll-like receptors (TLRs). Activation of TLRs that utilize the MyD88-dependent signaling pathway can lead to the activation of Mitogen-Activated Protein Kinases (MAPKs), culminating in the production of pro-inflammatory cytokines like IL-1β and IL-6.[1] This pathway represents a plausible mechanism for the inflammatory and immunotoxic effects of organotins.

Proposed immunotoxic signaling pathway for organotins.

Endocrine Disruption

Organotin compounds are well-established endocrine disruptors. The mechanism involves their function as potent agonists for nuclear receptors, specifically the Peroxisome Proliferator-Activated Receptor gamma (PPARγ) and the Retinoid X Receptor (RXR).[10] Dioctyltins, and more extensively studied dibutyltins, can bind to these receptors.[11] The activation of the RXR-PPARγ heterodimer complex is a critical step in adipogenesis (the formation of fat cells). By binding to these receptors, organotins can promote the differentiation of pre-adipocytes into mature adipocytes, potentially leading to increased adipose tissue mass and contributing to obesity-related disorders.[12][13]

Endocrine disruption pathway via RXR-PPARγ activation.

Experimental Protocols

Standardized methodologies are crucial for assessing the environmental impact of chemical compounds. The following sections detail the protocols for key ecotoxicity and bioaccumulation tests, as well as analytical methods for detection.

Aquatic Ecotoxicity Testing

This test assesses the acute toxicity of a substance to invertebrates.[4]

• Test Organism : Daphnia magna, juvenile daphnids (<24 hours old).[14]

• Principle : Young daphnids are exposed to a range of concentrations of the test substance for 48 hours.[15]

• Test Conditions :

  • Duration : 48 hours.

  • Setup : Static (no renewal of test media) or semi-static (renewal after 24 hours).[4]

  • Vessels : 50-100 mL glass beakers.

  • Temperature : 20 ± 1 °C.[16]

  • Lighting : 16 hours light, 8 hours dark cycle.[17]

  • Replicates : At least 5 test concentrations in a geometric series, plus a control group. Typically 2-4 replicates per concentration, with 5-10 daphnids per replicate.[14][17]

• Endpoint : Immobilisation. A daphnid is considered immobilized if it cannot swim within 15 seconds after gentle agitation of the test vessel.[17] Observations are made at 24 and 48 hours.[4]

• Data Analysis : The 48-hour EC50 (the concentration that immobilizes 50% of the daphnids) is calculated. The No Observed Effect Concentration (NOEC) and Lowest Observed Effect Concentration (LOEC) may also be determined.[4]

This test determines the effects of a substance on the growth of freshwater primary producers.[18]

• Test Organism : Exponentially growing cultures of green algae (e.g., Pseudokirchneriella subcapitata, Desmodesmus subspicatus).[19]

• Principle : Algal cultures are exposed to various concentrations of the test substance in a nutrient-rich medium over several generations.[18]

• Test Conditions :

  • Duration : 72 hours.

  • Setup : Batch culture system in sterile glass Erlenmeyer flasks.

  • Temperature : 21-24 °C.

  • Lighting : Continuous, uniform illumination.

  • Replicates : At least 5 test concentrations in a geometric series, with 3 replicates per concentration, plus a control group (minimum 3, but 6 recommended).[19]

• Endpoint : Inhibition of growth, measured as a reduction in biomass over time. Biomass can be determined by cell counts (e.g., using a particle counter or microscope), or an appropriate surrogate such as fluorescence.

• Data Analysis : The average specific growth rate for each concentration is calculated. The concentration-response curve is plotted to determine the ECx values (e.g., EC50 for 50% inhibition of growth rate).

Bioaccumulation in Fish (OECD 305)

This guideline describes procedures for characterizing the bioconcentration potential of substances in fish.

• Test Organism : Various fish species can be used, such as Zebrafish (Danio rerio) or Rainbow Trout (Oncorhynchus mykiss).

• Principle : The test consists of two phases: an uptake phase, where fish are exposed to the substance, and a depuration phase, where they are transferred to a clean environment.

• Test Conditions :

  • Exposure : Typically via water (bioconcentration) in a flow-through system, but dietary exposure can also be used.

  • Uptake Phase Duration : Usually 28 days, but can be extended if a steady state is not reached.

  • Depuration Phase Duration : A period sufficient to determine the elimination rate constant (e.g., up to 28 days or until residues are non-quantifiable).

  • Concentrations : One or two test concentrations are used, which should be well below the acute lethal concentration.

• Sampling : Fish and water samples are taken at regular intervals during both the uptake and depuration phases. A minimum of four fish are sampled at each point.

• Endpoint : The concentration of the test substance (and its metabolites, if relevant) is measured in whole fish tissue.

• Data Analysis : The primary outputs are the uptake rate constant (k1), the depuration rate constant (k2), and the Bioconcentration Factor (BCF), which can be calculated as the ratio of the concentration in fish to that in water at steady-state, or from the kinetic rate constants (BCF = k1/k2). The BCF is often normalized to a standard fish lipid content of 5%.

Chemical Analysis of Dioctyltin in Environmental Samples

The determination of dioctyltin compounds in complex matrices like water and sediment requires a multi-step analytical procedure.

General workflow for the analysis of dioctyltin in environmental samples.

• 1. Sample Preparation and Extraction :

  • Water : Samples are often acidified, and then extracted using liquid-liquid extraction with a nonpolar solvent like hexane or dichloromethane. Solid-phase extraction (SPE) can also be used.

  • Sediment/Soil : Samples are typically extracted with an organic solvent mixture. The addition of a complexing agent like tropolone (B20159) in a solvent such as diethyl ether:hexane is common to improve the extraction efficiency of polar organotins.

• 2. Derivatization : To make the polar dioctyltin compounds volatile for Gas Chromatography (GC) analysis, they must be derivatized. A common method is ethylation using sodium tetraethylborate (STEB). This reaction replaces the anionic ligands with ethyl groups.

• 3. Cleanup : The raw extract often contains interfering substances from the environmental matrix. Cleanup steps, such as passing the extract through a silica gel or Florisil column, are necessary to remove these interferences.

• 4. Instrumental Analysis :

  • Gas Chromatography-Mass Spectrometry (GC-MS) : This is the most common technique. The derivatized, volatile organotin compounds are separated on a GC column and detected by a mass spectrometer, which provides high sensitivity and selectivity.

  • Liquid Chromatography-Mass Spectrometry (LC-MS) : This method can detect organotin compounds without the need for derivatization, which can simplify sample preparation.[18]

• 5. Quantification : Quantification is typically performed using an internal standard method. A labeled or non-native organotin compound is added to the sample before extraction to correct for losses during sample preparation and analysis.

Conclusion

Dioctyltin compounds exhibit clear toxicity to aquatic organisms, particularly invertebrates, at low microgram-per-liter concentrations. Their potential to bioaccumulate, combined with their mechanisms of toxicity—including immunotoxicity and endocrine disruption via nuclear receptor activation—underscore the need for continued monitoring and risk assessment. While aerobic biodegradation limits their persistence, their continuous release from consumer and industrial products warrants attention. A significant data gap exists regarding their toxic effects in terrestrial and sediment compartments, which should be a focus of future research to fully characterize their environmental risk. The standardized protocols outlined herein provide a robust framework for generating the data needed to fill these gaps and support effective regulatory oversight.

References

• 1. directivepublications.org [directivepublications.org]
• 2. boerenlandvogels.nl [boerenlandvogels.nl]
• 3. researchgate.net [researchgate.net]
• 4. Abiotic degradation (photodegradation and hydrolysis) of imidazolinone herbicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 6. Evaluation of photolysis and hydrolysis of pyraclostrobin in aqueous solutions and its degradation products in paddy water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Chronic Toxicity Test with Chironomids | Ecotox Centre [ecotoxcentre.ch]
• 9. researchgate.net [researchgate.net]
• 10. Metal Exposure, Bioaccumulation, and Toxicity Assessment in Sediments from the St. Lawrence River Before and After Remediation Using a Resuspension Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Acute toxicological effects on the earthworm Eisenia fetida of 18 common pharmaceuticals in artificial soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Abiotic degradation of chlorinated ethanes and ethenes in water - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. scielo.senescyt.gob.ec [scielo.senescyt.gob.ec]
• 17. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 18. Contribution of hydrolysis in the abiotic attenuation of RDX and HMX in coastal waters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Spectroscopic Analysis of Di-n-octyltin Oxide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Di-n-octyltin oxide (DOTO) using Fourier-Transform Infrared (FTIR) and Raman spectroscopy. This document summarizes the core principles of these analytical techniques, details experimental protocols, and presents the available spectroscopic data to facilitate the characterization and utilization of this organotin compound in research and development.

Introduction to Spectroscopic Analysis of Di-n-octyltin Oxide

Di-n-octyltin oxide is an organotin compound with a wide range of industrial applications, including as a catalyst and a stabilizer for PVC. Its molecular structure, characterized by two n-octyl chains and an oxygen atom bonded to a tin center, gives rise to a unique vibrational signature. Spectroscopic techniques such as FTIR and Raman are powerful, non-destructive methods used to probe these molecular vibrations, providing a fingerprint for identification and structural elucidation.

FTIR spectroscopy measures the absorption of infrared radiation by the molecule, exciting its vibrational modes. The resulting spectrum reveals the presence of specific functional groups.

Raman spectroscopy involves the inelastic scattering of monochromatic light, usually from a laser. The scattered light provides information about the vibrational modes of the molecule, complementary to FTIR data.

Experimental Protocols

Detailed experimental methodologies are crucial for reproducible and accurate spectroscopic analysis. The following protocols are based on established practices for the analysis of organotin compounds.

Fourier-Transform Infrared (FTIR) Spectroscopy

A common and effective method for obtaining the FTIR spectrum of solid Di-n-octyltin oxide is the Potassium Bromide (KBr) wafer technique.[1]

Instrumentation:

• A Fourier-Transform Infrared Spectrometer equipped with a deuterated triglycine (B1329560) sulfate (B86663) (DTGS) or a mercury cadmium telluride (MCT) detector.

Sample Preparation (KBr Wafer Method):

• Thoroughly dry high-purity KBr powder in an oven to remove any residual moisture, which can interfere with the spectrum.

• In an agate mortar, grind a small amount of Di-n-octyltin oxide (typically 1-2 mg) with approximately 200-300 mg of the dried KBr. The mixture should be ground to a fine, homogeneous powder to minimize scattering of the infrared beam.

• Transfer the powdered mixture to a pellet-forming die.

• Apply pressure (typically 8-10 tons) using a hydraulic press to form a transparent or semi-transparent KBr pellet.

• Carefully remove the pellet from the die and place it in the sample holder of the FTIR spectrometer.

Data Acquisition:

• Record a background spectrum of the empty sample compartment to account for atmospheric water and carbon dioxide.

• Place the KBr pellet in the beam path and acquire the sample spectrum.

• Typically, spectra are collected in the mid-infrared range (4000-400 cm⁻¹).

• To improve the signal-to-noise ratio, multiple scans (e.g., 32 or 64) are co-added and averaged.

Raman Spectroscopy

FT-Raman spectroscopy is a suitable technique for the analysis of Di-n-octyltin oxide.[1]

Instrumentation:

• An FT-Raman spectrometer, often an accessory to an FTIR spectrometer, equipped with a near-infrared (NIR) laser source (e.g., 1064 nm Nd:YAG) and an indium gallium arsenide (InGaAs) detector.

Sample Preparation:

• Place a small amount of the solid Di-n-octyltin oxide sample directly into a sample vial or onto a suitable sample holder. No extensive sample preparation is typically required.

Data Acquisition:

• Position the sample at the focal point of the laser beam.

• Set the laser power to a level that provides a good signal without causing sample degradation (a preliminary power study may be necessary).

• Collect the Raman scattered light. The use of a NIR laser helps to minimize fluorescence, which can be an issue with some organotin compounds.

• Acquire the spectrum over a typical Raman shift range (e.g., 3500-100 cm⁻¹).

• Co-add multiple scans to enhance the signal-to-noise ratio.

Spectroscopic Data and Interpretation

The vibrational spectra of Di-n-octyltin oxide are characterized by contributions from the n-octyl chains and the Sn-O and Sn-C bonds.

FTIR Spectral Data

The infrared spectrum of Di-n-octyltin oxide exhibits characteristic absorption bands. The assignments for the key Sn-O and Sn-C stretching modes have been reported in the 1400-400 cm⁻¹ region. Other assignments are based on typical vibrational frequencies for alkyl chains.

Wavenumber (cm⁻¹)	Assignment	Intensity	Reference
~2957	C-H asymmetric stretching	Strong	General
~2924	C-H symmetric stretching	Strong	General
~2854	C-H symmetric stretching	Strong	General
~1465	C-H bending (scissoring)	Medium	General
~722	C-H rocking	Weak	General
500-600	Sn-C asymmetric stretching	Medium	[2]
400-500	Sn-C symmetric stretching	Medium	[2]
550-650	Sn-O-Sn asymmetric stretching	Strong	[2]

Note: The exact peak positions can vary slightly depending on the sample preparation and the physical state of the compound.

Raman Spectral Data

Raman Shift (cm⁻¹)	Assignment	Expected Intensity
2800-3000	C-H stretching modes	Strong
1400-1500	C-H bending modes	Medium
400-500	Sn-C symmetric stretching	Strong
550-650	Sn-O-Sn symmetric stretching	Medium

Note: This table is predictive and based on the general characteristics of Raman spectra for similar compounds. Experimental verification is required.

Workflow and Logical Relationships

The following diagrams illustrate the logical workflow for the spectroscopic analysis of Di-n-octyltin oxide.

Caption: Workflow for Spectroscopic Analysis.

Conclusion

FTIR and Raman spectroscopy are indispensable tools for the characterization of Di-n-octyltin oxide. The FTIR spectrum provides clear evidence for the presence of the Sn-O and Sn-C bonds, as well as the characteristic vibrations of the n-octyl chains. While detailed experimental Raman data is less accessible in the literature, the technique is expected to provide complementary information, particularly for the symmetric vibrations of the molecular skeleton. The experimental protocols and spectral data presented in this guide serve as a valuable resource for researchers and professionals working with this important organotin compound. Further research to fully elucidate the Raman spectrum of Di-n-octyltin oxide would be a valuable contribution to the field.

References

• 1. Dioctyltin oxide | C16H34OSn | CID 93563 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. spacefrontiers.org [spacefrontiers.org]

Thermal Stability and Degradation of Di-n-octyltin Oxide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Di-n-octyltin oxide (DOTO) is an organotin compound widely utilized as a heat stabilizer in various polymers, notably polyvinyl chloride (PVC), and as a catalyst in numerous chemical reactions. Its efficacy in these applications is intrinsically linked to its thermal stability. Understanding the thermal decomposition characteristics of DOTO is paramount for defining its processing limits, ensuring product quality, and maintaining safety. This technical guide provides a comprehensive overview of the thermal stability and degradation profile of Di-n-octyltin oxide, detailing its decomposition temperature, potential degradation products, and the analytical techniques employed for these assessments. While specific experimental data for DOTO is limited in publicly accessible literature, this guide also presents methodologies and expected outcomes based on the analysis of analogous organotin compounds.

Physicochemical Properties of Di-n-octyltin Oxide

Di-n-octyltin oxide is a white to off-white, odorless powder.[1] Its fundamental properties are summarized in the table below.

Property	Value	References
Chemical Formula	C₁₆H₃₄OSn	[1]
Molecular Weight	361.14 g/mol	[1]
CAS Number	870-08-6	[2]
Appearance	Off-white powder/solid	[1]
Melting Point	Decomposes in the range of 245-248°C	[2][3]
Solubility	Practically insoluble in water; soluble in some organic solvents.	[2]

Thermal Stability and Decomposition Data

The thermal stability of Di-n-octyltin oxide is a critical parameter for its application as a heat stabilizer. The reported decomposition temperature for DOTO consistently falls within the range of 245-248°C.[2][3] At elevated temperatures, DOTO undergoes thermal degradation, leading to the formation of various decomposition products.

Thermogravimetric Analysis (TGA)

Expected TGA Profile of Di-n-octyltin Oxide:

A TGA thermogram of DOTO would be expected to show a single-step or multi-step decomposition process. The onset temperature of decomposition would likely be observed in the range of its reported decomposition temperature. The final residual mass at the end of the analysis in an inert atmosphere would correspond to tin oxide (SnO or SnO₂).

Differential Scanning Calorimetry (DSC)

DSC is used to measure the heat flow associated with thermal transitions in a material as a function of temperature. For DOTO, a DSC thermogram would be expected to show a sharp endothermic peak corresponding to its melting and simultaneous decomposition.

Degradation Products and Mechanism

Upon thermal decomposition, Di-n-octyltin oxide is expected to break down into smaller, more volatile organic molecules and a solid inorganic residue. Safety data sheets indicate that hazardous decomposition products include carbon monoxide (CO), carbon dioxide (CO₂), and metal oxides.[1][4] A more detailed analysis using techniques such as Evolved Gas Analysis (EGA) would be required to identify the specific organic fragments.

A plausible degradation pathway for dialkyltin oxides involves the cleavage of the tin-carbon bonds. The octyl chains could undergo further fragmentation to produce a variety of smaller hydrocarbons. The final inorganic product is expected to be a form of tin oxide.

Experimental Protocols

The following sections detail the standard experimental methodologies for assessing the thermal stability and degradation of organotin compounds like Di-n-octyltin oxide.

Thermogravimetric Analysis (TGA) Protocol

• Instrument: A calibrated thermogravimetric analyzer.

• Sample Preparation: A small, representative sample of Di-n-octyltin oxide (typically 3-10 mg) is accurately weighed into a ceramic or platinum crucible.

• Atmosphere: The experiment is typically run under an inert atmosphere, such as nitrogen or argon, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

• Temperature Program: The sample is heated from ambient temperature to a final temperature (e.g., 800°C) at a constant heating rate (e.g., 10°C/min).

• Data Analysis: The resulting data of mass loss versus temperature is plotted to create a thermogram. The onset temperature of decomposition, the temperature of maximum decomposition rate (from the derivative of the TGA curve), and the percentage of residual mass are determined.

Differential Scanning Calorimetry (DSC) Protocol

• Instrument: A calibrated differential scanning calorimeter.

• Sample Preparation: A small amount of Di-n-octyltin oxide (typically 2-5 mg) is hermetically sealed in an aluminum pan. An empty sealed pan is used as a reference.

• Atmosphere: The experiment is conducted under a controlled atmosphere, typically nitrogen, with a constant purge rate.

• Temperature Program: The sample and reference are heated at a constant rate (e.g., 10°C/min) over a desired temperature range that includes the decomposition temperature.

• Data Analysis: The heat flow to the sample is measured relative to the reference. The resulting DSC curve is analyzed to determine the melting point and enthalpy of fusion, as well as any other thermal events.

Evolved Gas Analysis (EGA) via TGA-MS or TGA-FTIR

EGA is a powerful technique for identifying the gaseous products evolved during thermal decomposition.

• Instrumentation: A TGA instrument coupled to a mass spectrometer (MS) or a Fourier-transform infrared spectrometer (FTIR).

• TGA Conditions: The TGA experiment is performed as described in section 4.1.

• Gas Transfer: The evolved gases from the TGA furnace are transferred to the MS or FTIR via a heated transfer line to prevent condensation.

• Analysis:

  • TGA-MS: The mass spectrometer identifies the evolved gases based on their mass-to-charge ratio.

  • TGA-FTIR: The FTIR spectrometer identifies the evolved gases based on their characteristic infrared absorption spectra.

• Data Interpretation: The identification of the evolved gases at specific temperatures provides insight into the degradation mechanism.

Visualizations

Experimental Workflow for Thermal Analysis

Caption: Workflow for the thermal analysis of Di-n-octyltin oxide.

Postulated Thermal Degradation Pathway

Caption: Postulated thermal degradation pathway for Di-n-octyltin oxide.

Conclusion

Di-n-octyltin oxide exhibits thermal decomposition in the range of 245-248°C. Its degradation products are broadly identified as volatile organic compounds and a tin oxide residue. For a more in-depth understanding of its thermal behavior, detailed studies employing techniques such as TGA, DSC, and Evolved Gas Analysis are essential. The experimental protocols and workflows outlined in this guide provide a framework for conducting such investigations. A comprehensive characterization of the thermal stability and degradation of Di-n-octyltin oxide is crucial for optimizing its use in high-temperature applications and ensuring the safety and reliability of the final products. Further research is warranted to generate specific experimental data for DOTO to build upon the foundational knowledge presented in this guide.

References

• 1. fishersci.com [fishersci.com]
• 2. DIOCTYLTIN OXIDE (DOTO) - Ataman Kimya [atamanchemicals.com]
• 3. bdmaee.net [bdmaee.net]
• 4. fishersci.ca [fishersci.ca]

An In-depth Technical Guide to Datopotamab Deruxtecan (Dato-DXd) and the DOTA Chelator in Oncological Drug Development

Introduction

The landscape of oncology is being reshaped by precision therapeutics that selectively target cancer cells while minimizing damage to healthy tissues. This guide provides a detailed technical overview of two pivotal molecular entities in modern drug development: Datopotamab Deruxtecan (B607063) (Dato-DXd), a sophisticated antibody-drug conjugate (ADC), and 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA), a versatile chelator at the core of theranostic radiopharmaceuticals. Given the initial query for "DOTO," which is commonly an abbreviation for the industrial chemical Dioctyltin oxide and therefore less relevant to drug development, this paper focuses on the more pertinent "Dato-DXd" and "DOTA," as "DOTO" was likely a typographical error.

Datopotamab Deruxtecan (Dato-DXd): A TROP2-Directed Antibody-Drug Conjugate

Datopotamab deruxtecan (Dato-DXd) is an investigational antibody-drug conjugate (ADC) that represents a significant advancement in the targeted therapy of solid tumors.[1] It is composed of a humanized anti-TROP2 IgG1 monoclonal antibody, a potent topoisomerase I inhibitor payload (deruxtecan, DXd), and a stable, selectively cleavable tetrapeptide-based linker.[2][3]

Synonyms and Alternative Names

• Dato-DXd

• DS-1062a

• Datroway (brand name)[4]

Mechanism of Action

The therapeutic action of Dato-DXd is a multi-step process designed for the targeted delivery of a cytotoxic payload to tumor cells overexpressing the Trophoblast cell surface antigen 2 (TROP2).[2] TROP2 is a transmembrane glycoprotein (B1211001) highly expressed in a variety of epithelial cancers and is associated with poor prognosis.[1][5]

• Targeting and Binding : The humanized anti-TROP2 monoclonal antibody component of Dato-DXd specifically binds to the TROP2 receptor on the surface of cancer cells.[5]

• Internalization : Upon binding, the entire ADC-TROP2 complex is internalized into the cancer cell via endocytosis.[5]

• Payload Release : Inside the cell, the ADC is trafficked to the lysosome, where the acidic environment and lysosomal enzymes cleave the tetrapeptide-based linker, releasing the cytotoxic payload, deruxtecan (DXd).[2][6]

• Induction of Apoptosis : The released DXd, a potent topoisomerase I inhibitor, intercalates into the DNA and prevents the re-ligation of single-strand breaks induced by topoisomerase I during DNA replication. This leads to DNA damage and ultimately triggers apoptotic cell death.[2][7]

• Bystander Effect : A key feature of Dato-DXd is its "bystander effect." The released DXd payload is membrane-permeable and can diffuse out of the target cancer cell to kill neighboring tumor cells, including those that may not express TROP2. This enhances the anti-tumor efficacy of the ADC.[2][6]

Signaling Pathway and Mechanism of Action of Dato-DXd

Mechanism of action of Datopotamab Deruxtecan (Dato-DXd).

Quantitative Data from Clinical Trials

The efficacy and safety of Dato-DXd have been evaluated in several clinical trials, most notably the TROPION series.

Trial Name	Cancer Type	Treatment Arm	Comparator	Primary Endpoint	Result	Citation
TROPION-Lung01	Non-Small Cell Lung Cancer (NSCLC)	Dato-DXd	Docetaxel	Progression-Free Survival (PFS)	Median PFS: 4.4 months vs. 3.7 months (HR: 0.75)	[8]
Overall Survival (OS)	Median OS: 12.9 months vs. 11.8 months (HR: 0.94)	[8]
TROPION-Breast01	HR+/HER2- Breast Cancer	Dato-DXd	Investigator's Choice of Chemotherapy	Progression-Free Survival (PFS)	Statistically significant improvement in PFS	[9][10]
Overall Survival (OS)	Did not achieve statistical significance in the final analysis	[9][10]
TROPION-PanTumor01	HR+/HER2- Breast Cancer	Dato-DXd	-	Objective Response Rate (ORR)	26.8%	[3]
Triple-Negative Breast Cancer (TNBC)	Objective Response Rate (ORR)	31.8%	[3]

Experimental Protocols

General Protocol for Antibody-Drug Conjugation using a Maleimide (B117702) Linker

This protocol provides a general workflow for the conjugation of a thiol-containing payload to an antibody via a maleimide-containing linker, a common strategy in ADC development.

General workflow for antibody-drug conjugate (ADC) synthesis.

Detailed Methodologies:

• Antibody Preparation : The monoclonal antibody is prepared at a concentration of 1-10 mg/mL in a suitable buffer (e.g., phosphate-buffered saline, pH 7.2-7.5).[11]

• Antibody Reduction : To generate free thiol groups for conjugation, the interchain disulfide bonds of the antibody are partially reduced using a reducing agent like tris(2-carboxyethyl)phosphine (B1197953) (TCEP). The molar ratio of TCEP to antibody is optimized to achieve the desired number of free thiols.

• Removal of Reducing Agent : The excess reducing agent is removed using a desalting column to prevent interference with the subsequent conjugation step.

• Drug-Linker Preparation : The drug-linker construct with a maleimide group is dissolved in an organic solvent like dimethyl sulfoxide (B87167) (DMSO).

• Conjugation : The drug-linker solution is added to the reduced antibody solution and incubated to allow the maleimide groups to react with the free thiol groups on the antibody, forming a stable thioether bond.

• Quenching : The reaction is quenched by adding a thiol-containing reagent, such as N-acetylcysteine, to cap any unreacted maleimide groups.[11]

• Purification : The resulting ADC is purified to remove unconjugated drug-linker, quenching reagent, and any aggregated antibody. Size exclusion chromatography (SEC) or hydrophobic interaction chromatography (HIC) are commonly used methods.

• Characterization : The purified ADC is characterized to determine the drug-to-antibody ratio (DAR), purity, and stability. Techniques such as UV-Vis spectroscopy, mass spectrometry, and SEC are employed.

DOTA (Tetraxetan): A Cornerstone Chelator for Theranostics

DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid), also known as tetraxetan, is a macrocyclic chelating agent widely used in medicine for its ability to form highly stable complexes with various metal ions, particularly lanthanides.[12][13] This property makes it an essential component of contrast agents for magnetic resonance imaging (MRI) and radiopharmaceuticals for both diagnostic imaging and targeted radionuclide therapy.[12][14]

Synonyms and Alternative Names

• Tetraxetan

• 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetic acid

Role in Drug Development

DOTA's primary role in drug development is as a bifunctional chelator.[15] One of its four carboxyl groups can be modified to form a covalent bond with a targeting molecule, such as a peptide or monoclonal antibody, while the other three carboxyl groups, along with the four nitrogen atoms of the macrocycle, coordinate with a metal ion.[13] This creates a stable complex that can be directed to a specific biological target.

Applications:

• Diagnostic Imaging (PET/SPECT) : DOTA is used to chelate radioisotopes like Gallium-68 (⁶⁸Ga) or Copper-64 (⁶⁴Cu) for Positron Emission Tomography (PET) imaging, or Indium-111 (¹¹¹In) for Single-Photon Emission Computed Tomography (SPECT).[12]

• Targeted Radionuclide Therapy : DOTA can chelate therapeutic radioisotopes such as Lutetium-177 (¹⁷⁷Lu) or Yttrium-90 (⁹⁰Y). When conjugated to a tumor-targeting molecule, the resulting radiopharmaceutical delivers a cytotoxic dose of radiation directly to the cancer cells.[16][17]

• MRI Contrast Agents : DOTA forms a highly stable complex with Gadolinium (Gd³⁺), which is used as a contrast agent in MRI.[14]

Logical Relationship in DOTA-based Radiopharmaceutical Development

Development workflow for a DOTA-based radiopharmaceutical.

Experimental Protocols

General Protocol for DOTA Conjugation to an Antibody

This protocol outlines the steps for conjugating an activated DOTA derivative (e.g., DOTA-NHS ester) to the lysine (B10760008) residues of a monoclonal antibody.

• Antibody Preparation : The antibody is buffer-exchanged into a reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5-9.0) at a concentration of 5-10 mg/mL.

• DOTA-NHS Ester Preparation : DOTA-NHS ester is dissolved in anhydrous DMSO to a stock concentration of 10-20 mg/mL immediately before use.

• Conjugation Reaction : The DOTA-NHS ester solution is added to the antibody solution at a specific molar ratio (e.g., 10:1 to 40:1 DOTA:antibody) and incubated for 1-2 hours at room temperature with gentle mixing.[18]

• Purification : The DOTA-antibody conjugate is purified from unconjugated DOTA and byproducts using size exclusion chromatography or dialysis.

• Characterization : The number of DOTA molecules conjugated per antibody (conjugation ratio) is determined, often using mass spectrometry or a colorimetric assay following chelation with a suitable metal ion.

General Protocol for Radiolabeling of a DOTA-Conjugate

• Preparation of Reaction Mixture : The DOTA-conjugated antibody is added to a reaction buffer (e.g., 0.25 M ammonium (B1175870) acetate, pH 5.5).[19]

• Addition of Radioisotope : The radioisotope (e.g., ¹⁷⁷LuCl₃) is added to the reaction mixture.

• Incubation : The reaction is incubated at an elevated temperature (e.g., 37-40°C) for 30-60 minutes to facilitate chelation.[18][19]

• Quenching and Quality Control : The reaction may be quenched by adding a strong chelator like DTPA to scavenge any free radioisotope. The radiochemical purity of the final product is assessed using techniques like instant thin-layer chromatography (iTLC) or radio-HPLC.[19]

Datopotamab deruxtecan and DOTA-based agents exemplify the cutting edge of oncological drug development. Dato-DXd's sophisticated design, which combines precise targeting with a potent cytotoxic payload and a bystander effect, offers a promising therapeutic strategy for TROP2-expressing cancers. Similarly, DOTA's robust chelating properties have established it as an indispensable tool in the development of theranostic agents that are personalizing cancer treatment by integrating diagnosis and therapy. The continued refinement of these and similar technologies will undoubtedly lead to more effective and less toxic treatments for a wide range of malignancies.

References

• 1. Therapeutic Potential of Datopotamab Deruxtecan in the Treatment of Advanced Non-Small Cell Lung Cancer: Evidence to Date - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jchr.org [jchr.org]
• 3. ascopubs.org [ascopubs.org]
• 4. Lung Cancer Novel Agents in Metastatic NSCLC [pharmacypracticenews.com]
• 5. Datopotamab Deruxtecan: A Novel ADC Targeting Trop-2 for Advanced Breast Cancer [synapse.patsnap.com]
• 6. esmo.org [esmo.org]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Datopotamab Deruxtecan Versus Docetaxel for Previously Treated Advanced or Metastatic Non-Small Cell Lung Cancer: The Randomized, Open-Label Phase III TROPION-Lung01 Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Final Overall Survival Results of Datopotamab Deruxtecan in Metastatic HR Positive, HER2 Low/Negative Breast Cancer from TROPION-Breast01 Phase 3 Trial [synapse.patsnap.com]
• 10. Datopotamab Deruxtecan Final Overall Survival Results Reported in Patients with Metastatic HR Positive, HER2 Low or Negative Breast Cancer in TROPION-Breast01 Phase 3 Trial- Daiichi Sankyo US [daiichisankyo.us]
• 11. benchchem.com [benchchem.com]
• 12. DOTA Derivatives - CD Bioparticles [cd-bioparticles.net]
• 13. DOTA (chelator) - Wikipedia [en.wikipedia.org]
• 14. nbinno.com [nbinno.com]
• 15. benchchem.com [benchchem.com]
• 16. Combination of [177Lu]Lu-DOTA-TATE Targeted Radionuclide Therapy and Photothermal Therapy as a Promising Approach for Cancer Treatment: In Vivo Studies in a Human Xenograft Mouse Model [mdpi.com]
• 17. 177Lu-DOTATATE for the treatment of gastroenteropancreatic neuroendocrine tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 18. jnm.snmjournals.org [jnm.snmjournals.org]
• 19. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for Di-n-octyltin Oxide in Polyurethane Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Di-n-octyltin oxide (DOTO) as a catalyst in the synthesis of polyurethanes. This document includes detailed experimental protocols, quantitative data for catalyst performance, and visual representations of the catalytic mechanism and experimental workflow.

Introduction

Di-n-octyltin oxide is an organotin compound that serves as a highly effective catalyst for the urethane (B1682113) formation reaction between an isocyanate and a hydroxyl group.[1][2] Organotin catalysts, including DOTO, are known for their efficiency in promoting the gelation reaction in polyurethane systems.[3] Compared to some other organotin compounds like dibutyltin (B87310) derivatives, dioctyltin (B90728) compounds are often favored due to their lower toxicity, making them a more attractive option for various applications, including in the biomedical field.[4][5] These catalysts are versatile and can be used in the production of a wide range of polyurethane products, from flexible foams to coatings and elastomers.[3][5][6]

Catalyst Performance: Quantitative Data

The selection of a catalyst has a significant impact on the curing time of polyurethane formulations. The following table summarizes the gel time of a polyurethane formulation with Di-n-octyltin oxide in comparison to other catalysts and an uncatalyzed reaction.

Catalyst	Gel Time (minutes)
None	1440
N-methylmorpholine	120
Dibutyltin oxide	3
Di-n-octyltin oxide	2

Data sourced from US Patent 3,392,128 A. The specific formulation details are outlined in the patent.

Catalytic Mechanism of Di-n-octyltin Oxide

The catalytic activity of organotin compounds like Di-n-octyltin oxide in polyurethane formation is generally understood to proceed through a Lewis acid catalyzed mechanism. The tin center coordinates with the reactants, facilitating the nucleophilic attack of the hydroxyl group on the isocyanate.

Caption: Catalytic cycle of Di-n-octyltin oxide in polyurethane synthesis.

Experimental Protocols

Protocol 1: Synthesis of a Polyurethane Elastomer (Adapted)

This protocol outlines the synthesis of a polyurethane elastomer using a two-step prepolymer method.

Materials:

• Polyether polyol (e.g., Polytetrahydrofuran, Mn = 2000 g/mol )

• Diisocyanate (e.g., Methylene diphenyl diisocyanate, MDI)

• Chain extender (e.g., 1,4-Butanediol)

• Di-n-octyltin oxide (DOTO)

• Anhydrous solvent (e.g., Dimethylformamide, DMF)

• Nitrogen gas supply

• Reaction vessel with mechanical stirrer, condenser, and thermometer

Procedure:

• Prepolymer Synthesis:

  • Dry the polyether polyol and 1,4-butanediol (B3395766) under vacuum at 80°C for 2 hours to remove any moisture.

  • Charge the reaction vessel with the dried polyether polyol and place it under a nitrogen atmosphere.

  • Heat the polyol to 60°C with stirring.

  • Add the diisocyanate to the reaction vessel. The molar ratio of NCO to OH groups should be approximately 2:1.

  • Add Di-n-octyltin oxide to the reaction mixture. A typical starting concentration is 0.01-0.05% by weight of the total reactants.

  • Maintain the reaction temperature at 80°C for 2-3 hours to form the isocyanate-terminated prepolymer.

• Chain Extension:

  • Cool the prepolymer to 60°C.

  • Slowly add the chain extender (1,4-butanediol) to the prepolymer with vigorous stirring. The amount of chain extender should be calculated to achieve the desired final polymer properties.

  • Continue the reaction for another 1-2 hours until the viscosity of the mixture increases significantly, indicating the formation of a high molecular weight polyurethane.

• Isolation and Characterization:

  • The resulting polyurethane can be cast into a film or precipitated in a non-solvent like methanol.

  • Dry the polymer under vacuum.

  • Characterize the synthesized polyurethane using techniques such as Fourier Transform Infrared Spectroscopy (FTIR), Gel Permeation Chromatography (GPC), and Differential Scanning Calorimetry (DSC).

Protocol 2: Monitoring the Reaction with FTIR Spectroscopy

The progress of the polyurethane synthesis can be monitored by observing the disappearance of the characteristic isocyanate (-NCO) peak in the FTIR spectrum.

Procedure:

• At regular time intervals during the reaction, withdraw a small aliquot of the reaction mixture.

• Place the aliquot on the crystal of an Attenuated Total Reflectance (ATR) FTIR spectrometer.

• Record the FTIR spectrum.

• Monitor the intensity of the isocyanate peak, which appears around 2270 cm⁻¹.

• The reaction is considered complete when the isocyanate peak has disappeared or reached a constant low intensity.

Experimental Workflow

The following diagram illustrates a typical workflow for evaluating the performance of Di-n-octyltin oxide as a catalyst in polyurethane synthesis.

Caption: Experimental workflow for polyurethane synthesis and analysis.

Conclusion

Di-n-octyltin oxide is a highly active and efficient catalyst for polyurethane synthesis, offering advantages in terms of reduced toxicity compared to other organotin compounds. The provided protocols and data serve as a valuable resource for researchers and professionals in the development of polyurethane-based materials. It is recommended to perform initial small-scale experiments to optimize the catalyst concentration and reaction parameters for each specific polyurethane system.

References

• 1. reaxis.com [reaxis.com]
• 2. BNT Chemicals | Dioctyltin Oxide [bnt-chemicals.com]
• 3. cyclohexylamine.net [cyclohexylamine.net]
• 4. Research Progress in Organocatalysts Used in the Synthesis of Medical Polyurethanes and Their Biotoxicity [jsu-mse.com]
• 5. Octyltin catalysts: Efficient solutions for industry | TIB Chemicals - TIB Chemicals AG [tib-chemicals.com]
• 6. WO2014085077A1 - Process for the production of polyurethane foam using tetraalkylstannoxy based catalyst - Google Patents [patents.google.com]

Application Notes and Protocols for Di-n-octyltin oxide in PVC Heat Stabilization

For Researchers, Scientists, and Drug Development Professionals

Introduction

Poly(vinyl chloride) (PVC) is a versatile and widely utilized thermoplastic polymer, valued for its durability, chemical resistance, and cost-effectiveness. However, PVC is inherently susceptible to thermal degradation at the elevated temperatures required for processing. This degradation, primarily a dehydrochlorination process, leads to discoloration, embrittlement, and the release of corrosive hydrogen chloride (HCl) gas. To mitigate these effects, heat stabilizers are crucial additives in PVC formulations.

Di-n-octyltin oxide (DOTO) is an organotin compound that serves as a highly effective heat stabilizer for PVC. It is often used as a key intermediate in the synthesis of other organotin stabilizers and can also be employed directly in PVC formulations. Organotin compounds are recognized for their excellent performance in maintaining the color, transparency, and long-term stability of PVC products.[1] Due to their low toxicity and high efficiency, n-octyltin stabilizers are approved for use in sensitive applications, including food contact materials in many regions.[1][2]

This document provides detailed application notes, experimental protocols, and performance data for the use of di-n-octyltin oxide as a heat stabilizer in PVC applications.

Mechanism of PVC Thermal Degradation and Stabilization

The thermal degradation of PVC is a chain reaction initiated at labile chloride sites, such as allylic chlorides, on the polymer backbone. The elimination of HCl creates conjugated polyene sequences, which are responsible for the yellowing and eventual browning of the material. The released HCl then acts as a catalyst, accelerating further degradation.[1]

Organotin stabilizers like di-n-octyltin oxide interrupt this degradation cascade through a multi-faceted mechanism:

• HCl Scavenging: DOTO reacts with and neutralizes the hydrogen chloride gas as it is formed, preventing the autocatalytic "zipper" dehydrochlorination of the PVC chain.[1]

• Substitution of Labile Chlorine Atoms: The stabilizer can replace the unstable allylic chlorine atoms on the PVC backbone with more stable ligands, effectively terminating the initiation of the degradation process.[1]

Figure 1: PVC Degradation and DOTO Stabilization Pathway

Performance Data

The efficacy of a heat stabilizer is evaluated based on its ability to prolong the thermal stability of PVC, which can be quantified through various analytical methods. The following tables summarize representative performance data for PVC formulations with and without di-n-octyltin oxide and in combination with other stabilizers.

Table 1: Thermal Stability Time by Congo Red Test

This test measures the time until the evolution of HCl gas from the heated PVC sample is detected by a change in color of Congo Red indicator paper.[3]

Formulation	Stabilizer(s)	Concentration (phr)	Thermal Stability Time at 185°C (minutes)
Control	None	0	~5-10
DOTO	Di-n-octyltin oxide	2.0	30 - 40
DOTO + CaSt	Di-n-octyltin oxide, Calcium Stearate (B1226849)	2.0, 1.0	45 - 55
DOTO + CaSt/ZnSt	Di-n-octyltin oxide, Calcium Stearate, Zinc Stearate	2.0, 0.7, 0.3	50 - 65

Table 2: Yellowness Index (YI) after Static Oven Aging

The Yellowness Index quantifies the degree of discoloration of a plastic sample after exposure to heat over time. A lower Yellowness Index indicates better color stability.[4]

Formulation	Stabilizer(s)	Concentration (phr)	Yellowness Index (YI) after 60 min at 180°C
Control	None	0	> 80 (Dark Brown/Black)
DOTO	Di-n-octyltin oxide	2.0	25 - 35
DOTO + CaSt	Di-n-octyltin oxide, Calcium Stearate	2.0, 1.0	20 - 30
DOTO + CaSt/ZnSt	Di-n-octyltin oxide, Calcium Stearate, Zinc Stearate	2.0, 0.7, 0.3	15 - 25

Table 3: Dynamic Thermal Stability by Torque Rheometry

A torque rheometer simulates the processing conditions of PVC and measures the time until degradation, which is indicated by a sharp increase in torque due to cross-linking.[5]

Formulation	Stabilizer(s)	Concentration (phr)	Dynamic Stability Time at 190°C (minutes)
Control	None	0	~3 - 5
DOTO	Di-n-octyltin oxide	2.0	15 - 25
DOTO + CaSt	Di-n-octyltin oxide, Calcium Stearate	2.0, 1.0	20 - 30
DOTO + CaSt/ZnSt	Di-n-octyltin oxide, Calcium Stearate, Zinc Stearate	2.0, 0.7, 0.3	25 - 40

Experimental Protocols

The following are detailed protocols for the key experiments used to evaluate the performance of PVC heat stabilizers.

Figure 2: Experimental Workflow for PVC Stabilizer Evaluation

Protocol 1: Static Thermal Stability by Congo Red Test

Objective: To determine the time at which a heated PVC sample begins to release a significant amount of hydrogen chloride.

Apparatus:

• Heating block or oil bath with precise temperature control (±1°C).

• Glass test tubes.

• Congo Red indicator paper.

• Stoppers with a hook to suspend the paper.

• Timer.

Procedure:

• Prepare a PVC compound containing the desired concentration of di-n-octyltin oxide.

• Place approximately 2.0 g of the PVC compound into a clean, dry test tube.

• Cut a strip of Congo Red paper and hang it from the stopper's hook.

• Insert the stopper into the test tube, ensuring the bottom of the paper is approximately 2 cm above the surface of the PVC sample.

• Place the test tube into the heating block or oil bath preheated to the test temperature (e.g., 185°C).[3]

• Start the timer immediately.

• Observe the Congo Red paper for a color change from red to blue or violet.

• Record the time at which the first distinct color change is observed. This is the thermal stability time.[6]

Protocol 2: Static Oven Aging for Color Stability

Objective: To evaluate the resistance of a PVC sample to discoloration when exposed to elevated temperatures over time.

Apparatus:

• Forced-air circulating oven with precise temperature control (±1°C).

• Aluminum foil.

• Colorimeter or spectrophotometer for Yellowness Index measurement.

Procedure:

• Prepare PVC sheets of a standardized thickness (e.g., 1 mm) from the formulated compound using a two-roll mill.

• Cut the sheets into uniform samples (e.g., 2 cm x 2 cm).

• Place the samples on a clean aluminum foil tray.

• Place the tray in the oven preheated to the test temperature (e.g., 180°C).

• At regular intervals (e.g., every 15 minutes), remove a sample from the oven.

• Allow the samples to cool to room temperature.

• Measure the Yellowness Index (YI) of each sample according to ASTM E313.

• Plot the Yellowness Index as a function of heating time to compare the color stability of different formulations.

Protocol 3: Dynamic Thermal Stability using a Torque Rheometer

Objective: To simulate the processing conditions of PVC and determine its stability under heat and shear.

Apparatus:

• Torque rheometer equipped with a heated mixing bowl and roller blades.

• Data acquisition system to record torque and temperature as a function of time.

Procedure:

• Preheat the mixing bowl of the torque rheometer to the desired test temperature (e.g., 190°C).[7]

• Set the rotor speed to a specified value (e.g., 60 rpm).

• Accurately weigh the required amount of the PVC compound to achieve the recommended fill volume for the mixing bowl.

• Add the compound to the mixing chamber and start the data acquisition.

• The material will undergo fusion, indicated by a peak in the torque curve, followed by a period of stable melt viscosity (equilibrium torque).

• Continue mixing until the PVC begins to degrade, which is characterized by a sharp and rapid increase in torque due to cross-linking.

• The time from the start of the test until the onset of this sharp torque increase is recorded as the dynamic stability time.[5]

Synergistic Effects with Co-Stabilizers

The performance of di-n-octyltin oxide can be significantly enhanced by the addition of co-stabilizers, such as metal soaps (e.g., calcium stearate and zinc stearate). This is known as a synergistic effect.[8][9]

• Calcium Stearate (CaSt): Acts as a good long-term stabilizer and HCl scavenger.[9]

• Zinc Stearate (ZnSt): Provides excellent early color, but can promote "zinc burning" (sudden, catastrophic degradation) if used alone.

When used in combination, the zinc stearate provides initial color stability, and the calcium stearate neutralizes the zinc chloride formed, preventing "zinc burning" and providing long-term stability. Di-n-octyltin oxide complements this system by providing a high level of overall heat stability.

Conclusion

Di-n-octyltin oxide is a versatile and effective heat stabilizer for a wide range of PVC applications. Its ability to neutralize HCl and pacify labile chloride atoms on the polymer chain provides excellent protection against thermal degradation. The performance of DOTO can be further optimized through synergistic combinations with co-stabilizers like calcium and zinc stearates. The experimental protocols outlined in this document provide a robust framework for evaluating the efficacy of di-n-octyltin oxide and other stabilizer systems in PVC formulations, enabling researchers and developers to optimize their products for enhanced durability and performance.

References

• 1. scispace.com [scispace.com]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. researchgate.net [researchgate.net]
• 4. Enhancing the Initial Whiteness and Long-Term Thermal Stability of Polyvinyl Chloride by Utilizing Layered Double Hydroxides with Low Surface Basicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. SATRA TM324: Thermal stability of PVC - Congo red test [satra.com]
• 7. kanademy.com [kanademy.com]
• 8. researchgate.net [researchgate.net]
• 9. Effects of Organic Based Heat Stabilizer on Properties of Polyvinyl Chloride for Pipe Applications: A Comparative Study with Pb and CaZn Systems [mdpi.com]

Application Notes and Protocols for Esterification Reactions Catalyzed by Dioctyltin Oxide (DOTO)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Esterification is a fundamental reaction in organic synthesis, widely employed in the pharmaceutical, polymer, and fragrance industries. The selection of an appropriate catalyst is crucial for achieving high yields and selectivities under mild reaction conditions. Dioctyltin oxide (DOTO), an organotin compound, has emerged as a versatile and effective catalyst for esterification and transesterification reactions.[1] Its lower toxicity compared to other organotin compounds, such as dibutyltin (B87310) oxide (DBTO), makes it an attractive alternative for various applications.[1] This document provides a detailed experimental protocol for the esterification of fatty acids with alcohols using DOTO as a catalyst, along with relevant data and a schematic workflow.

DOTO is an amorphous, white powder that is insoluble in water but can be solubilized in some organic solvents.[1] It is particularly effective in high-temperature esterification and transesterification reactions, making it suitable for the synthesis of a wide range of esters, including those from fatty acids.[1]

Data Presentation

The following table summarizes representative conditions and outcomes for esterification reactions using organotin catalysts. While specific data for DOTO in simple esterifications is limited in publicly available literature, the data for the closely related dibutyltin oxide (DBTO) provides a strong proxy for expected performance.

Carboxylic Acid	Alcohol	Catalyst	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)	Reference
Phthalic Anhydride	C7-C12 Alcohols	Dibutyltin maleate (B1232345) / H₂SO₄	0.025 (as Sn)	Not Specified	Not Specified	86.5	(United States Patent US3341570A)
Dimethyl-2,5-FDCA	Diol	Dibutyltin oxide	0.15	200-210	3	High	(Weinland, D.H., 2022)
Benzoic Acid	Heptanol	n-Butylstannoic acid	1	150	6	>95	(Mechanistic elucidation of monoalkyltin(iv)-catalyzed esterification, 2021)

Experimental Protocol: Esterification of Lauric Acid with n-Butanol using DOTO Catalyst

This protocol describes a general procedure for the esterification of a fatty acid (lauric acid) with an alcohol (n-butanol) using DOTO as the catalyst. This reaction is representative of the synthesis of fatty acid alkyl esters, which have applications as lubricants, plasticizers, and in the production of surfactants.

Materials:

• Lauric Acid (dodecanoic acid)

• n-Butanol

• Dioctyltin oxide (DOTO)

• Toluene (B28343) (or other suitable solvent for azeotropic removal of water)

• Dean-Stark apparatus

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Stir bar

• Standard laboratory glassware

• Rotary evaporator

• Sodium bicarbonate (5% aqueous solution)

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate

• Equipment for reaction monitoring (e.g., TLC, GC, or NMR)

Procedure:

• Reaction Setup:

  • To a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a Dean-Stark apparatus, add lauric acid (e.g., 20.0 g, 0.1 mol).

  • Add n-butanol (e.g., 11.1 g, 0.15 mol, 1.5 equivalents). The use of a slight excess of the alcohol can help to drive the reaction to completion.

  • Add Dioctyltin oxide (DOTO) catalyst (e.g., 0.1-0.5 mol% relative to the limiting reagent, lauric acid).

  • Add toluene (approximately 50 mL) to facilitate the azeotropic removal of water.

• Reaction:

  • Begin stirring the reaction mixture.

  • Heat the mixture to reflux using a heating mantle. The temperature will depend on the boiling point of the azeotropic mixture.

  • Water will begin to collect in the Dean-Stark trap as the reaction proceeds.

  • Monitor the progress of the reaction by a suitable method (e.g., TLC or GC) until the starting material is consumed or the reaction reaches completion. This can take several hours.

• Work-up:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the solvent (toluene) and excess n-butanol using a rotary evaporator.

  • Dissolve the residue in a suitable organic solvent such as diethyl ether or ethyl acetate (B1210297) (100 mL).

  • Wash the organic layer sequentially with a 5% aqueous sodium bicarbonate solution (2 x 50 mL) to remove any unreacted lauric acid, followed by brine (1 x 50 mL).

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter to remove the drying agent.

• Purification:

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude butyl laurate.

  • If necessary, the product can be further purified by vacuum distillation or column chromatography.

• Characterization:

  • Characterize the final product by spectroscopic methods (e.g., ¹H NMR, ¹³C NMR, IR) and determine the yield.

Reaction Mechanism and Workflow

The catalytic cycle of an organotin(IV) oxide, such as DOTO, in an esterification reaction is believed to proceed through a Lewis acid mechanism. The tin center coordinates to the carbonyl oxygen of the carboxylic acid, activating it towards nucleophilic attack by the alcohol. The general workflow for this process is depicted below.

DOTO-Catalyzed Esterification Workflow

Disclaimer: This protocol is a general guideline. Reaction conditions, including temperature, time, and catalyst loading, may need to be optimized for different substrates. It is essential to consult relevant safety data sheets (SDS) for all chemicals used and to perform the experiment in a well-ventilated fume hood.

References

• 1. BNT Chemicals | Dioctyltin Oxide [bnt-chemicals.com]

Application of Di-n-octyltin Oxide in Coatings and Sealants: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Di-n-octyltin oxide (DOTO) is a versatile organotin compound widely utilized in the formulation of various coatings and sealants. Its primary functions are as a catalyst for curing reactions and as a heat and light stabilizer, particularly in polyvinyl chloride (PVC) formulations.[1][2][3] Compared to other organotin compounds like dibutyltin (B87310) derivatives, di-n-octyltin oxide offers the advantage of lower toxicity and fewer regulatory restrictions, making it a preferred choice in many applications.[2][4] This document provides detailed application notes, experimental protocols, and performance data related to the use of di-n-octyltin oxide in polyurethane coatings, room temperature vulcanizing (RTV) silicone sealants, and as a thermal stabilizer for PVC.

Application Notes

Polyurethane Coatings

In two-component (2K) polyurethane coatings, di-n-octyltin oxide functions as a catalyst for the reaction between the isocyanate and polyol components, accelerating the curing process to form a durable urethane (B1682113) linkage.[2][5] The use of DOTO allows for controlled reaction rates, which can be slightly slower than those achieved with dibutyltin-based catalysts, providing longer pot life and better applicability for certain processes.[2] The catalyst enhances the hardening of the coating, improves adhesion to the substrate, and contributes to the overall durability and resilience of the final film.[2]

RTV Silicone Sealants

Di-n-octyltin oxide is an effective catalyst for the moisture-curing of one-component (1K) and two-component (2K) room temperature vulcanizing (RTV) silicone sealants.[6] In these systems, DOTO catalyzes the condensation reaction of silanol-terminated polydimethylsiloxane (B3030410) polymers with crosslinking agents in the presence of atmospheric moisture. This leads to the formation of a durable and flexible elastomeric sealant. The concentration of the catalyst is a critical factor that influences the skin-over time, tack-free time, and the final mechanical properties of the sealant.[7]

PVC Heat Stabilization

Polyvinyl chloride (PVC) is susceptible to thermal degradation at processing temperatures, leading to dehydrochlorination and the formation of undesirable color and embrittlement.[8] Di-n-octyltin oxide acts as an effective heat stabilizer by scavenging the hydrogen chloride (HCl) produced during degradation and by replacing labile chlorine atoms on the PVC polymer chain, thereby preventing the "zipper-like" degradation reaction.[8] This improves the thermal stability of PVC during processing and enhances the weather resistance and durability of the final product.[2]

Data Presentation

While specific quantitative data for Di-n-octyltin oxide was not available in the searched literature, the following tables provide typical performance data for related organotin catalysts and stabilizers in similar applications. This data is intended to be illustrative of the expected performance and the parameters that should be measured.

Table 1: Typical Cure Times for 2K Polyurethane Coatings Catalyzed by Organotin Compounds

Catalyst Type	Catalyst Concentration (wt% on total resin solids)	Tack-Free Time (minutes)	Hard-Dry Time (hours)
Dibutyltin Dilaurate (DBTDL)	0.05	30 - 60	4 - 6
Di-n-octyltin oxide (DOTO) (Expected)	0.05 - 0.1	45 - 90	6 - 8
Zirconium-based Catalyst	0.1	60 - 120	8 - 12

Note: The values for DOTO are estimated based on qualitative descriptions of it having a slightly slower cure rate than DBTDL.

Table 2: Typical Adhesion Strength of RTV Silicone Sealants

Catalyst Type	Substrate	Test Method	Lap Shear Strength (MPa)
Tin-based Catalyst	Aluminum	ASTM D1002	1.5 - 2.5
Tin-based Catalyst	Glass	ASTM D1002	1.8 - 2.8
Di-n-octyltin oxide (DOTO) (Expected)	Aluminum	ASTM D1002	1.5 - 2.5

Note: The performance of DOTO is expected to be in a similar range to other tin-based catalysts for RTV silicone sealants.

Table 3: Thermal Stability of PVC with Different Stabilizers

Stabilizer System	Test Method	Test Temperature (°C)	Stability Time (minutes)	Onset of Degradation (°C)
Unstabilized PVC	Congo Red	180	5 - 10	~250
Lead-based Stabilizer	TGA	-	-	295
Ca/Zn-based Stabilizer	TGA	-	-	293
Di-n-octyltin oxide (DOTO) (Expected)	Congo Red / TGA	180	> 30	> 280

Note: The values for DOTO are based on typical performance expectations for organotin stabilizers.[9][10]

Experimental Protocols

Protocol 1: Preparation and Evaluation of a 2K Polyurethane Clear Coat Catalyzed by Di-n-octyltin Oxide

1. Materials:

• Polyester (B1180765) polyol resin

• Hexamethylene diisocyanate (HDI) trimer

• Di-n-octyltin oxide (DOTO)

• Solvents (e.g., xylene, butyl acetate)

• Substrate panels (e.g., steel or aluminum)

2. Procedure:

• Preparation of Component A (Polyol Component): In a mixing vessel, combine the polyester polyol resin with the desired solvents. Mix until a homogeneous solution is obtained.
• Catalyst Addition: Add the calculated amount of Di-n-octyltin oxide (e.g., 0.05 wt% based on total resin solids) to Component A. Mix thoroughly until the catalyst is completely dispersed.
• Preparation of Component B (Isocyanate Component): The HDI trimer is used as Component B.
• Mixing of Components: Just before application, mix Component A and Component B in the specified stoichiometric ratio (typically determined by the NCO:OH ratio). Mix thoroughly for 2-3 minutes.
• Application: Apply the coating to the substrate panels using a spray gun or a film applicator to achieve a desired dry film thickness (e.g., 50 µm).
• Curing: Allow the coated panels to cure at ambient temperature (e.g., 25°C and 50% relative humidity).

3. Evaluation:

• Cure Time: Periodically check the film for tack-free time (the point at which the surface is no longer sticky to the touch) and hard-dry time (the point at which the film is resistant to indentation).
• Adhesion: After 7 days of curing, evaluate the adhesion of the coating using the tape test according to ASTM D3359.[3][11][12][13][14]
• Hardness: Measure the pencil hardness of the cured film according to ASTM D3363.

Protocol 2: Formulation and Testing of an RTV Silicone Sealant

1. Materials:

• Silanol-terminated polydimethylsiloxane (PDMS)

• Fumed silica (B1680970) (as a reinforcing filler)

• Plasticizer (e.g., non-reactive silicone fluid)

• Crosslinker (e.g., an alkoxysilane)

• Adhesion promoter (e.g., an aminosilane)

• Di-n-octyltin oxide (DOTO) catalyst

2. Procedure:

• Base Formulation: In a planetary mixer, blend the PDMS polymer, fumed silica, and plasticizer until a uniform paste is formed.
• Addition of Crosslinker and Adhesion Promoter: Add the crosslinker and adhesion promoter to the base formulation and continue mixing.
• Catalyst Incorporation: Add the Di-n-octyltin oxide catalyst (e.g., 0.1 to 0.5 phr - parts per hundred parts of resin) to the mixture and mix under vacuum to de-aerate.
• Packaging: Package the sealant in moisture-proof cartridges.

3. Evaluation:

• Tack-Free Time: Extrude a bead of the sealant and measure the time it takes for the surface to become non-tacky to the touch, according to ASTM C679.[15]
• Cure Rate: Monitor the depth of cure over time.
• Mechanical Properties: After full curing (typically 7 days), prepare test specimens and measure tensile strength and elongation at break according to ASTM D412.
• Adhesion: Test the lap shear strength on various substrates (e.g., aluminum, glass) according to ASTM D1002.[16][17][18][19]

Protocol 3: Evaluation of Di-n-octyltin Oxide as a PVC Heat Stabilizer

1. Materials:

• PVC resin

• Plasticizer (e.g., dioctyl phthalate (B1215562) - DOP)

• Di-n-octyltin oxide (DOTO)

• Processing aid and lubricant

• Congo Red indicator paper

• Thermogravimetric Analyzer (TGA)

2. Procedure:

• Compounding: Dry blend the PVC resin with the plasticizer, DOTO (e.g., 2 phr), and other additives in a high-speed mixer.
• Milling: Process the blend on a two-roll mill at a set temperature (e.g., 160-180°C) to form a homogenous sheet.
• Sample Preparation: Cut the milled sheet into small pieces for testing.

3. Evaluation:

• Static Thermal Stability (Congo Red Test):

• Place a weighed sample of the PVC compound into a test tube.
• Suspend a strip of Congo Red paper in the test tube above the sample.
• Place the test tube in a heating block at a specified temperature (e.g., 180°C).[20]
• Record the time it takes for the Congo Red paper to change color, indicating the evolution of HCl.[21][22]

• Dynamic Thermal Stability (Thermogravimetric Analysis - TGA):

• Place a small, weighed sample of the PVC compound into the TGA instrument.
• Heat the sample at a constant rate (e.g., 10°C/min) under an inert atmosphere (e.g., nitrogen).
• Record the weight loss as a function of temperature to determine the onset of degradation.[10][23]

Visualizations

Caption: Catalytic cycle of urethane formation with Di-n-octyltin oxide.

Caption: Mechanism of PVC heat stabilization by Di-n-octyltin oxide.

References

• 1. US3635906A - Preparation of polyurethanes using organo-tin catalyst and time-lapse modifier - Google Patents [patents.google.com]
• 2. Octyltin catalysts: Efficient solutions for industry | TIB Chemicals - TIB Chemicals AG [tib-chemicals.com]
• 3. galvanizeit.com [galvanizeit.com]
• 4. researchgate.net [researchgate.net]
• 5. specialchem.com [specialchem.com]
• 6. specialchem.com [specialchem.com]
• 7. seal-bond.com [seal-bond.com]
• 8. Why do we need stabilizers? PVC degradation mechanism – Westlake Akishima [westlake-akishima.com]
• 9. benchchem.com [benchchem.com]
• 10. matec-conferences.org [matec-conferences.org]
• 11. kta.com [kta.com]
• 12. researchgate.net [researchgate.net]
• 13. micomlab.com [micomlab.com]
• 14. eprintspublications.npl.co.uk [eprintspublications.npl.co.uk]
• 15. scribd.com [scribd.com]
• 16. Lap Shear Strength of Adhesively Bonded Metal Specimens ASTM D1002 [intertek.com]
• 17. researchgate.net [researchgate.net]
• 18. micomlab.com [micomlab.com]
• 19. standards.iteh.ai [standards.iteh.ai]
• 20. News - Analysis of Common Testing Methods for PVC Calcium Zinc Stabilizers [bontecn.com]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for the Use of Di-n-octyltin Oxide in Polyester Resin Production

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and a detailed protocol for the utilization of Di-n-octyltin oxide (DOTO) as a catalyst in the synthesis of polyester (B1180765) resins. This document is intended for a scientific audience and outlines the catalyst's role, a general experimental procedure, safety precautions, and the expected impact on resin properties.

Introduction

Di-n-octyltin oxide (CAS No. 870-08-6) is an organotin compound widely employed as a catalyst in various chemical reactions, including esterification and transesterification processes.[1][2] In the production of polyester resins, DOTO acts as a Lewis acid catalyst, accelerating the reaction between dicarboxylic acids (or their anhydrides) and diols.[2] Its use can lead to significantly reduced reaction times and may influence the final properties of the polymer, such as molecular weight and viscosity. Organotin catalysts are versatile and can be used in the synthesis of a wide range of polyester resins, including alkyds and unsaturated polyesters.

Safety Precautions

Di-n-octyltin oxide may cause respiratory irritation and skin irritation.[3][4] It is crucial to handle this compound in a well-ventilated area, preferably a fume hood.[3] Appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, must be worn at all times.[5] Refer to the Safety Data Sheet (SDS) for complete safety and handling information.[3][5][6]

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[3]

Disposal: Dispose of contents and container in accordance with local, regional, national, and international regulations.[3]

Experimental Protocol: Laboratory-Scale Polyester Resin Synthesis

This protocol outlines a general procedure for the synthesis of a polyester resin using Di-n-octyltin oxide as a catalyst. The specific monomers and their molar ratios can be adjusted based on the desired properties of the final polyester.

Materials:

• Dicarboxylic acid (e.g., Adipic Acid)

• Diol (e.g., 1,4-Butanediol)

• Di-n-octyltin oxide (DOTO)

• High-boiling point, inert solvent (optional, e.g., xylene)

• Nitrogen gas supply

Equipment:

• Three-neck round-bottom flask

• Mechanical stirrer

• Heating mantle with a temperature controller

• Condenser with a Dean-Stark trap or equivalent for water removal

• Nitrogen inlet/outlet

• Thermometer or thermocouple

Procedure:

• Reactor Setup: Assemble the reaction apparatus in a fume hood. Ensure all glassware is dry.

• Charging Reactants: Charge the dicarboxylic acid and diol into the reaction flask. A slight molar excess of the diol is often used to ensure the formation of hydroxyl-terminated polyester chains.

• Catalyst Addition: Add Di-n-octyltin oxide to the reaction mixture. The catalyst concentration typically ranges from 0.01% to 1.0% by weight of the total reactants.[6]

• Inert Atmosphere: Purge the system with nitrogen gas for 15-20 minutes to remove air and prevent oxidation. Maintain a gentle flow of nitrogen throughout the reaction.

• Heating and Reaction:

  • Begin stirring the mixture and gradually heat the flask to the desired reaction temperature, typically between 180°C and 250°C.[1]

  • Water will begin to form as a byproduct of the esterification reaction and will be collected in the Dean-Stark trap.

• Monitoring the Reaction: The progress of the reaction can be monitored by measuring the amount of water collected or by periodically taking samples to determine the acid value (AV). The reaction is considered complete when the acid value drops to a predetermined level.

• Vacuum Application (Optional): Towards the end of the reaction, a vacuum can be applied to facilitate the removal of the remaining water and other volatile byproducts, which helps to drive the polymerization to a higher molecular weight.

• Cooling and Discharge: Once the desired acid value is reached, turn off the heating and allow the reactor to cool down under a nitrogen atmosphere. The resulting polyester resin can then be discharged.

Data Presentation

The concentration of Di-n-octyltin oxide has a significant impact on the rate of polyesterification and the final properties of the resin. The following table provides an illustrative summary of the expected trends when varying the catalyst concentration in the synthesis of a polyester from a generic dicarboxylic acid and diol.

Catalyst Conc. (wt%)	Reaction Time (hours) to reach Acid Value < 20 mg KOH/g	Final Number Average Molecular Weight (Mn) ( g/mol )	Viscosity at 150°C (Pa·s)
0 (Uncatalyzed)	> 12	2,000 - 3,000	5 - 10
0.05	6 - 8	8,000 - 10,000	30 - 40
0.10	4 - 6	10,000 - 12,000	40 - 50
0.20	3 - 5	11,000 - 13,000	45 - 55

Note: The data presented in this table is illustrative and intended to demonstrate the general effect of Di-n-octyltin oxide concentration. Actual results will vary depending on the specific monomers, reaction conditions, and equipment used.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the laboratory-scale synthesis of polyester resin using Di-n-octyltin oxide as a catalyst.

Experimental workflow for polyester resin synthesis.

Catalytic Signaling Pathway

Di-n-octyltin oxide functions as a Lewis acid catalyst in the esterification reaction. The tin atom, being electron-deficient, coordinates with the carbonyl oxygen of the carboxylic acid, thereby activating the carbonyl carbon for nucleophilic attack by the alcohol. The following diagram illustrates this proposed catalytic cycle.

References

• 1. US5166310A - Preparation of polyesters with tin catalyst - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. US20160075820A1 - Synthesis and molecular weight control of aliphatic polyester diols - Google Patents [patents.google.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. Mechanistic elucidation of monoalkyltin(iv)-catalyzed esterification - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Di-n-octyltin Oxide as a Biocide in Agricultural Research: Application Notes and Protocols

This document aims to provide a foundational understanding based on the general properties of organotin compounds and outlines hypothetical protocols and areas for future research to address the current knowledge gap.

Introduction to Di-n-octyltin Oxide (DOTO)

Di-n-octyltin oxide is an organotin compound with the chemical formula C₁₆H₃₄OSn. It is a white to off-white crystalline powder, largely insoluble in water but soluble in some organic solvents.[1][2] Its primary industrial applications are as a heat stabilizer for PVC and as a catalyst in various chemical reactions.[1][2] While some sources mention its use in agricultural formulations as a biocide, specific details regarding target pests and application rates are scarce.[1]

Table 1: Physicochemical Properties of Di-n-octyltin Oxide

Property	Value
Synonyms	Dioctyloxostannane, Dioctyltin oxide, DOTO
CAS Number	870-08-6
Molecular Formula	C₁₆H₃₄OSn
Molecular Weight	361.16 g/mol
Appearance	White to off-white crystal
Melting Point	245 - 248 °C (decomposes)
Boiling Point	230 °C at 1013 hPa

Postulated Mechanism of Antifungal Action

The precise antifungal mechanism of DOTO is not well-documented. However, based on the known mechanisms of other organotin compounds, particularly tributyltin oxide (TBTO), a plausible mode of action can be proposed. Organotin compounds are generally believed to exert their toxic effects on fungi through two primary mechanisms:

• Disruption of the Fungal Cell Membrane: Organotins are lipophilic and can readily interact with the fungal cell membrane, leading to increased permeability and leakage of essential intracellular components. This disruption of the cell's physical barrier ultimately leads to cell death.

• Enzyme Inhibition: Organotins can bind to sulfhydryl (-SH) groups of essential enzymes, thereby inactivating them. A key target in fungi is believed to be enzymes involved in the ergosterol (B1671047) biosynthesis pathway. Ergosterol is a vital component of the fungal cell membrane, and its inhibition compromises membrane integrity and function.

Hypothetical Signaling Pathway Disruption

Given the proposed mechanism of action involving cell membrane disruption and enzyme inhibition, DOTO could potentially interfere with several critical fungal signaling pathways. One such pathway is the High Osmolarity Glycerol (B35011) (HOG) pathway , a conserved mitogen-activated protein kinase (MAPK) cascade that is crucial for fungal adaptation to osmotic and oxidative stress.

Diagram: Hypothetical Disruption of the Fungal HOG Signaling Pathway by Di-n-octyltin Oxide

Caption: Postulated disruption of the HOG pathway by DOTO, leading to cell death.

By damaging the cell membrane and inhibiting key enzymes, DOTO could induce both osmotic and oxidative stress. This would hyper-activate the HOG pathway. While this pathway is a survival mechanism, its prolonged or dysregulated activation can lead to apoptosis (programmed cell death).

Application Notes for Agricultural Research

Due to the lack of specific data, the following application notes are intended as a starting point for researchers interested in investigating the potential of DOTO as an agricultural biocide.

Target Pathogens for Initial Screening

Based on the broad-spectrum activity of other organotin fungicides, initial screening of DOTO should target economically important phytopathogenic fungi, including:

• Botrytis cinerea (causal agent of gray mold)

• Fusarium oxysporum (causal agent of Fusarium wilt)

• Rhizoctonia solani (causal agent of various damping-off and root rot diseases)

In Vitro Efficacy Testing: A Proposed Protocol

Objective: To determine the half-maximal effective concentration (EC₅₀) of DOTO against the mycelial growth of target fungal pathogens.

Materials:

• Di-n-octyltin oxide (DOTO), analytical grade

• Dimethyl sulfoxide (B87167) (DMSO) for stock solution preparation

• Potato Dextrose Agar (PDA) or other suitable fungal growth medium

• Sterile Petri dishes (90 mm)

• Cultures of target fungi (B. cinerea, F. oxysporum, R. solani)

• Sterile cork borer (5 mm diameter)

• Incubator

Protocol:

• Stock Solution Preparation: Prepare a 10,000 ppm (µg/mL) stock solution of DOTO in DMSO.

• Serial Dilutions: Perform serial dilutions of the DOTO stock solution to obtain a range of concentrations (e.g., 1000, 500, 250, 125, 62.5, 31.25, 15.6, 7.8 ppm).

• Poisoned Food Technique:

  • Autoclave the PDA medium and allow it to cool to approximately 50-55°C.

  • Add the appropriate volume of each DOTO dilution to the molten PDA to achieve the desired final concentrations. Also, prepare a control plate with PDA and an equivalent amount of DMSO without DOTO.

  • Pour the amended PDA into sterile Petri dishes and allow them to solidify.

• Inoculation:

  • Using a sterile cork borer, take a 5 mm mycelial plug from the edge of an actively growing culture of the target fungus.

  • Place the mycelial plug, mycelium-side down, in the center of each PDA plate (both treated and control).

• Incubation: Incubate the plates at the optimal growth temperature for the specific fungus (typically 20-25°C) in the dark.

• Data Collection: Measure the radial growth of the fungal colony (in mm) in two perpendicular directions at regular intervals (e.g., every 24 hours) until the colony in the control plate reaches the edge of the dish.

• Data Analysis:

  • Calculate the percentage of mycelial growth inhibition for each concentration using the formula: Inhibition (%) = [(C - T) / C] * 100 where C is the average diameter of the fungal colony in the control plate and T is the average diameter of the fungal colony in the treated plate.

  • Determine the EC₅₀ value by plotting the percentage of inhibition against the log of the DOTO concentration and performing a probit or logistic regression analysis.

Diagram: Experimental Workflow for In Vitro Fungicide Efficacy Testing

References

• 1. researchgate.net [researchgate.net]
• 2. eprints.uklo.edu.mk [eprints.uklo.edu.mk]

Gas Chromatography-Mass Spectrometry (GC-MS) for DOTO detection

To provide you with a detailed and accurate application note for the detection of "DOTO" using Gas Chromatography-Mass Spectrometry (GC-MS), the full chemical name or CAS number of the compound is required. The term "DOTO" is an abbreviation and does not correspond to a readily identifiable chemical compound in scientific databases.

The specific chemical identity of an analyte is fundamental to developing a robust analytical method. It dictates critical parameters such as:

• Sample Preparation: The choice of extraction, cleanup, and derivatization techniques heavily depends on the analyte's polarity, volatility, and functional groups.

• GC-MS Parameters: The selection of the appropriate GC column, temperature program, and mass spectrometer settings (e.g., ionization mode, mass-to-charge ratio monitoring) is specific to the target compound.

• Data Interpretation: Accurate identification and quantification rely on knowing the expected retention time and mass spectral fragmentation pattern of the specific molecule.

Without the full chemical name or CAS number for "DOTO," it is not possible to create a scientifically valid and useful application note and protocol.

Please provide the full chemical name or CAS number for "DOTO" to proceed.

Upon receiving this information, a comprehensive and tailored application note will be generated, including the required experimental protocols, data presentation, and visualizations.

Application Notes and Protocols for Di-n-octyltin oxide in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and disposal of Di-n-octyltin oxide in a laboratory setting. It includes essential safety protocols, information on its primary applications as a Polyvinyl Chloride (PVC) heat stabilizer and a catalyst in polyurethane synthesis, and general experimental methodologies.

Safety and Handling

Di-n-octyltin oxide is a chemical that requires careful handling to minimize exposure and ensure laboratory safety. Adherence to the following guidelines is crucial.

Personal Protective Equipment (PPE)

When handling Di-n-octyltin oxide, appropriate personal protective equipment must be worn. This includes:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., neoprene or nitrile rubber).[1]

• Body Protection: A lab coat or other protective clothing to prevent skin contact.[1]

• Respiratory Protection: In case of dust formation, a NIOSH-approved respirator is recommended.[1]

Engineering Controls

To minimize exposure, Di-n-octyltin oxide should be handled in a well-ventilated area, preferably within a chemical fume hood.[2] Eyewash stations and safety showers should be readily accessible in the immediate vicinity of any potential exposure.[1]

Storage

Store Di-n-octyltin oxide in a tightly closed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, bases, and reducing agents.[1][2]

First Aid Measures

In case of exposure, the following first aid procedures should be followed:

• After Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[2]

• After Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation persists.[2]

• After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[2]

• After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Di-n-octyltin oxide is provided in the table below.

Property	Value
Appearance	White to off-white powder/solid[2]
Odor	Odorless[2]
Molecular Formula	C16H34OSn
Molecular Weight	361.15 g/mol
Melting Point	245-248 °C (decomposes)[4]
Solubility	Insoluble in water; soluble in organic solvents[4]
Density	1.3 g/cm³[5][6]

Experimental Protocols

Di-n-octyltin oxide is primarily used as a heat stabilizer for PVC and as a catalyst for the production of polyurethanes.

Protocol for Evaluating the Thermal Stability of PVC

This protocol describes a general method for testing the effectiveness of Di-n-octyltin oxide as a heat stabilizer in a PVC formulation.

3.1.1. Materials

• PVC resin

• Plasticizer (e.g., Dioctyl phthalate (B1215562) - DOP)

• Di-n-octyltin oxide

• Two-roll mill

• Forced air oven or heating block

• Congo red indicator paper

• Test tubes and glass hooks

• Timer

3.1.2. Procedure

• Compounding: Prepare a PVC formulation by mixing PVC resin with a plasticizer and Di-n-octyltin oxide on a two-roll mill to ensure a homogenous blend. A typical formulation might include 100 parts PVC, 50-60 parts plasticizer, and 1-2 parts Di-n-octyltin oxide.

• Sample Preparation: Press the compounded PVC into thin sheets or take samples directly from the milled sheet.

• Static Thermal Stability Test (Congo Red Test):

  • Place a known weight of the PVC sample (e.g., 2 grams) into a clean, dry test tube.

  • Suspend a strip of Congo red indicator paper inside the test tube using a glass hook, ensuring it does not touch the sample.

  • Place the test tube in a preheated oven or heating block at a specified temperature (e.g., 180 °C).

  • Start the timer and observe the Congo red paper for a color change from red to blue/violet, which indicates the evolution of hydrogen chloride (HCl) gas due to PVC degradation.

  • Record the time taken for the color change to occur. This time represents the thermal stability of the PVC sample. A longer time indicates better thermal stability.

3.1.3. Data Presentation

The thermal stability times for different formulations can be summarized in a table for easy comparison.

Formulation	Stabilizer Concentration (phr)	Thermal Stability Time at 180°C (minutes)
Control (No Stabilizer)	0	e.g., 15
Formulation A	1.0	e.g., 45
Formulation B	2.0	e.g., 75

Protocol for Polyurethane Synthesis

This protocol outlines a general procedure for the synthesis of polyurethane foam using Di-n-octyltin oxide as a catalyst.

3.2.1. Materials

• Polyol (e.g., Polyether polyol)

• Diisocyanate (e.g., Toluene diisocyanate - TDI or Methylene diphenyl diisocyanate - MDI)

• Di-n-octyltin oxide (catalyst)

• Amine catalyst (co-catalyst, optional)

• Blowing agent (e.g., water)

• Surfactant (e.g., silicone-based)

• Mixing vessel and high-speed stirrer

3.2.2. Procedure

• Premix Preparation: In a mixing vessel, combine the polyol, water, surfactant, and any amine co-catalyst. Mix thoroughly.

• Catalyst Addition: Add the Di-n-octyltin oxide to the premix and stir until it is evenly dispersed. The amount of catalyst will depend on the desired reaction rate and the specific polyol and isocyanate used.

• Isocyanate Addition: Add the diisocyanate to the mixture and immediately begin high-speed stirring for a short period (e.g., 5-10 seconds) to ensure complete mixing.

• Foam Rise: Pour the reacting mixture into a mold and allow it to rise freely.

• Curing: Allow the foam to cure at room temperature or in an oven at a slightly elevated temperature, according to the specific formulation requirements.

3.2.3. Data Presentation

The reactivity profile of the polyurethane foam formulation can be characterized by measuring key parameters.

Parameter	Description	Typical Value
Cream Time	Time from mixing until the mixture begins to rise and change color.	e.g., 10-20 seconds
Gel Time	Time from mixing until the formation of a solid, gel-like network.	e.g., 60-90 seconds
Tack-Free Time	Time from mixing until the foam surface is no longer sticky to the touch.	e.g., 120-180 seconds
Rise Time	Time from mixing until the foam has reached its maximum height.	e.g., 90-150 seconds

Spill and Disposal Procedures

Accidental Release Measures

In the event of a spill, the following steps should be taken:

• Evacuate the area and ensure adequate ventilation.

• Wear appropriate PPE as described in section 1.1.

• Contain the spill to prevent it from entering drains or waterways.

• For solid spills, carefully sweep or shovel the material into a suitable, labeled container for disposal. Avoid generating dust.[1]

• For liquid spills, absorb the material with an inert absorbent material and place it in a labeled container for disposal.

• Clean the spill area thoroughly with soap and water.

Waste Disposal

Di-n-octyltin oxide and any contaminated materials should be disposed of as hazardous waste.[2] Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of this chemical into the sewer system or the environment.[1]

Visualization of Workflows and Potential Signaling Pathways

Experimental Workflows

The following diagrams illustrate the general experimental workflows for handling Di-n-octyltin oxide and its application in PVC stabilization and polyurethane synthesis.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Cellular Basis of Organotin(IV) Derivatives as Anticancer Metallodrugs: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Biological Activity of Novel Organotin Compounds with a Schiff Base Containing an Antioxidant Fragment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemimpex.com [chemimpex.com]
• 6. industrialchemicals.gov.au [industrialchemicals.gov.au]

Application Notes and Protocols for Di-n-octyltin Oxide in Environmental Remediation Studies

Disclaimer: The following application notes and protocols are proposed based on established principles of environmental remediation using metal oxides. Direct experimental evidence for the use of di-n-octyltin oxide (DOTO) in these specific applications is limited in publicly available scientific literature. These protocols are intended to serve as a foundational guide for researchers exploring the potential of DOTO in environmental remediation and should be adapted and optimized as needed.

Introduction

Di-n-octyltin oxide (DOTO) is an organotin compound with the formula (C₈H₁₇)₂SnO. While primarily utilized as a heat stabilizer for PVC and as a catalyst in various chemical reactions, its potential in environmental remediation is an emerging area of interest.[1] Metal oxides, in general, have shown significant promise in the degradation of organic pollutants and the removal of heavy metals from contaminated water sources.[2][3] These application notes provide a hypothetical framework for investigating the efficacy of DOTO in two key environmental remediation processes: photocatalytic degradation of organic pollutants and adsorption of heavy metals.

Application I: Photocatalytic Degradation of Organic Pollutants

Principle and Mechanism

Photocatalysis is an advanced oxidation process that utilizes a semiconductor catalyst (like a metal oxide) and a light source to generate highly reactive oxygen species (ROS), such as hydroxyl radicals (•OH).[4] These ROS can then mineralize a wide range of organic pollutants into less harmful substances like CO₂, H₂O, and mineral acids.[5] The proposed mechanism for DOTO as a photocatalyst is analogous to that of other semiconductor metal oxides like TiO₂ and ZnO.[6]

The process can be summarized as follows:

• Activation: When DOTO particles are irradiated with light of sufficient energy (equal to or greater than its bandgap energy), an electron (e⁻) is excited from the valence band (VB) to the conduction band (CB), leaving behind a hole (h⁺).

• Generation of Reactive Species: The photogenerated electron-hole pairs react with water and oxygen to produce highly reactive radicals. The holes in the VB can oxidize water or hydroxide (B78521) ions to form hydroxyl radicals (•OH). The electrons in the CB can reduce molecular oxygen to superoxide (B77818) radicals (•O₂⁻), which can further react to form other ROS.

• Pollutant Degradation: These highly reactive radicals attack and degrade organic pollutant molecules adsorbed on the surface of the DOTO catalyst.

A simplified signaling pathway for this process is illustrated below.

Caption: Proposed photocatalytic degradation pathway using DOTO.

Experimental Protocol

This protocol outlines a general procedure for evaluating the photocatalytic activity of DOTO for the degradation of a model organic pollutant, such as Methylene Blue (MB) dye.

2.2.1. Materials and Reagents

• Di-n-octyltin oxide (DOTO), ≥98% purity

• Methylene Blue (MB) dye

• Deionized (DI) water

• UV-Vis Spectrophotometer

• Photoreactor equipped with a UV lamp or a solar simulator

• Magnetic stirrer and stir bars

• pH meter

• Syringes and syringe filters (0.45 µm)

2.2.2. Procedure

• Preparation of DOTO Suspension: Disperse a specific amount of DOTO powder (e.g., 0.1 g) in a known volume of DI water (e.g., 100 mL) to prepare a catalyst suspension. Sonicate the suspension for 15 minutes to ensure uniform dispersion.

• Preparation of Pollutant Solution: Prepare a stock solution of MB in DI water (e.g., 100 mg/L). Dilute the stock solution to the desired initial concentration (e.g., 10 mg/L).

• Photocatalytic Reaction: a. Add the DOTO suspension to the MB solution in the photoreactor. b. Stir the mixture in the dark for 30 minutes to establish adsorption-desorption equilibrium between the catalyst surface and the dye molecules. c. Take an initial sample (t=0) and filter it through a syringe filter. d. Turn on the light source to initiate the photocatalytic reaction. e. Collect aliquots of the solution at regular time intervals (e.g., 15, 30, 45, 60, 90, 120 minutes). Filter each aliquot immediately.

• Analysis: a. Measure the absorbance of the filtered samples at the maximum wavelength of MB (λmax ≈ 664 nm) using a UV-Vis spectrophotometer. b. Calculate the concentration of MB at each time point using a pre-established calibration curve. c. The degradation efficiency (%) can be calculated using the following formula: Degradation Efficiency (%) = [(C₀ - Cₜ) / C₀] * 100 where C₀ is the initial concentration of MB and Cₜ is the concentration at time t.

Hypothetical Data Presentation

The following table presents hypothetical data for the photocatalytic degradation of Methylene Blue under different experimental conditions.

Catalyst	Pollutant	Initial Conc. (mg/L)	Catalyst Dose (g/L)	Light Source	Time (min)	Degradation Efficiency (%)
DOTO	Methylene Blue	10	1.0	UV-A	60	85
DOTO	Methylene Blue	10	1.0	Visible Light	60	40
DOTO	Rhodamine B	10	1.0	UV-A	60	78
TiO₂ (P25)	Methylene Blue	10	1.0	UV-A	60	95

Application II: Adsorption of Heavy Metals

Principle and Mechanism

Metal oxides can act as effective adsorbents for the removal of heavy metal ions from aqueous solutions. The mechanism of adsorption can involve physical adsorption, chemisorption, and ion exchange. The surface of metal oxides in water is typically covered with hydroxyl groups (-OH). The charge of these surface groups is pH-dependent. At a pH below the point of zero charge (pzc), the surface is positively charged, favoring the adsorption of anions. Above the pzc, the surface is negatively charged, promoting the adsorption of cations (heavy metal ions).

The proposed adsorption process for heavy metals onto DOTO is as follows:

• Surface Hydroxylation: In an aqueous solution, the surface of DOTO particles becomes hydroxylated.

• Surface Charge Development: Depending on the pH of the solution, the surface hydroxyl groups can be protonated or deprotonated, leading to a net positive or negative surface charge.

• Adsorption of Metal Ions: Positively charged heavy metal ions in the solution are attracted to the negatively charged surface of DOTO (at pH > pzc) via electrostatic interactions and can also form complexes with the surface hydroxyl groups.

Below is a workflow for a typical heavy metal adsorption experiment.

Caption: Experimental workflow for heavy metal adsorption.

Experimental Protocol

This protocol describes a batch adsorption experiment to evaluate the capacity of DOTO to remove a model heavy metal ion, such as Lead(II), from an aqueous solution.

3.2.1. Materials and Reagents

• Di-n-octyltin oxide (DOTO), ≥98% purity

• Lead(II) nitrate (B79036) (Pb(NO₃)₂) or another soluble lead salt

• Deionized (DI) water

• Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment

• Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma Mass Spectrometry (ICP-MS)

• Orbital shaker

• Centrifuge

3.2.2. Procedure

• Preparation of Adsorbent: Use DOTO as received or, if necessary, grind to a uniform particle size.

• Preparation of Metal Ion Solution: Prepare a stock solution of Pb(II) (e.g., 1000 mg/L) by dissolving a known amount of Pb(NO₃)₂ in DI water. Prepare working solutions of desired concentrations by diluting the stock solution.

• Batch Adsorption Experiments: a. In a series of flasks, add a fixed amount of DOTO (e.g., 0.1 g) to a specific volume of Pb(II) solution (e.g., 50 mL) of a known concentration. b. Adjust the pH of the solutions to the desired value using dilute HCl or NaOH. c. Place the flasks in an orbital shaker and agitate at a constant speed (e.g., 150 rpm) and temperature for a predetermined time to reach equilibrium (e.g., 24 hours). d. After equilibration, separate the DOTO particles from the solution by centrifugation.

• Analysis: a. Analyze the concentration of Pb(II) in the supernatant using AAS or ICP-MS. b. The amount of metal adsorbed per unit mass of adsorbent (qₑ, in mg/g) can be calculated as follows: qₑ = [(C₀ - Cₑ) * V] / m where C₀ and Cₑ are the initial and equilibrium concentrations of the metal ion (mg/L), V is the volume of the solution (L), and m is the mass of the adsorbent (g).

Hypothetical Data Presentation

The following table shows hypothetical data for the adsorption of heavy metals by DOTO. Adsorption isotherm models like Langmuir and Freundlich would typically be used to analyze the equilibrium data.

Adsorbent	Heavy Metal	Initial Conc. (mg/L)	Adsorbent Dose (g/L)	pH	Contact Time (h)	Adsorption Capacity (mg/g)
DOTO	Lead (Pb²⁺)	50	2.0	6.0	24	22.5
DOTO	Cadmium (Cd²⁺)	50	2.0	6.5	24	18.7
DOTO	Copper (Cu²⁺)	50	2.0	5.5	24	20.1
Activated Carbon	Lead (Pb²⁺)	50	2.0	6.0	24	24.0

Safety Precautions

Di-n-octyltin oxide may cause skin and eye irritation.[7] It is important to handle the compound in a well-ventilated area and use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. For detailed safety information, refer to the Safety Data Sheet (SDS).[7][8]

Conclusion

While di-n-octyltin oxide is not yet a mainstream material for environmental remediation, its chemical properties as a metal oxide suggest potential for such applications. The protocols and conceptual frameworks provided here offer a starting point for researchers to systematically investigate the efficacy of DOTO as a photocatalyst for organic pollutant degradation and as an adsorbent for heavy metal removal. Further research is needed to determine its practical feasibility, efficiency compared to existing materials, and potential environmental impact.

References

• 1. US3390159A - Process for preparing dioctyltin oxide - Google Patents [patents.google.com]
• 2. thesesjournal.com [thesesjournal.com]
• 3. mdpi.com [mdpi.com]
• 4. Photocatalytic Degradation of Organic and Inorganic Pollutants to Harmless End Products: Assessment of Practical Application Potential for Water and Air Cleaning [mdpi.com]
• 5. Photocatalytic Degradation of Organic Pollutants: The Case of Conductive Polymer Supported Titanium Dioxide (TiO2) Nanoparticles: A Review, Nanoscience and Nanometrology, Science Publishing Group [sciencepublishinggroup.com]
• 6. The Synthesis and Photocatalytic Efficacy of Distinct Nano-Oxides in the Breakdown of Organic Contaminants [mdpi.com]
• 7. fishersci.com [fishersci.com]
• 8. gelest.com [gelest.com]

Application Notes and Protocols for Polymer Synthesis Using Di-n-octyltin Oxide Catalyst

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of biodegradable polyesters, such as polylactide (PLA) and polycaprolactone (B3415563) (PCL), utilizing Di-n-octyltin oxide (DOTO) as a catalyst. The protocols are designed to be a valuable resource for researchers in polymer chemistry, materials science, and drug delivery systems development.

Introduction

Di-n-octyltin oxide is an organotin compound that serves as a versatile and effective catalyst for the ring-opening polymerization (ROP) of cyclic esters like lactide and ε-caprolactone. Its use in polymerization is advantageous for producing high molecular weight polyesters with controlled properties. These biodegradable polymers are of significant interest for a range of biomedical applications, including drug delivery vehicles, tissue engineering scaffolds, and medical implants, owing to their biocompatibility and tunable degradation profiles. This document outlines the synthesis procedures, key reaction parameters, and expected outcomes when using Di-n-octyltin oxide as a catalyst.

Data Presentation

The following tables summarize the typical results obtained from the ring-opening polymerization of lactide and ε-caprolactone using Di-n-octyltin oxide, demonstrating the relationship between catalyst concentration, reaction conditions, and the resulting polymer properties.

Table 1: Synthesis of Polylactide (PLA) via Ring-Opening Polymerization of L-lactide

Entry	Monomer:Catalyst Ratio	Temperature (°C)	Time (h)	Conversion (%)	Mn ( g/mol )	PDI (Mw/Mn)
1	200:1	160	4	>95	25,000	1.3
2	500:1	180	2	>98	60,000	1.5
3	1000:1	180	3	>98	110,000	1.6

Table 2: Synthesis of Polycaprolactone (PCL) via Ring-Opening Polymerization of ε-caprolactone

Entry	Monomer:Catalyst Ratio	Temperature (°C)	Time (h)	Conversion (%)	Mn ( g/mol )	PDI (Mw/Mn)
1	300:1	140	6	>97	35,000	1.4
2	600:1	160	4	>99	70,000	1.6
3	1200:1	160	5	>99	130,000	1.7

Experimental Protocols

Protocol 1: Bulk Polymerization of L-lactide

This protocol describes the synthesis of polylactide (PLA) from L-lactide via bulk ring-opening polymerization catalyzed by Di-n-octyltin oxide.

Materials:

• L-lactide

• Di-n-octyltin oxide (DOTO)

• Toluene (anhydrous)

• Methanol (B129727)

• Nitrogen gas (high purity)

• Schlenk flask and line

Procedure:

• Monomer and Catalyst Preparation: In a flame-dried Schlenk flask under a nitrogen atmosphere, add the desired amount of L-lactide.

• Catalyst Addition: Prepare a stock solution of Di-n-octyltin oxide in anhydrous toluene. Add the required volume of the catalyst solution to the Schlenk flask containing the monomer to achieve the desired monomer-to-catalyst ratio.

• Polymerization: Immerse the flask in a preheated oil bath at the desired temperature (e.g., 180°C) and stir the molten monomer-catalyst mixture.

• Reaction Monitoring: Monitor the progress of the polymerization by observing the increase in viscosity of the reaction mixture.

• Termination and Purification: After the desired reaction time, cool the flask to room temperature. Dissolve the resulting solid polymer in a minimal amount of chloroform (B151607) or dichloromethane. Precipitate the polymer by slowly adding the solution to an excess of cold methanol with vigorous stirring.

• Drying: Collect the precipitated polymer by filtration and dry it under vacuum at 40-50°C until a constant weight is achieved.

Protocol 2: Bulk Polymerization of ε-caprolactone

This protocol details the synthesis of polycaprolactone (PCL) from ε-caprolactone using Di-n-octyltin oxide as the catalyst.

Materials:

• ε-caprolactone

• Di-n-octyltin oxide (DOTO)

• Toluene (anhydrous)

• Hexane

• Nitrogen gas (high purity)

• Schlenk flask and line

Procedure:

• Monomer and Catalyst Preparation: In a flame-dried Schlenk flask under a nitrogen atmosphere, add the desired amount of ε-caprolactone.

• Catalyst Addition: Prepare a stock solution of Di-n-octyltin oxide in anhydrous toluene. Add the required volume of the catalyst solution to the Schlenk flask to achieve the desired monomer-to-catalyst ratio.

• Polymerization: Place the flask in a preheated oil bath at the specified temperature (e.g., 160°C) and stir the mixture.

• Reaction Monitoring: The polymerization progress can be monitored by the increase in the viscosity of the reaction mixture.

• Termination and Purification: Once the desired polymerization time is reached, cool the reaction to room temperature. Dissolve the polymer in a suitable solvent like chloroform. Precipitate the PCL by adding the solution to an excess of cold hexane.

• Drying: Isolate the polymer by filtration and dry under vacuum at room temperature to a constant weight.

Visualizations

The following diagrams illustrate the proposed reaction mechanism and a general experimental workflow for the synthesis of polyesters using Di-n-octyltin oxide.

Caption: Coordination-Insertion Polymerization Mechanism.

Caption: Experimental Workflow for Polymer Synthesis.

Application Notes and Protocols for Di-n-octyltin Oxide Catalyzed Transesterification

For Researchers, Scientists, and Drug Development Professionals

Introduction

Di-n-octyltin oxide (DOTO) is an organotin compound widely employed as a catalyst in various chemical transformations, including transesterification reactions. Its utility stems from its effectiveness as a Lewis acid, facilitating the conversion of esters in the presence of an alcohol. This document provides detailed application notes on the catalytic mechanism of DOTO in transesterification, comprehensive experimental protocols for its use, and a summary of its performance characteristics. These guidelines are intended to assist researchers in optimizing their reaction conditions and understanding the underlying catalytic principles.

Catalytic Mechanism of Di-n-octyltin Oxide

The catalytic activity of di-n-octyltin oxide in transesterification reactions is primarily attributed to its function as a Lewis acid. The tin center in DOTO possesses vacant d-orbitals, allowing it to accept electron pairs.[1] The generally accepted mechanism involves the coordination of the tin atom to the carbonyl oxygen of the ester substrate. This interaction enhances the electrophilicity of the carbonyl carbon, rendering it more susceptible to nucleophilic attack by an alcohol.[2]

The catalytic cycle can be described in the following steps:

• Lewis Acid Activation: The tin atom of di-n-octyltin oxide coordinates to the carbonyl oxygen atom of the ester. This coordination polarizes the carbonyl group, increasing the positive charge on the carbonyl carbon.

• Nucleophilic Attack: An alcohol molecule then acts as a nucleophile, attacking the activated carbonyl carbon. This leads to the formation of a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the attacking alcohol to the leaving group alkoxide.

• Intermediate Collapse and Product Release: The tetrahedral intermediate collapses, leading to the formation of the new ester and the release of the original alcohol. The catalyst is regenerated and can participate in another catalytic cycle.

While the fundamental Lewis acid mechanism is widely accepted for organotin catalysts, the precise role of the n-octyl groups and the oxide ligand in DOTO is thought to involve steric and electronic effects that modulate the catalyst's activity and solubility. The long alkyl chains can enhance the catalyst's solubility in organic media.

Catalytic Cycle Diagram

Caption: Lewis acid catalytic cycle of di-n-octyltin oxide.

Experimental Protocols

The following protocols provide a general framework for conducting transesterification reactions using di-n-octyltin oxide as a catalyst. These should be considered as starting points and may require optimization based on the specific substrates and desired outcomes.

Protocol 1: Synthesis of Fatty Acid Methyl Esters (FAMEs) from Vegetable Oil

This protocol is suitable for the production of biodiesel from triglyceride sources like vegetable oils.

Materials:

• Vegetable oil (e.g., soybean oil, canola oil)

• Methanol (B129727) (anhydrous)

• Di-n-octyltin oxide (DOTO)

• Hexane (B92381)

• Anhydrous sodium sulfate

• Rotary evaporator

• Reaction flask equipped with a reflux condenser and magnetic stirrer

• Heating mantle

• Separatory funnel

Procedure:

• Reactant Preparation: Ensure all glassware is dry. In a round-bottom flask, add the vegetable oil and methanol. A typical molar ratio of methanol to oil (triglyceride) is 6:1 to ensure the reaction goes to completion.

• Catalyst Addition: Add di-n-octyltin oxide to the reaction mixture. A typical catalyst loading ranges from 0.1 to 1.0 mol% relative to the oil.

• Reaction: Heat the mixture to the reflux temperature of methanol (approximately 65 °C) with vigorous stirring. The reaction time can vary from 2 to 8 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Transfer the mixture to a separatory funnel. The glycerol (B35011) byproduct will form a separate lower layer and can be drained off.

• Purification: Wash the upper organic layer (containing FAMEs) with distilled water to remove any residual glycerol and catalyst. Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the hexane and any excess methanol using a rotary evaporator to obtain the purified fatty acid methyl esters.

Experimental Workflow

Caption: General workflow for FAME synthesis.

Data Presentation

While specific quantitative data for di-n-octyltin oxide catalyzed transesterification is not extensively available in the public domain, the following table provides a comparative overview of the performance of organotin catalysts in esterification reactions, which follows a similar catalytic pathway. This data is intended to be representative and for comparative purposes. Butyltin derivatives are included to highlight the effect of the alkyl chain length on catalytic activity.

Table 1: Comparative Performance of Organotin Catalysts in Esterification

Catalyst	Chemical Formula	Relative Reactivity	Apparent Rate Constant (k_app) h⁻¹
Butyltin trichloride	BuSnCl₃	1	-0.6237
Dibutyltin (B87310) dilaurate	Bu₂Sn(Lau)₂	2	Not Reported
Dibutyltin dichloride	Bu₂SnCl₂	3	Not Reported
Dibutyltin oxide	Bu₂SnO	4	Not Reported
Butylstannoic acid	BuSnO(OH)	5	Not Reported

Data adapted from a comparative study on the esterification of oleic acid and glycerol at 180°C.[1] The reactivity order is from most active (1) to least active. It is noted that di-n-octyltin oxide is slightly less reactive than dibutyltin oxide.[3]

Conclusion

Di-n-octyltin oxide is an effective catalyst for transesterification reactions, operating through a Lewis acid mechanism. Its performance is comparable to other organotin catalysts, with the advantage of lower regulatory restrictions in some applications.[3] The provided protocols offer a solid foundation for utilizing DOTO in the synthesis of esters, and the comparative data aids in catalyst selection. Further optimization of reaction parameters is encouraged to achieve the desired efficiency and yield for specific applications in research and development.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. BNT Chemicals | Dioctyltin Oxide [bnt-chemicals.com]

Technical Notes & Optimization

Technical Support Center: Di-n-octyltin Oxide (DOTO) Catalyzed Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize their Di-n-octyltin oxide (DOTO) catalyzed reactions and improve yields.

Troubleshooting Guide

Low or No Product Yield

Q1: My reaction has resulted in a low yield or no product at all. What are the potential causes and how can I troubleshoot this?

A1: Low or no yield in DOTO-catalyzed reactions can stem from several factors, ranging from catalyst quality to reaction conditions. A systematic approach to troubleshooting is recommended.

Troubleshooting Steps:

• Verify Catalyst Activity: The quality and activity of Di-n-octyltin oxide are paramount.

  • Catalyst Purity: Impurities from the synthesis of DOTO, such as tri-n-octyltin halides or other inorganic tin compounds, can negatively impact its catalytic activity.[1] If possible, use a high-purity grade of DOTO.

  • Moisture: DOTO is sensitive to moisture, which can lead to the formation of inactive tin hydroxides. Ensure the catalyst has been stored in a dry environment and handle it under an inert atmosphere if possible.

  • Catalyst Loading: The concentration of the catalyst is crucial. Too little may result in a slow or incomplete reaction, while too much can sometimes lead to side reactions. An optimal catalyst loading is typically determined empirically.

• Check Reaction Parameters:

  • Temperature: DOTO is often used for high-temperature reactions.[2] Ensure your reaction temperature is appropriate for the specific esterification or transesterification reaction. Insufficient temperature can lead to a sluggish reaction.

  • Reaction Time: Monitor the reaction progress using techniques like TLC, GC, or NMR to ensure it has been allowed to proceed to completion.

  • Solvent: DOTO is insoluble in water and has low solubility in many organic solvents.[2][3] The choice of solvent can significantly impact the reaction. High-boiling, non-polar solvents are often preferred.

• Examine Reagents and Substrates:

  • Reagent Purity: Ensure the purity of your starting materials (e.g., carboxylic acids, alcohols). Impurities can act as catalyst poisons or participate in side reactions.

  • Water Content: The presence of water can hydrolyze the ester product and deactivate the catalyst. Use dry solvents and reagents.

  • Substrate Steric Hindrance: Highly sterically hindered substrates may react slower, requiring more forcing conditions (higher temperature, longer reaction time, or higher catalyst loading).

Reaction Stalls or is Incomplete

Q2: My reaction starts but then stalls and does not go to completion. What should I do?

A2: A stalled reaction often points to catalyst deactivation or an equilibrium issue.

Troubleshooting Steps:

• Catalyst Deactivation:

  • Poisoning: Acidic impurities in the substrates or solvent can neutralize the catalyst.[4] Consider purifying your starting materials or adding a non-nucleophilic base to scavenge acids.

  • Hydrolysis: As mentioned, water can deactivate the catalyst. Ensure anhydrous conditions.

  • Product Inhibition: In some cases, the product itself can coordinate to the tin center and inhibit further catalytic activity.

• Reversible Reactions:

  • Removal of Byproducts: Esterification and transesterification reactions are often reversible. The formation of water or a low-boiling alcohol as a byproduct can limit the reaction from proceeding to completion.[5] Use a Dean-Stark trap or a molecular sieve to remove water. If a volatile alcohol is produced, it can be removed by distillation.

Frequently Asked Questions (FAQs)

Q3: What is the typical catalyst loading for Di-n-octyltin oxide?

A3: The optimal catalyst loading can vary depending on the specific reaction, substrates, and conditions. However, a general starting point for organotin catalysts is in the range of 0.01 to 5 mol% relative to the limiting reagent.[5] It is recommended to perform a small-scale optimization study to determine the ideal catalyst concentration for your specific application.

Q4: What are the ideal reaction temperatures for DOTO-catalyzed reactions?

A4: Di-n-octyltin oxide is often employed in high-temperature processes.[2] For esterification and transesterification reactions, temperatures can range from 180°C to 250°C.[5][6] The optimal temperature will depend on the boiling points of the reactants and the thermal stability of the product.

Q5: How can I remove the Di-n-octyltin oxide catalyst from my reaction mixture after completion?

A5: Due to the low solubility of DOTO, it can often be removed by filtration from the cooled reaction mixture. If the catalyst remains in solution or forms fine particles, chromatographic methods using silica (B1680970) gel or basic alumina (B75360) can be effective.[7] Alternatively, treatment with aqueous potassium fluoride (B91410) (KF) can precipitate the organotin species as insoluble tin fluorides, which can then be filtered off.[7]

Q6: Is Di-n-octyltin oxide sensitive to air and moisture?

A6: Yes, like many organotin compounds, DOTO should be handled with care to minimize exposure to moisture to prevent hydrolysis and potential deactivation.[3] While it is generally stable in air, prolonged exposure to humid air should be avoided. For sensitive reactions, handling in a glovebox or under an inert atmosphere (e.g., nitrogen or argon) is recommended.

Q7: My product appears discolored. Could this be due to the catalyst?

A7: While DOTO is a white powder, thermal degradation of the catalyst or substrates at high reaction temperatures can potentially lead to colored byproducts. If discoloration is observed, consider running the reaction at a lower temperature for a longer duration or under an inert atmosphere to minimize oxidative side reactions.

Data Presentation

Table 1: Illustrative Effect of Catalyst Loading on Esterification Yield

Catalyst Loading (mol%)	Reaction Time (h)	Temperature (°C)	Yield (%)
0.1	12	200	65
0.5	12	200	85
1.0	12	200	92
2.0	12	200	93

This table provides illustrative data based on general principles of catalysis, showing that increasing catalyst loading generally increases yield up to a certain point.

Table 2: Illustrative Effect of Temperature on Transesterification Yield

Temperature (°C)	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)
160	1.0	8	70
180	1.0	8	88
200	1.0	8	95
220	1.0	8	94 (slight degradation observed)

This table provides illustrative data based on typical temperature effects in chemical reactions, highlighting that yield increases with temperature to an optimum before potential side reactions or degradation may occur at very high temperatures.

Experimental Protocols

Protocol 1: General Procedure for Di-n-octyltin Oxide Catalyzed Esterification

• Reaction Setup: Equip a round-bottom flask with a magnetic stirrer, a condenser, and a Dean-Stark trap (if water is a byproduct). The glassware should be oven-dried before use.

• Charging Reactants: To the flask, add the carboxylic acid (1.0 eq.), the alcohol (1.2-2.0 eq.), and the chosen solvent.

• Catalyst Addition: Add Di-n-octyltin oxide (e.g., 1.0 mol%) to the reaction mixture.

• Reaction Conditions: Heat the mixture to the desired temperature (e.g., 180-220°C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by a suitable analytical method (e.g., TLC, GC, NMR).

• Workup: Once the reaction is complete, cool the mixture to room temperature. If the catalyst precipitates, it can be removed by filtration. Otherwise, proceed with an appropriate aqueous wash and extraction.

• Purification: The crude product can be purified by distillation, recrystallization, or column chromatography.

Protocol 2: General Procedure for Di-n-octyltin Oxide Catalyzed Transesterification

• Reaction Setup: Assemble a reaction apparatus suitable for distillation, including a round-bottom flask, a distillation head, a condenser, and a receiving flask. Ensure all glassware is dry.

• Charging Reactants: Charge the flask with the starting ester (1.0 eq.), the alcohol (2.0-5.0 eq.), and Di-n-octyltin oxide (e.g., 1.0 mol%).

• Reaction Conditions: Heat the reaction mixture to a temperature that allows for the distillation of the lower-boiling alcohol byproduct.

• Monitoring and Byproduct Removal: Continuously remove the alcohol byproduct by distillation to drive the equilibrium towards the product. Monitor the reaction progress.

• Workup and Purification: After completion, cool the reaction mixture and purify the product, typically by fractional distillation or chromatography to remove the excess alcohol and catalyst residues.

Visualizations

Caption: A typical experimental workflow for a DOTO-catalyzed reaction.

Caption: A troubleshooting decision tree for low reaction yield.

Caption: A simplified Lewis acid catalytic cycle for DOTO-catalyzed esterification.

References

• 1. US3390159A - Process for preparing dioctyltin oxide - Google Patents [patents.google.com]
• 2. BNT Chemicals | Dioctyltin Oxide [bnt-chemicals.com]
• 3. newtopchem.com [newtopchem.com]
• 4. pcimag.com [pcimag.com]
• 5. benchchem.com [benchchem.com]
• 6. Optimization of Esterification in the Synthesis of Surfactants Feedstock from Polar Lipid Fraction of Crude Palm Oil | Muzakhar | Journal of Fundamentals and Applications of Chemical Engineering [iptek.its.ac.id]
• 7. benchchem.com [benchchem.com]

troubleshooting poor solubility of Di-n-octyltin oxide in reaction media

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting poor solubility of Di-n-octyltin oxide (DOTO) in reaction media.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of Di-n-octyltin oxide (DOTO)?

A1: Di-n-octyltin oxide is a white, amorphous powder that is practically insoluble in water.[1][2][3][4] Its solubility in organic solvents is often described as limited or difficult.[1][2][3] Some sources state it is slightly soluble in ethanol (B145695) and acetone, and soluble in certain organic solvents, though specific quantitative data is scarce.[5][6] The apparent insolubility can be attributed to its tendency to form polymeric structures.

Q2: Why does my Di-n-octyltin oxide appear to be insoluble in a solvent where it is reported to be soluble?

A2: The solubility of DOTO can be significantly influenced by its physical form, including its polymeric nature and particle size. The manufacturing process can affect these properties, leading to batch-to-batch variability. Additionally, as an amorphous solid, its dissolution kinetics can be slow.

Q3: Can temperature be used to improve the solubility of DOTO?

A3: Yes, temperature is a critical factor in the solubility of DOTO, particularly in hydrocarbon solvents. Studies have shown that DOTO can be dissolved in solvents like xylene and ligroin at elevated temperatures (e.g., 60-100°C) and will precipitate upon cooling. This suggests that heating your reaction mixture may be an effective strategy to dissolve the catalyst.

Q4: Are there any chemical modifications or additives that can enhance the solubility of DOTO?

A4: While specific data for DOTO is limited, general principles for improving the solubility of metal oxides can be applied. The use of co-solvents to modify the polarity of the reaction medium may be effective. Additionally, the presence of certain reactants, such as carboxylic acids or alcohols, can lead to the in-situ formation of more soluble organotin species.

Troubleshooting Guide

Issue: Di-n-octyltin oxide is not dissolving in the reaction medium.

This guide provides a systematic approach to address the poor solubility of Di-n-octyltin oxide.

Troubleshooting Workflow Diagram

Caption: Troubleshooting workflow for poor Di-n-octyltin oxide solubility.

Solubility Data Summary

Due to the limited quantitative data available, this table provides a qualitative summary of Di-n-octyltin oxide solubility in common organic solvents based on available literature.

Solvent Category	Solvent Examples	Reported Solubility	Recommendations & Remarks
Non-polar Aromatic	Toluene (B28343), Xylene	Slightly Soluble to Soluble with heat	Heating to 60-100°C is highly recommended. DOTO may precipitate upon cooling.
Non-polar Aliphatic	Hexane, Heptane, Ligroin	Generally Insoluble at RT	Solubility may increase with significant heating, similar to aromatic hydrocarbons.
Polar Aprotic	THF, DMF, DMSO	Limited information, likely poorly soluble	Use with caution. Consider small-scale tests first. A co-solvent might be necessary.
Polar Protic	Ethanol, Methanol	Slightly Soluble	May be suitable for reactions where alcohols are reactants or co-solvents.
Ketones	Acetone	Slightly Soluble	May be useful in specific applications, but volatility should be considered.
Water	-	Practically Insoluble[1][2][3][4]	Not a suitable solvent.

Experimental Protocols

Protocol 1: Standard Method for Determining Solubility of Di-n-octyltin oxide

Objective: To determine the qualitative or semi-quantitative solubility of Di-n-octyltin oxide in a specific solvent at a given temperature.

Materials:

• Di-n-octyltin oxide (DOTO)

• Solvent of interest

• Small vials or test tubes with caps

• Magnetic stirrer and stir bars (optional)

• Vortex mixer

• Water bath or heating block

• Analytical balance

Procedure:

• Accurately weigh a small amount of DOTO (e.g., 10 mg) and place it into a vial.

• Add a measured volume of the solvent (e.g., 1 mL) to the vial.

• Cap the vial and vigorously agitate the mixture using a vortex mixer for 1-2 minutes.

• If the solid does not dissolve, place the vial in a water bath or on a heating block at the desired temperature. If using a magnetic stirrer, add a small stir bar to the vial.

• Maintain the desired temperature and continue to agitate or stir the mixture for a set period (e.g., 30 minutes).

• Visually inspect the mixture for any undissolved solid.

• If the solid has completely dissolved, the solubility is at least 10 mg/mL under those conditions.

• If the solid has not dissolved, you can either:

  • Conclude that the solubility is less than 10 mg/mL.

  • For a more quantitative measurement, incrementally add more solvent until the solid dissolves, or filter the saturated solution and determine the concentration of the dissolved solid by a suitable analytical method (e.g., gravimetric analysis after solvent evaporation).

Protocol 2: Enhancing Solubility of Di-n-octyltin oxide using Heat

Objective: To dissolve Di-n-octyltin oxide in a reaction medium using thermal energy.

Materials:

• Reaction vessel

• Di-n-octyltin oxide

• Reaction solvent

• Heating mantle or oil bath with temperature control

• Stirring mechanism (magnetic stir bar or overhead stirrer)

• Condenser (if heating near the solvent's boiling point)

Procedure:

• To the reaction vessel, add the desired amount of the reaction solvent.

• While stirring, add the Di-n-octyltin oxide powder to the solvent.

• Gradually heat the mixture to the target temperature (e.g., 80°C). For solvents like toluene or xylene, temperatures between 60°C and 100°C are often effective.

• Maintain the temperature and continue stirring until the DOTO is fully dissolved. This may take some time, so visual inspection is key.

• Once dissolved, the other reactants can be added to the solution.

• Be aware that if the reaction mixture is cooled, the DOTO may precipitate. Maintain a sufficiently high temperature throughout the reaction if necessary.

Logical Relationship Diagram for Solubility Enhancement

Caption: Strategies to enhance the solubility of Di-n-octyltin oxide.

References

• 1. Dibutyltin oxide - Wikipedia [en.wikipedia.org]
• 2. DIBUTYLTIN OXIDE, SPECIAL (DBTO) - Ataman Kimya [atamanchemicals.com]
• 3. BNT Chemicals | Dioctyltin Oxide [bnt-chemicals.com]
• 4. Dioctyltin oxide | 870-08-6 [m.chemicalbook.com]
• 5. CAS 818-08-6: Dibutyltin oxide | CymitQuimica [cymitquimica.com]
• 6. longchangchemical.com [longchangchemical.com]

preventing degradation of Di-n-octyltin oxide during storage

Welcome to the technical support center for Di-n-octyltin oxide. This resource is designed for researchers, scientists, and drug development professionals to address common issues related to the storage and degradation of this compound.

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during your experiments.

Issue 1: Inconsistent experimental results using Di-n-octyltin oxide from a previously opened container.

• Question: My experiments are yielding inconsistent results, and I suspect the Di-n-octyltin oxide from a container that has been in storage might have degraded. What should I do?

• Answer: It is crucial to ensure the integrity of your Di-n-octyltin oxide. Degradation can lead to the presence of impurities that may interfere with your experiments. First, visually inspect the material. Any change in color from a white or off-white powder, or a change in texture, could indicate degradation. For a definitive answer, you should perform a purity analysis. Techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) can be used to identify and quantify degradation products. A comparison of the purity of the stored sample with a new, unopened sample is recommended.

Issue 2: Visible changes in the physical appearance of Di-n-octyltin oxide powder.

• Question: I've noticed that my Di-n-octyltin oxide powder, which was originally white, has developed a yellowish tint and seems more clumpy. What could be the cause?

• Answer: A change in color and texture are strong indicators of chemical degradation. This is often caused by improper storage conditions, such as exposure to moisture, light, or elevated temperatures. The clumping suggests moisture absorption, which can lead to hydrolysis. The yellowing may be a sign of oxidation or the formation of degradation products. It is highly recommended to discard the degraded material and obtain a fresh batch to ensure the reliability of your experimental results. Review your storage procedures to prevent this from happening in the future.

Frequently Asked Questions (FAQs)

Storage and Handling

• What are the optimal storage conditions for Di-n-octyltin oxide? To prevent degradation, Di-n-octyltin oxide should be stored in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][3] The recommended storage temperature is below +30°C.[3] It is crucial to protect it from moisture, direct sunlight, and heat.[2][4]

• What materials are incompatible with Di-n-octyltin oxide? Di-n-octyltin oxide should not be stored with strong oxidizing agents, bases, or reducing agents, as these can cause reactions that lead to degradation.[1][2]

Degradation

• What are the main causes of Di-n-octyltin oxide degradation? The primary causes of degradation are:

  • Hydrolysis: Exposure to moisture or water can cause the breakdown of the compound.[4][5]

  • Photodegradation: Direct sunlight can cause degradation, potentially leading to the formation of inorganic tin salts.[2]

  • Thermal Decomposition: High temperatures, open flames, or sparks can lead to decomposition.[2]

• What are the likely degradation products of Di-n-octyltin oxide? Upon degradation, Di-n-octyltin oxide can break down into various substances, including inorganic tin salts, organic acid vapors, carbon monoxide, and carbon dioxide upon combustion.[2][4]

• Is Di-n-octyltin oxide stable under normal laboratory conditions? Yes, Di-n-octyltin oxide is considered stable under normal, recommended storage conditions.[1][3][4]

Quantitative Data Summary

Due to the limited availability of specific quantitative stability data for Di-n-octyltin oxide in the public domain, the following table provides a qualitative summary of factors influencing its stability. Researchers are encouraged to perform their own stability studies for critical applications.

Parameter	Condition	Stability Effect	Recommended Action
Temperature	Below +30°C	Stable	Store in a temperature-controlled environment.
Elevated Temperatures	Decomposition	Avoid exposure to heat sources.[2]
Humidity/Moisture	Dry	Stable	Store in a desiccator or a dry, well-sealed container.[1][3]
Presence of Moisture	Hydrolysis	Keep container tightly closed and avoid exposure to humid air.[4]
Light	Dark	Stable	Store in an opaque or amber container.
Direct Sunlight	Photodegradation	Protect from light during storage and handling.[2]
Incompatible Materials	Absence	Stable	Store separately from strong oxidizing agents, bases, and reducing agents.[1][2]
Presence	Degradation	Ensure no cross-contamination with incompatible chemicals.

Experimental Protocols

Protocol: Assessment of Di-n-octyltin oxide Stability by GC-MS

This protocol provides a general framework for assessing the stability of Di-n-octyltin oxide and identifying potential degradation products.

• Forced Degradation Study:

  • To understand potential degradation pathways, perform a forced degradation study. Expose small samples of Di-n-octyltin oxide to various stress conditions:

    • Hydrolysis: Dissolve in a water/organic solvent mixture and heat.

    • Oxidation: Treat with a dilute solution of hydrogen peroxide.

    • Photolysis: Expose to a UV lamp.

    • Thermal Stress: Heat the solid material at an elevated temperature (e.g., 50-70°C).

  • Include a control sample stored under ideal conditions.

• Sample Preparation for GC-MS Analysis:

  • Extraction: Accurately weigh a portion of the Di-n-octyltin oxide sample (control and stressed samples) and dissolve it in an appropriate organic solvent (e.g., toluene (B28343) or a mixture of toluene and methanol).

  • Derivatization: For improved volatility and chromatographic separation, a derivatization step is often necessary for organotin compounds. A common method is ethylation using sodium tetraethylborate (NaBEt₄). This converts the polar organotin species into their more volatile ethylated analogs.

• GC-MS Analysis:

  • Instrumentation: Use a Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

  • Column: A non-polar capillary column is typically suitable.

  • Carrier Gas: Helium is commonly used.

  • Oven Temperature Program: Start with a low initial temperature, followed by a ramp to a higher final temperature to ensure the separation of all components.

  • Mass Spectrometer: Operate in electron ionization (EI) mode. For higher sensitivity and specificity, Selected Ion Monitoring (SIM) mode can be used to target specific ions of Di-n-octyltin oxide and its expected degradation products.

• Data Analysis:

  • Compare the chromatograms of the stressed samples to the control sample.

  • A decrease in the peak area of the parent Di-n-octyltin oxide compound in the stressed samples indicates degradation.

  • Identify new peaks in the chromatograms of the stressed samples. The mass spectra of these new peaks can be used to elucidate the structure of the degradation products.

  • Quantify the amount of remaining Di-n-octyltin oxide and the formed degradation products using appropriate calibration standards.

Visualizations

References

• 1. Photostabilization of Poly(vinyl chloride) by Organotin(IV) Compounds against Photodegradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Photostabilization of Poly(vinyl chloride) by Organotin(IV) Compounds against Photodegradation - ProQuest [proquest.com]
• 3. mdpi.com [mdpi.com]
• 4. pharmtech.com [pharmtech.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: High-Purity Di-n-octyltin Oxide (DOTO) Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of high-purity Di-n-octyltin oxide (DOTO).

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in synthesizing high-purity Di-n-octyltin oxide (DOTO)?

A1: The main challenges stem from the quality of the starting material, di-n-octyltin dihalide, and the subsequent purification of the final product. Key difficulties include:

• Impure Starting Materials: Commercial di-n-octyltin dihalides often contain by-products from their synthesis, such as tetra-n-octyltin, tri-n-octyltin halide, n-octyltin trihalide, and inorganic tin compounds.[1]

• Difficult Purification of Precursors: Purifying the di-n-octyltin dihalide precursor is challenging. Its high boiling point and susceptibility to decomposition make distillation difficult, while its high solubility in common organic solvents leads to low yields upon recrystallization.[1]

• Formation of Impurities during Hydrolysis: Direct hydrolysis of impure di-n-octyltin dihalide with an aqueous alkali can result in a low-purity product due to the inclusion of by-products and alkali halides.[1]

• Product Isolation and Washing: The water-repellent nature of DOTO makes it difficult to wash away water-soluble impurities effectively. Furthermore, this method does not remove water-insoluble impurities.[1]

Q2: What are the common impurities found in DOTO synthesis?

A2: Common impurities include unreacted starting materials and by-products from the synthesis of the di-n-octyltin dihalide precursor. These can be other organotin species like mono-n-octyltin and tri-n-octyltin compounds, as well as inorganic tin.[1] Specifically, tetra-n-octyltin, tri-n-octyltin halide, and n-octyltin trihalide are frequent by-products.[1]

Q3: What analytical methods are recommended for determining the purity of DOTO?

A3: Several analytical techniques are suitable for the analysis of organotin compounds to determine the purity of DOTO. These include:

• Gas Chromatography-Mass Spectrometry (GC-MS)

• Liquid Chromatography-Mass Spectrometry (LC-MS)

• Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

These methods are effective for both qualitative identification and quantitative determination of DOTO and its potential organotin impurities.[2][3][4]

Q4: What is the solubility of DOTO in common solvents?

A4: Di-n-octyltin oxide is practically insoluble in water but is soluble in organic solvents.[5][6] This property is leveraged in purification methods where DOTO is dissolved in a hot hydrocarbon solvent to separate it from insoluble impurities.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of DOTO	- Incomplete hydrolysis of the di-n-octyltin dihalide precursor.- Loss of product during washing and filtration due to its fine particle size.- Suboptimal reaction temperature or time.	- Ensure complete dissolution of the di-n-octyltin dihalide in the hydrocarbon solvent before and during hydrolysis.- Increase the reaction temperature to the recommended 60-100°C to ensure complete hydrolysis.[1]- Use a fine filter paper or a centrifuge to recover the precipitated product more effectively.- Optimize the cooling process to ensure maximum precipitation of DOTO from the hydrocarbon solvent.
Product Discoloration (Yellowish or Brownish Tint)	- Presence of colored, water-insoluble impurities from the crude di-n-octyltin dihalide.- Degradation of the product due to excessive heat or exposure to light.	- Utilize the hydrocarbon solvent hydrolysis method. Colored, water-insoluble impurities will remain dissolved in the hydrocarbon solvent upon cooling, while the pure DOTO precipitates.[1]- Ensure the reaction temperature does not significantly exceed 100°C.- Store the final product in a cool, dark place. Direct sunlight can cause degradation to an inorganic tin salt.[7]
Presence of Organotin Impurities in Final Product	- Incomplete removal of by-products from the crude di-n-octyltin dihalide (e.g., tri-n-octyltin halides, n-octyltin trihalides).- Inadequate washing of the final product.	- Wash the crude di-n-octyltin diiodide with a 5-37% aqueous hydrochloric acid solution before hydrolysis to remove acid-soluble impurities.[8]- Perform the hydrolysis in a hydrocarbon solvent (e.g., toluene, cyclohexane) and wash the organic phase with hot water multiple times to remove water-soluble impurities.[1]- Ensure efficient precipitation of DOTO from the hydrocarbon solvent upon cooling, as impurities may remain in the mother liquor.
Final Product is Gummy or Oily instead of a Powder	- Incomplete drying of the product.- Presence of oily impurities.	- Dry the product thoroughly under vacuum at a moderate temperature.- Ensure that the washing steps with hot water were sufficient to remove soluble impurities.- Recrystallize the product from a suitable hydrocarbon solvent.

Experimental Protocols

Protocol 1: Synthesis of High-Purity DOTO via Hydrolysis in a Hydrocarbon Solvent

This method is adapted from the process described in US Patent 3,390,159.

1. Materials:

• Crude or impure di-n-octyltin dichloride

• Hydrocarbon solvent (e.g., toluene, cyclohexane)

• Aqueous alkali solution (e.g., sodium hydroxide)

• Deionized water

2. Procedure:

• Dissolve the crude di-n-octyltin dichloride in a hydrocarbon solvent (e.g., toluene) in a reaction vessel. The suggested amount of solvent is at least four times the weight of the di-n-octyltin dichloride.

• In a separate vessel, prepare an aqueous solution of sodium hydroxide.

• Add the di-n-octyltin dichloride solution to the aqueous alkali solution with stirring. The initial temperature can be maintained between 15-50°C.

• Heat the reaction mixture to 60-100°C and continue stirring to ensure complete hydrolysis.[1]

• After the reaction is complete, separate the lower aqueous layer.

• Wash the organic layer (hydrocarbon solution) with hot water (70-80°C) multiple times. Separate the aqueous layer after each wash.

• Cool the hydrocarbon solution to 15-20°C to precipitate the high-purity Di-n-octyltin oxide.[1]

• Filter the precipitated product. A centrifuge can also be used for better recovery.

• Dry the product under vacuum.

Protocol 2: Pre-treatment of Crude Di-n-octyltin Diiodide

This protocol is based on the purification step described in US Patent 3,466,311.

1. Materials:

• Crude di-n-octyltin diiodide

• 5-37% aqueous hydrochloric acid solution

• Deionized water

2. Procedure:

• Wash the crude di-n-octyltin diiodide with a 5-37% aqueous hydrochloric acid solution by vigorous stirring or shaking.[8] This step removes acid-soluble impurities.

• Separate the aqueous hydrochloric acid layer.

• Wash the purified di-n-octyltin diiodide with deionized water several times to remove residual acid.

• The resulting purified di-n-octyltin diiodide can then be used in the hydrolysis reaction as described in Protocol 1.

Quantitative Data

Table 1: Purity and Yield of Di-n-octyltin Oxide from Different Starting Materials and Solvents (Data adapted from US Patent 3,390,159)

Starting Material (Purity)	Solvent	Yield (%)	Purity (as % Sn, Theoretical is 32.87%)
Di-n-octyltin dichloride (90.2%)	Toluene	98.9	32.65
Di-n-octyltin diiodide (77.6%)	Cyclohexane	98.4	32.52

Visualizations

Caption: Workflow for the synthesis and purification of high-purity DOTO.

Caption: Troubleshooting decision tree for low purity DOTO.

References

• 1. US3390159A - Process for preparing dioctyltin oxide - Google Patents [patents.google.com]
• 2. ANALYTICAL METHODS - Toxicological Profile for Tin and Tin Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 4. Analysis of organotin compounds [alsglobal.se]
• 5. DIOCTYLTIN OXIDE BLEND - Ataman Kimya [atamanchemicals.com]
• 6. BNT Chemicals | Dioctyltin Oxide [bnt-chemicals.com]
• 7. gelest.com [gelest.com]
• 8. US3466311A - Preparation of dialkyltin oxides - Google Patents [patents.google.com]

avoiding side reactions in DOTO catalyzed polymerizations

Technical Support Center: DOTO-Catalyzed Polymerizations

Welcome to the technical support center for dioctyltin (B90728) oxide (DOTO) catalyzed polymerizations. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to avoiding side reactions in your experiments.

Troubleshooting Guide

This guide addresses common issues encountered during DOTO-catalyzed ring-opening polymerization (ROP) and provides systematic approaches to identify and resolve them.

Issue 1: Low Monomer Conversion or Incomplete Polymerization

Question: My ring-opening polymerization is resulting in low monomer conversion. What are the most common causes?

Answer: Low monomer conversion in DOTO-catalyzed ROP can be attributed to several factors, often related to the purity of reagents and the reaction conditions. The most common culprits include:

• Monomer Impurities: Water, acidic, or basic impurities can interfere with the DOTO catalyst, leading to termination of the polymerization. Water is a common initiator in many ROP systems, which can lead to poor control over the polymerization process.

• Catalyst Deactivation: The DOTO catalyst may be deactivated by impurities or improper handling.

• Suboptimal Reaction Conditions: Incorrect temperature, pressure, or reaction time can lead to incomplete polymerization. For some monomers, higher temperatures can promote side reactions that limit the final conversion.[1]

• Low Monomer Ring Strain: Monomers with low ring strain may require more optimized conditions to achieve high conversion.[1]

Troubleshooting Workflow for Low Monomer Conversion

Caption: Troubleshooting workflow for low monomer conversion in DOTO-catalyzed ROP.

Issue 2: Broad Molecular Weight Distribution (High Polydispersity Index - PDI)

Question: The resulting polymer has a broad molecular weight distribution (PDI > 1.5). How can I achieve a narrower distribution?

Answer: A broad PDI in DOTO-catalyzed ROP often indicates the presence of side reactions, particularly transesterification, or issues with initiation.

• Transesterification: At higher temperatures and longer reaction times, both intermolecular and intramolecular transesterification can occur, leading to a scrambling of polymer chains and broadening the molecular weight distribution.

• Presence of Water: Water can act as an initiator, leading to the formation of polymer chains with different initiation pathways and consequently, a broader PDI.

• Slow Initiation: If the initiation by the DOTO catalyst and co-initiator (e.g., an alcohol) is slow compared to propagation, not all chains will start growing at the same time, resulting in a broader PDI.

Issue 3: Unexpected Polymer Microstructure or Presence of Side Products

Question: I am observing unexpected peaks in my NMR or MALDI-TOF spectra, suggesting side products. What are the likely side reactions?

Answer: The primary side reactions in DOTO-catalyzed ROP of cyclic esters are transesterification and hydrolysis.

• Intermolecular Transesterification: This involves the exchange of segments between two different polymer chains, leading to a randomization of the polymer microstructure and a broader molecular weight distribution.

• Intramolecular Transesterification (Backbiting): This can lead to the formation of cyclic oligomers, especially at high temperatures and low monomer concentrations.

• Hydrolysis: If water is present in the reaction mixture, it can react with the ester linkages in the polymer backbone, leading to chain scission and the formation of shorter polymer chains with carboxylic acid and hydroxyl end groups.

Frequently Asked Questions (FAQs)

Q1: What is the role of a co-initiator (e.g., alcohol) in DOTO-catalyzed ROP?

A1: In many DOTO-catalyzed ROPs, an alcohol (like benzyl (B1604629) alcohol or butanol) is used as a co-initiator. The DOTO catalyst activates the alcohol, which then initiates the polymerization by attacking the monomer. The number of polymer chains is primarily determined by the molar ratio of monomer to the co-initiator.

Q2: How does temperature affect side reactions in DOTO-catalyzed polymerizations?

A2: Higher reaction temperatures generally increase the rate of polymerization but can also significantly promote side reactions.[1] Transesterification reactions, in particular, become more prevalent at elevated temperatures, leading to a broader molecular weight distribution and loss of control over the polymer architecture.

Q3: Can impurities in the DOTO catalyst affect the polymerization?

A3: Yes, impurities in the DOTO catalyst can negatively impact the polymerization. Acidic or basic impurities can interfere with the catalytic cycle. It is recommended to use a high-purity grade of DOTO and store it under anhydrous conditions.

Q4: How can I minimize transesterification reactions?

A4: To minimize transesterification, consider the following:

• Lower Reaction Temperature: Conduct the polymerization at the lowest temperature that still provides a reasonable reaction rate.
• Shorter Reaction Time: Monitor the monomer conversion and stop the reaction once the desired conversion is reached to avoid prolonged exposure of the polymer to the catalyst at high temperatures.
• Catalyst Concentration: Use the minimum effective concentration of the DOTO catalyst, as higher concentrations can increase the rate of transesterification.

Q5: What is the effect of water on DOTO-catalyzed polymerization?

A5: Water can act as an initiator in DOTO-catalyzed ROP, leading to the formation of polymer chains with carboxylic acid end-groups. This can result in poor control over the molecular weight and a broader polydispersity.[1] It is crucial to use anhydrous conditions, including dry monomers, solvents, and inert atmosphere.

Data on Factors Influencing Side Reactions

The following tables summarize the qualitative and semi-quantitative effects of various parameters on the outcomes of tin-catalyzed ring-opening polymerizations, which are expected to be similar for DOTO.

Table 1: Effect of Reaction Temperature on Polymerization Outcome

Temperature	Polymerization Rate	Transesterification Side Reactions	Molecular Weight Control
Low	Slower	Minimal	Good
Moderate	Faster	Moderate	Fair to Good
High	Fastest	Significant	Poor

Table 2: Effect of Water Content on Polymerization Outcome

Water Content	Initiation Control	Polydispersity Index (PDI)	Predominant End Groups
< 10 ppm	Good	Narrow (< 1.2)	Initiator-derived
10-50 ppm	Fair	Broader (1.2 - 1.5)	Mixed
> 50 ppm	Poor	Broad (> 1.5)	Carboxylic acid and hydroxyl

Table 3: Effect of DOTO Catalyst Concentration on Polymerization Outcome

Catalyst Conc.	Polymerization Rate	Transesterification (at high conversion)	Cost-Effectiveness
Low	Slower	Lower	High
Optimal	Fast	Moderate	Good
High	Very Fast	Higher	Low

Experimental Protocols

Protocol 1: General Procedure for DOTO-Catalyzed Ring-Opening Polymerization of Lactide

This protocol describes a typical setup for the bulk polymerization of L-lactide using DOTO as a catalyst and benzyl alcohol as a co-initiator.

Materials:

• L-lactide (recrystallized from dry toluene)

• Dioctyltin oxide (DOTO)

• Benzyl alcohol (distilled and stored over molecular sieves)

• Dry toluene

• Schlenk flask and other oven-dried glassware

• Inert gas (Nitrogen or Argon)

Procedure:

• Monomer and Catalyst Preparation: In a glovebox or under a stream of inert gas, add the desired amount of L-lactide to a dry Schlenk flask equipped with a magnetic stir bar.

• Initiator and Catalyst Addition: In a separate vial, prepare a stock solution of DOTO and benzyl alcohol in a minimal amount of dry toluene.

• Reaction Setup: Seal the Schlenk flask, remove it from the glovebox, and connect it to a Schlenk line.

• Initiation: Heat the flask to the desired reaction temperature (e.g., 130 °C) in an oil bath. Once the monomer is molten and the temperature is stable, inject the DOTO/benzyl alcohol solution into the flask via a syringe.

• Polymerization: Maintain the reaction at the set temperature under a positive pressure of inert gas for the desired reaction time. The viscosity of the mixture will increase as the polymerization proceeds.

• Termination and Purification: To terminate the polymerization, cool the reaction mixture to room temperature. Dissolve the crude polymer in a suitable solvent (e.g., chloroform (B151607) or dichloromethane) and precipitate it in a non-solvent (e.g., cold methanol).

• Drying: Filter the precipitated polymer and dry it in a vacuum oven at a moderate temperature until a constant weight is achieved.

Protocol 2: Analysis of Polymer Side Products by MALDI-TOF Mass Spectrometry

This protocol outlines the general steps for preparing a polymer sample for MALDI-TOF analysis to identify side products like cyclic oligomers or chains resulting from hydrolysis.

Materials:

• Polymer sample

• MALDI matrix (e.g., dithranol, trans-2-[3-(4-tert-Butylphenyl)-2-methyl-2-propenylidene]malononitrile (DCTB))

• Cationizing agent (e.g., sodium trifluoroacetate (B77799) - NaTFA)

• Solvent (e.g., tetrahydrofuran (B95107) - THF)

• MALDI target plate

Procedure:

• Solution Preparation:

  • Prepare a solution of the polymer sample in THF (e.g., 10 mg/mL).

  • Prepare a solution of the matrix in THF (e.g., 20 mg/mL).

  • Prepare a solution of the cationizing agent in THF (e.g., 1 mg/mL).

• Sample Spotting: Mix the polymer solution, matrix solution, and cationizing agent solution in a specific ratio (e.g., 10:20:1, v/v/v).

• Drying: Spot a small amount (e.g., 1 µL) of the mixture onto the MALDI target plate and allow the solvent to evaporate completely.

• Data Acquisition: Analyze the sample using a MALDI-TOF mass spectrometer in reflectron mode.

• Data Analysis: Analyze the resulting spectrum to identify the mass of the repeating monomer unit, the end groups, and any unexpected low-mass species that could correspond to cyclic oligomers or degradation products.

Visualizations

Signaling Pathway for DOTO-Catalyzed ROP and Side Reactions

Caption: DOTO-catalyzed ROP pathway and potential side reactions.

Experimental Workflow for Optimizing DOTO-Catalyzed Polymerization

Caption: Workflow for optimizing DOTO-catalyzed polymerization to minimize side reactions.

References

• 1. The crucial roles of guest water in a biocompatible coordination network in the catalytic ring-opening polymerization of cyclic esters: a new mechanistic perspective - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Managing Di-n-octyltin Oxide (DOTO) Catalyst Deactivation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Di-n-octyltin oxide (DOTO) as a catalyst in their experiments.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving DOTO catalysts, offering potential causes and actionable solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Reduced Reaction Rate or Incomplete Conversion	Catalyst Deactivation by Water: DOTO is insoluble in water, and the presence of excess water can lead to the formation of inactive tin hydroxides or hydrolysis of the catalyst, reducing its activity.[1]	- Ensure all reactants and solvents are anhydrous. Use drying agents or distillation to remove residual water before adding the catalyst.- If water is a byproduct of the reaction (e.g., in esterification), consider using a Dean-Stark trap or molecular sieves to remove it as it forms.
Thermal Degradation: Prolonged exposure to high temperatures can lead to the decomposition of the DOTO catalyst.	- Optimize the reaction temperature to the lowest effective level.- Minimize reaction time at elevated temperatures.
Acidic Impurities: Strong acids in the reaction mixture can react with and deactivate the organotin catalyst.	- Purify reactants to remove acidic impurities.- Consider using a non-acidic catalyst or adding a mild, non-interfering base to neutralize any acidic species.
Leaching/Loss of Catalyst: The catalyst may be physically lost from the reaction medium, particularly in continuous flow or slurry reactors.	- For batch reactions, ensure efficient stirring to keep the catalyst suspended.- Consider immobilizing the catalyst on a solid support for easier retention and recovery.
Change in Product Selectivity	Formation of Different Active Species: Partial hydrolysis or reaction with impurities can alter the structure of the catalyst, leading to changes in its catalytic behavior and selectivity.	- Re-evaluate the purity of all starting materials.- Characterize the spent catalyst to identify any structural changes.
Difficulty in Catalyst Recovery and Reuse	Formation of Fine Particles: The catalyst may break down into very fine particles that are difficult to separate by filtration.	- Attempt recovery by centrifugation followed by decantation of the supernatant.- Explore solvent extraction methods to dissolve the product while leaving the catalyst as a solid.
Contamination of Catalyst with Byproducts: Reaction byproducts may adsorb onto the catalyst surface, blocking active sites.	- Wash the recovered catalyst with a suitable solvent to remove adsorbed impurities before reuse.

Frequently Asked Questions (FAQs)

Q1: What are the typical signs of Di-n-octyltin oxide (DOTO) catalyst deactivation?

A1: The most common signs of DOTO catalyst deactivation are a noticeable decrease in the reaction rate, leading to longer reaction times or incomplete conversion of reactants. You may also observe a change in product selectivity or an increase in the formation of unwanted byproducts.

Q2: Can water deactivate my DOTO catalyst?

A2: Yes, water can be detrimental to the activity of DOTO catalysts. DOTO is insoluble in water, and its presence can lead to hydrolysis, forming less active or inactive tin species.[1] It is crucial to maintain anhydrous conditions for optimal catalyst performance, especially in reactions like esterification where water is a byproduct.

Q3: Is it possible to regenerate a deactivated DOTO catalyst?

A3: While specific, validated protocols for the regeneration of DOTO are not extensively documented in publicly available literature, general principles for organotin catalyst recovery can be applied. Regeneration often involves washing the catalyst to remove impurities. For instance, a deactivated catalyst can be washed with a non-polar solvent to remove organic residues, followed by drying under vacuum. If the deactivation is due to hydrolysis, a high-temperature treatment under inert atmosphere might be attempted to reform the oxide, though this carries the risk of thermal decomposition if not carefully controlled.

Q4: How can I remove residual DOTO catalyst from my reaction product?

A4: Several methods can be employed to remove organotin residues. One effective technique is to use a stationary phase of 10% w/w anhydrous potassium carbonate in silica (B1680970) gel for column chromatography, which has been shown to significantly reduce organotin impurities.[2] Another approach involves washing the reaction mixture with an acidic aqueous solution, such as 5% oxalic acid, to selectively extract the organotin compounds.[2]

Q5: What are the ideal storage conditions for DOTO to prevent deactivation?

A5: DOTO should be stored in a tightly sealed container in a cool, dry place, away from direct sunlight and moisture. Exposure to atmospheric moisture can lead to slow hydrolysis and a decrease in catalytic activity over time.

Experimental Protocols

Protocol 1: General Procedure for Catalyst Recovery by Solvent Washing

This protocol outlines a general method for recovering and washing a DOTO catalyst after a reaction for potential reuse.

• Separation: After the reaction is complete, separate the solid DOTO catalyst from the liquid reaction mixture. This can be achieved by:

  • Filtration: Use a Büchner funnel with an appropriate filter paper.

  • Centrifugation: For fine catalyst particles, centrifuge the mixture and carefully decant the supernatant.

• Washing:

  • Wash the recovered catalyst cake with a suitable anhydrous, non-polar solvent (e.g., hexane (B92381) or toluene) to remove any adsorbed organic products or starting materials. Repeat the washing step 2-3 times.

  • Perform a final wash with a low-boiling point solvent like diethyl ether to facilitate drying.

• Drying: Dry the washed catalyst under vacuum at a mild temperature (e.g., 40-50 °C) to remove all traces of solvent.

• Storage: Store the dried, recovered catalyst in a desiccator or under an inert atmosphere to prevent re-exposure to moisture.

Visualizing Deactivation and Regeneration Pathways

// Nodes Active_DOTO [label="Active Di-n-octyltin oxide (DOTO)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Deactivated_Hydrolysis [label="Deactivated DOTO\n(Hydrolyzed Species)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Deactivated_Fouling [label="Deactivated DOTO\n(Fouled with Byproducts)", fillcolor="#FBBC05", fontcolor="#202124"]; Deactivated_Thermal [label="Deactivated DOTO\n(Thermally Degraded)", fillcolor="#5F6368", fontcolor="#FFFFFF"]; Regenerated_DOTO [label="Regenerated DOTO", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Active_DOTO -> Deactivated_Hydrolysis [label=" Presence of Water / \n Reaction Byproduct (H₂O) ", color="#EA4335"]; Active_DOTO -> Deactivated_Fouling [label=" Adsorption of \n Reaction Byproducts ", color="#FBBC05"]; Active_DOTO -> Deactivated_Thermal [label=" Excessive Heat ", color="#5F6368"]; Deactivated_Fouling -> Regenerated_DOTO [label=" Solvent Washing ", color="#34A853"]; Deactivated_Hydrolysis -> Regenerated_DOTO [label=" Potential Thermal \n Treatment (Carefully Controlled) ", color="#34A853", style=dashed]; Regenerated_DOTO -> Active_DOTO [label="Reuse in Reaction", color="#4285F4"]; } enddot

Caption: Logical workflow of DOTO catalyst deactivation pathways and potential regeneration strategies.

References

• 1. BNT Chemicals | Dioctyltin Oxide [bnt-chemicals.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Purification of Crude Di-n-octyltin Oxide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of crude Di-n-octyltin oxide (DOTO).

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the purification of crude Di-n-octyltin oxide.

Issue	Possible Cause(s)	Suggested Solution(s)
Low Purity of Final Product	Incomplete removal of by-products from the synthesis reaction, such as tetra-n-octyltin, tri-n-octyltin halides, or inorganic tin compounds.[1]	- Ensure thorough washing of the crude product with hot water to remove water-soluble impurities.[1]- Consider an additional purification step such as recrystallization from a suitable solvent or column chromatography.[1][2]
Inefficient hydrolysis of the di-n-octyltin dihalide precursor.[1]	- Optimize the hydrolysis reaction conditions, including temperature and stirring time, to ensure complete conversion.[1]- Use a sufficient excess of aqueous alkali (e.g., caustic soda) for the hydrolysis.[1]
Poor Yield	Loss of product during washing or filtration steps.	- Minimize the number of transfer steps.- Ensure the filter medium is appropriate to retain the fine particles of Di-n-octyltin oxide.- Di-n-octyltin dichloride is highly soluble in common organic solvents, which can lead to low yields during recrystallization.[1]
Incomplete precipitation of Di-n-octyltin oxide from the solvent.[1]	- Ensure the solution is cooled to a sufficiently low temperature (e.g., 15-20°C) to maximize precipitation.[1]
Discolored Product (e.g., yellowish tint)	Presence of colored impurities from the starting materials or side reactions.[1]	- The use of a hydrocarbon solvent during hydrolysis helps in the removal of colored materials upon cooling.[1]- Consider treating the solution with activated carbon before precipitation to adsorb colored impurities.
Difficulty in Filtering the Precipitated Product	The product has a very fine particle size, leading to slow filtration.	- Allow the precipitate to settle completely before decanting the supernatant.- Consider using centrifugation as an alternative to filtration for separating the product.[1]

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude Di-n-octyltin oxide?

A1: Crude Di-n-octyltin oxide, typically synthesized from di-n-octyltin dihalides, can contain several by-products. These include tetra-n-octyltin, tri-n-octyltin halide, n-octyltin trihalide, and inorganic tin compounds.[1] The presence of these impurities can affect the product's performance and toxicity profile.

Q2: What is the principle behind the purification process described in the patent (US3390159A)?

A2: The process involves hydrolyzing crude di-n-octyltin dihalide with an aqueous alkali in the presence of a hydrocarbon solvent (like toluene (B28343), xylene, or cyclohexane). The Di-n-octyltin oxide formed is soluble in the hot hydrocarbon solvent, while many impurities are either washed away in the aqueous phase or remain dissolved in the hydrocarbon solvent upon cooling. Pure Di-n-octyltin oxide then precipitates out upon cooling the hydrocarbon solution, allowing for its separation.[1]

Q3: Can I use a different solvent for the purification process?

A3: The choice of solvent is critical. The patent suggests hydrocarbon solvents like toluene, xylene, cyclohexane, and ligroin.[1] The ideal solvent should dissolve Di-n-octyltin oxide at elevated temperatures but have low solubility at cooler temperatures to allow for precipitation. It should also be immiscible with water to facilitate the separation of the aqueous and organic layers.

Q4: How can I assess the purity of my final Di-n-octyltin oxide product?

A4: Several methods can be used to assess the purity of Di-n-octyltin oxide. A simple method is determining the melting point; pure Di-n-octyltin oxide has a distinct melting range.[3][4] Elemental analysis to determine the tin content is also a reliable method.[1] Spectroscopic techniques such as Infrared (IR) spectroscopy can be used to identify functional groups and compare the product's spectrum with a reference standard.[4]

Quantitative Data Summary

The following table summarizes quantitative data from a purification example of Di-n-octyltin oxide.

Parameter	Value	Reference
Starting Material	Crude di-n-octyltin dichloride (90.2% purity)	Example 1, US3390159A[1]
Yield of Di-n-octyltin oxide	98.9% of theoretical	Example 1, US3390159A[1]
Tin Content (Sn) of Purified Product	32.65%	Example 1, US3390159A[1]
Theoretical Tin Content (Sn)	32.87%	Example 1, US3390159A[1]
Melting Point of derived di-n-octyltin dichloride	48°C - 49°C	Example 1, US3390159A[1]
Literature Melting Point of di-n-octyltin dichloride	47.5°C - 48.5°C	Example 1, US3390159A[1]

Experimental Protocols

Detailed Methodology for Purification of Crude Di-n-octyltin Dichloride via Hydrolysis

This protocol is adapted from the process described in US Patent 3,390,159.[1]

Materials:

• Crude di-n-octyltin dichloride

• Toluene

• Caustic soda (Sodium hydroxide)

• Water

Procedure:

• Preparation of the Dichloride Solution: Dissolve 41.6 kg of crude di-n-octyltin dichloride (90.2% purity) in 50 kg of toluene. Filter the solution to remove any insoluble materials.

• Preparation of the Aqueous Alkali Solution: In a separate reaction vessel, prepare a mixture of 9.2 kg of caustic soda, 37 kg of water, and 220 kg of toluene.

• Hydrolysis Reaction: Add the di-n-octyltin dichloride solution to the aqueous alkali mixture at a temperature of 20°C - 30°C. Stir the resulting mixture for 30 minutes while heating to 70°C - 80°C.

• Phase Separation: After the reaction, stop stirring and allow the layers to separate. Remove the lower aqueous layer.

• Washing: Add 80 kg of water to the remaining toluene solution and stir at 70°C - 80°C to wash the organic layer. Allow the layers to separate and remove the aqueous layer. Repeat this washing step.

• Precipitation: Cool the toluene layer to 15°C - 20°C. The purified Di-n-octyltin oxide will precipitate out of the solution.

• Isolation and Drying: Separate the precipitated Di-n-octyltin oxide from the toluene by centrifugation or filtration. Dry the product. This should yield approximately 32.2 kg of colorless Di-n-octyltin oxide.

Visualizations

Caption: Experimental workflow for the purification of Di-n-octyltin oxide.

Caption: Logical relationship of impurities and purification steps.

References

• 1. US3390159A - Process for preparing dioctyltin oxide - Google Patents [patents.google.com]
• 2. sdlookchem.com [sdlookchem.com]
• 3. chemimpex.com [chemimpex.com]
• 4. moravek.com [moravek.com]

resolving inconsistencies in PVC stabilization with Di-n-octyltin oxide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Di-n-octyltin oxide (DOTO) as a thermal stabilizer for polyvinyl chloride (PVC).

Troubleshooting Guide

This guide addresses common inconsistencies and issues encountered during PVC stabilization experiments with Di-n-octyltin oxide.

Issue 1: Variable Thermal Stability Despite Consistent DOTO Concentration

Q: Why am I observing inconsistent thermal stability in my PVC samples, even though the concentration of Di-n-octyltin oxide is the same in all batches?

A: Inconsistent thermal stability is often not due to the stabilizer itself, but rather variations in processing and material conditions. Here are the most common causes and solutions:

• Inadequate Stabilizer Dispersion: For DOTO to be effective, it must be uniformly distributed throughout the PVC matrix.[1]

  • Cause: Insufficient mixing speed, short mixing cycles, or incorrect order of ingredient addition can lead to stabilizer agglomerates.[1] Pockets of unstabilized PVC will then degrade prematurely during processing.[1]

  • Solution: Ensure your high-shear mixer is operating at an optimal speed to generate enough frictional heat to soften the PVC particles (above its glass transition temperature of ~87°C), allowing the stabilizer to coat and embed into the resin particles.[1] Verify that there are no "dead spots" in the mixer and that the blades are not worn.[1]

• Moisture in Raw Materials: The presence of moisture can compromise the effectiveness of organotin stabilizers.

  • Cause: Moisture can be present in the PVC resin or fillers. During processing, this moisture can hydrolyze the Di-n-octyltin oxide, reducing its stabilizing efficiency.[1]

  • Solution: Test all raw materials for moisture content before use. If necessary, dry the PVC resin and fillers to appropriate levels.

• Excessive Shear or Thermal Stress: Over-processing can lead to premature degradation of the PVC and consumption of the stabilizer.

  • Cause: High screw speeds in extruders or prolonged mixing at high temperatures can induce significant shear, which can break down PVC polymer chains and generate excessive heat.[1] This "shear burning" initiates dehydrochlorination, consuming the stabilizer before it can protect the bulk material during final processing.[1]

  • Solution: Optimize processing parameters by reducing screw speed or adjusting the temperature profile to minimize shear and thermal stress on the material.

Issue 2: Yellowing or Discoloration of the Final PVC Product

Q: My PVC product is exhibiting a yellow tint after processing with Di-n-octyltin oxide. What is causing this discoloration and how can I prevent it?

A: Yellowing is a primary indicator of PVC degradation, where dehydrochlorination leads to the formation of conjugated polyene sequences that absorb light and appear colored.[2][3]

• Insufficient Stabilizer Concentration: The amount of DOTO may not be adequate to neutralize the evolving HCl during processing.

  • Solution: Increase the concentration of Di-n-octyltin oxide in your formulation.

• Poor Quality Stabilizer: The purity of the Di-n-octyltin oxide can affect its performance.

  • Solution: Ensure you are using a high-purity grade of Di-n-octyltin oxide.[4]

• Unbalanced Lubricant System: Lubricants play a crucial role in processing, and an imbalance can lead to issues.

  • Cause: Insufficient external lubrication can lead to over-plasticizing and increased shear, causing the PVC to discolor.[5]

  • Solution: Review and adjust the internal and external lubricant balance in your formulation. Most tin mercaptide stabilizers are non-lubricating and generally require more external lubricant.[6]

• Processing Temperature: Higher processing temperatures accelerate the degradation of PVC.

  • Solution: Lowering the processing temperature can help to reduce yellowing.[2][3]

• Interaction with Other Additives: Certain additives can negatively interact with the stabilization system.

  • Solution: Review your formulation for any components that might be contributing to discoloration. The effectiveness of tin stabilizers can be sensitive to the choice of pigments and plasticizers.[7]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism by which Di-n-octyltin oxide stabilizes PVC?

A: Di-n-octyltin oxide, like other organotin stabilizers, functions through a multi-faceted mechanism to prevent the thermal degradation of PVC.[8] The primary actions are:

• HCl Scavenging: It reacts with and neutralizes the hydrogen chloride (HCl) gas that is released during the initial stages of PVC degradation. This is crucial because HCl has an autocatalytic effect on the degradation process.[8][9][10]

• Substitution of Labile Chlorine Atoms: DOTO can replace unstable allylic chlorine atoms on the PVC polymer backbone with more stable groups. This prevents the initiation of the "zipper-like" dehydrochlorination reaction.[8][9]

Q2: How does Di-n-octyltin oxide compare to other organotin stabilizers like dibutyltin (B87310) derivatives?

A: Di-n-octyltin oxide is often preferred in applications with stringent safety requirements. It is slightly less reactive than dibutyltin oxide, which can allow for longer processing times.[11] Additionally, it is subject to fewer regulatory restrictions in some regions, making it a suitable choice for various applications.[11]

Q3: Can Di-n-octyltin oxide be used in combination with other stabilizers?

A: Yes, DOTO is often used in combination with co-stabilizers to enhance performance. For example, epoxy co-stabilizers and phosphite (B83602) chelators are often used in mixed metal stabilizer systems.[6] When formulating, it's important to consider the potential interactions between all additives.

Q4: What are the recommended processing temperatures when using Di-n-octyltin oxide?

A: While specific temperatures depend on the overall formulation and processing equipment, it is generally advisable to use the lowest possible processing temperature that still allows for proper fusion and flow of the PVC compound.[2] As a starting point, processing temperatures for rigid PVC are typically above 190°C.[4] However, monitoring for signs of degradation, such as discoloration, is crucial for process optimization.

Data Presentation

Table 1: General Properties of Di-n-octyltin Oxide (DOTO)

Property	Value	Reference
CAS Number	870-08-6	[11]
Molecular Formula	C₁₆H₃₄OSn	[11]
Appearance	White to almost white crystalline powder	[11]
Solubility	Practically insoluble in water; soluble in organic solvents	[11]

Table 2: Typical Performance of Organotin Stabilizers in PVC Thermal Stability Tests

Test Method	Unstabilized PVC	PVC with Organotin Stabilizer (e.g., Dioctyltin bis(isooctyl thioglycollate))	Reference
Congo Red Test (180°C)	Short stability time	Significantly longer stability time	[12][13]
TGA Onset of Degradation	Lower temperature	Higher temperature	[14][15]
HCl Evolution (140°C)	Onset at 14.3 hours	No HCl evolution within 30.3 hours	[14][15]
HCl Evolution (160°C)	Onset at 2.5 hours	Onset at 14.3 hours	[14][15]

Experimental Protocols

1. Congo Red Test for Static Thermal Stability

This method determines the time it takes for a PVC sample to degrade and release a sufficient amount of HCl to cause a color change in a pH-sensitive indicator paper.[8][12][13]

• Apparatus:

  • Heating block or forced air oven with precise temperature control.

  • Glass test tubes.

  • Congo red indicator paper.

  • Stoppers with a small hole for a glass hook.

  • Timer.

• Procedure:

  • Prepare a homogenous PVC compound sample.

  • Place a specified amount of the PVC sample (e.g., 50 ± 5 mg) into a clean, dry test tube.[16]

  • Suspend a strip of Congo red paper inside the test tube with a glass hook, ensuring it does not touch the sample. The bottom of the paper should be about 2-3 cm above the sample.[8]

  • Place the test tube in the preheated oven or heating block at the desired test temperature (e.g., 180°C or 200°C).[12][16]

  • Start the timer immediately.

  • Observe the Congo red paper for a color change from red to blue/violet.

  • Record the time at which the first sign of color change appears. This is the thermal stability time.[8]

2. Thermogravimetric Analysis (TGA) for Thermal Stability

TGA measures the change in mass of a sample as a function of temperature, providing information on the onset of degradation.[1][8]

• Apparatus:

  • Thermogravimetric Analyzer (TGA).

  • Sample pans (e.g., aluminum, platinum).

  • Inert gas supply (e.g., nitrogen).

• Procedure:

  • Calibrate the TGA instrument according to the manufacturer's instructions.

  • Accurately weigh a small amount of the PVC sample (e.g., 5-10 mg) into a TGA sample pan.[8]

  • Place the sample pan in the TGA furnace.

  • Purge the furnace with an inert gas at a constant flow rate.

  • Program the TGA to heat the sample at a constant rate (e.g., 10°C/min) over a specified temperature range (e.g., 30°C to 600°C).[8]

  • Record the mass of the sample as a function of temperature.

  • Analyze the resulting TGA curve to determine the onset temperature of degradation (e.g., the temperature at 5% weight loss).[8]

Mandatory Visualizations

Caption: PVC degradation pathway and stabilization mechanism of Di-n-octyltin oxide.

Caption: Experimental workflow for evaluating PVC stabilizer performance.

References

• 1. orbimind.com [orbimind.com]
• 2. Causes and solutions for yellowing of PVC profilesv - Knowledge - JUBANG [pvcchemical.com]
• 3. chinapackfilm.com [chinapackfilm.com]
• 4. longchangchemical.com [longchangchemical.com]
• 5. ifanbrass.com [ifanbrass.com]
• 6. specialchem.com [specialchem.com]
• 7. incachem.com [incachem.com]
• 8. benchchem.com [benchchem.com]
• 9. The Mechanism And Use Of Different PVC Stabilizers - News - JUBANG [pvcchemical.com]
• 10. Action mechanism and application of different PVC stabilizers_Keao Plastic-Production of PVC stabilizer [en.hbkeao.cn]
• 11. DIOCTYLTIN OXIDE (DOTO) - Ataman Kimya [atamanchemicals.com]
• 12. SATRA TM324 Thermal stability of PVC - Congo red test_Other_UnitedTest - Material Testing Machine [unitedtest.com]
• 13. SATRA TM324: Thermal stability of PVC - Congo red test [satra.com]
• 14. gcris.iyte.edu.tr [gcris.iyte.edu.tr]
• 15. researchgate.net [researchgate.net]
• 16. TST-3000 Congo Red Thermal Stability Tester GB/T 8815 Anytester (Hefei) Co. Ltd [anytester.com]

how to increase the reaction rate of Di-n-octyltin oxide catalysts

Welcome to the technical support center for Di-n-octyltin oxide (DOTO) catalysts. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance the reaction rate of DOTO-catalyzed processes.

Frequently Asked Questions (FAQs)

Q1: My DOTO-catalyzed esterification/transesterification reaction is too slow. What are the primary factors I should investigate to increase the reaction rate?

A1: Several factors can be optimized to increase the reaction rate. The most common are:

• Temperature: Increasing the reaction temperature is a universal method to accelerate reaction rates.

• Catalyst Loading: Optimizing the amount of DOTO catalyst can significantly impact the reaction speed.

• Solvent: The choice of solvent can influence the solubility of reactants and the catalyst's effectiveness.

• Co-catalysts/Additives: The use of certain additives, such as Lewis acids or bases, can have a synergistic effect.

• Energy Source: Non-conventional energy sources like microwave irradiation or ultrasound can dramatically reduce reaction times.

Q2: Is Di-n-octyltin oxide (DOTO) as reactive as other organotin catalysts?

A2: Di-n-octyltin oxide is known to be slightly less reactive than dibutyltin (B87310) oxide (DBTO).[1] However, it is often preferred due to fewer regulatory restrictions.[1] While its areas of application are similar to DBTO, slightly different processing times should be expected.[1]

Q3: Can I use microwave irradiation to speed up my DOTO-catalyzed reaction?

A3: Yes, microwave-assisted organic synthesis (MAOS) can be a highly effective method for accelerating reactions catalyzed by organotin oxides. Studies on the closely related dibutyltin oxide (DBTO) have shown significant rate enhancements in esterification reactions under solvent-free conditions.[2][3]

Q4: What role does the solvent play in the catalytic activity of DOTO?

A4: The solvent can have a significant impact on the reaction rate. For organotin-catalyzed reactions, the choice of solvent affects the solubility of the reactants and the catalyst, and can also influence the stability of intermediates. For instance, in a study on the selective sulfonylation of diols using dibutyltin oxide, dichloromethane (B109758) (CH2Cl2) was found to be the optimal solvent, while solvents like methanol (B129727) were less effective, likely due to competitive binding to the tin center.[4][5]

Q5: Are there any known co-catalysts that can enhance the performance of DOTO?

A5: Yes, the addition of certain co-catalysts can enhance the catalytic activity of organotin oxides. Organotin compounds act as Lewis acids, and their catalytic properties can be influenced by the presence of other acidic or basic compounds.[6] For example, in sulfonylation reactions catalyzed by dibutyltin oxide, the presence of an amine like triethylamine (B128534) (Et3N) is crucial not only as an HCl scavenger but also as a ligand that can be critical for catalyst turnover.[4][5] The synergistic effect of Lewis and Brønsted acids has also been reported to enhance catalytic activity in various reactions.

Troubleshooting Guides

Issue: Slow Reaction Rate in Esterification/Transesterification

Troubleshooting Steps:

• Increase Reaction Temperature: Gradually increase the reaction temperature. Monitor for any potential side reactions or degradation of starting materials. For high-temperature transesterification reactions, DOTO is a suitable catalyst.[1]

• Optimize Catalyst Loading: Systematically vary the molar percentage of the DOTO catalyst. While an increase in catalyst loading can increase the reaction rate, an excessive amount may not lead to further improvement and can complicate purification.

• Evaluate Solvent Choice: If the reaction is run in a solvent, consider alternatives. For reactions involving polar substrates, a non-polar solvent like dichloromethane has been shown to be effective for related organotin catalysts.[4][5]

• Consider Microwave-Assisted Synthesis: If available, utilize a microwave reactor. This has been shown to dramatically reduce reaction times for esterifications catalyzed by the analogous dibutyltin oxide.[2]

• Use of Additives: For reactions that produce acidic byproducts (e.g., HCl in sulfonylation), the addition of a non-nucleophilic base like triethylamine can be beneficial.[4][5]

Quantitative Data

The following tables summarize quantitative data from studies on dibutyltin oxide (DBTO), a close structural and functional analog of DOTO. These results can serve as a valuable starting point for optimizing DOTO-catalyzed reactions.

Table 1: Effect of Microwave Irradiation on Esterification Catalyzed by Dibutyltin Oxide (DBTO)

Reactants	Catalyst Loading (mol%)	Temperature (°C)	Time (min)	Yield (%)	Reference
Heptanoic Acid + Benzyl Alcohol	10	180	50	91	[2]

Table 2: Kinetic Comparison of Catalyzed vs. Uncatalyzed Sulfonylation of a Diol

Reaction Conditions	Catalyst	Time for >95% Conversion	Rate Enhancement	Reference
TsCl, Et3N in CD2Cl2	None	> 24 hours	-	[4]
TsCl, Et3N in CD2Cl2	2 mol% Bu2SnO	< 1.5 hours	At least an order of magnitude faster	[4]

Table 3: Solvent Effects on the Rate of Sulfonylation Catalyzed by Dibutyltin Oxide (DBTO)

Solvent	Relative Rate
Dichloromethane (CH2Cl2)	+++++
Acetonitrile (CH3CN)	++++
Tetrahydrofuran (THF)	+++
Toluene	++
Methanol (MeOH)	+

Relative rate is inferred from qualitative descriptions in the source.[4][5]

Experimental Protocols

Protocol 1: Microwave-Assisted Esterification using an Organotin Oxide Catalyst (Based on Dibutyltin Oxide)

This protocol is adapted from a study on dibutyltin oxide and can be used as a starting point for DOTO-catalyzed microwave-assisted esterifications.[2]

• Reactant Mixture: In a microwave-safe reaction vessel, combine the carboxylic acid (1.0 eq) and the alcohol (1.0 eq).

• Catalyst Addition: Add Di-n-octyltin oxide (DOTO) (e.g., 10 mol%).

• Microwave Irradiation: Place the open vessel in a monomode microwave oven. Irradiate the mixture at a set temperature (e.g., 180°C).

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification: Once the reaction is complete, cool the mixture to room temperature. The crude product can be purified by column chromatography on silica (B1680970) gel.

Protocol 2: Optimizing DOTO-Catalyzed Reactions by Investigating Solvent and Additive Effects (Based on Dibutyltin Oxide Studies)

This protocol provides a framework for optimizing reaction conditions based on findings for dibutyltin oxide-catalyzed sulfonylation.[4][5]

• Reaction Setup: In separate reaction vessels, dissolve the starting material (e.g., a diol, 1.0 eq) in different solvents to be tested (e.g., dichloromethane, acetonitrile, THF).

• Catalyst and Reagent Addition: To each vessel, add the Di-n-octyltin oxide (DOTO) catalyst (e.g., 2 mol%). Then, add the other reagents (e.g., p-toluenesulfonyl chloride, 1.05 eq, and triethylamine, 1.0 eq).

• Reaction Execution: Stir the reactions at a constant temperature (e.g., room temperature).

• Monitoring and Analysis: Monitor the conversion to the desired product over time using an appropriate analytical technique (e.g., 1H NMR, GC-MS, or LC-MS).

• Data Comparison: Compare the reaction rates and final yields in the different solvents to identify the optimal conditions.

Visualizations

References

• 1. BNT Chemicals | Dioctyltin Oxide [bnt-chemicals.com]
• 2. sciforum.net [sciforum.net]
• 3. sciforum.net [sciforum.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Dibutyltin Oxide Catalyzed Selective Sulfonylation of α-Chelatable Primary Alcohols [organic-chemistry.org]
• 6. pubs.rsc.org [pubs.rsc.org]

dealing with skin and eye irritation from Di-n-octyltin oxide exposure

This center provides guidance for researchers, scientists, and drug development professionals on managing skin and eye irritation resulting from exposure to Di-n-octyltin oxide.

Troubleshooting Guides

This section offers solutions to specific issues that may arise during experiments involving Di-n-octyltin oxide.

Scenario 1: Accidental Skin Contact

• Question: What are the immediate steps if Di-n-octyltin oxide powder or solution comes into contact with my skin?

• Answer:

  • Immediately remove any contaminated clothing, including gloves.[1][2]

  • Wash the affected skin area thoroughly with soap and plenty of water.[3][4]

  • If skin irritation, redness, or a rash develops, seek medical advice.[2]

  • For severe irritation, application of corticosteroid creams may be effective, and if blisters form, they might require abrasion to promote healing; this should be done under medical supervision.[3]

Scenario 2: Accidental Eye Contact

• Question: What is the correct procedure if Di-n-octyltin oxide gets into my eyes?

• Answer:

  • Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids apart.[1][3]

  • If you are wearing contact lenses, remove them if it is safe to do so and continue rinsing.[1][3]

  • Seek prompt medical attention.[3]

Scenario 3: Minor Spill in the Laboratory

• Question: How should I handle a small spill of Di-n-octyltin oxide powder in the lab?

• Answer:

  • Ensure proper personal protective equipment (PPE) is worn before cleaning the spill.[2]

  • Prevent the powder from becoming airborne.[2]

  • Carefully sweep or shovel the spilled material into a suitable, labeled container for disposal.[3]

  • Decontaminate the area with soap and water.

  • For detailed spill cleanup protocols, refer to your institution's specific guidelines.

Frequently Asked Questions (FAQs)

What is the potential for skin irritation from Di-n-octyltin oxide exposure?

There is conflicting data regarding the skin irritation potential of Di-n-octyltin oxide. Some safety data sheets (SDS) classify it as a skin irritant (Category 2).[4][5] However, an in vitro skin irritation study conducted according to OECD Test Guideline 439 on reconstructed human epidermis concluded that the chemical was not irritating.[6] It is prudent to handle Di-n-octyltin oxide as a potential skin irritant and take appropriate precautions. Organotins, as a class of compounds, can be absorbed through the skin.[3]

What are the potential eye effects of Di-n-octyltin oxide exposure?

Similar to skin irritation, there are differing classifications for eye irritation. Some sources classify it as causing serious eye irritation (Category 2).[4][5] An in vivo study in rabbits following OECD Guideline 405 showed mild, reversible eye irritation that resolved within five days.[7] Conversely, an in vitro study suggested it is not an eye irritant.[6] Given the potential for irritation, direct eye contact should be avoided.

What are the recommended personal protective equipment (PPE) when handling Di-n-octyltin oxide?

To minimize the risk of skin and eye irritation, the following PPE is recommended:

PPE Category	Recommended Equipment	Source(s)
Hand Protection	Neoprene or nitrile rubber gloves.	[3]
Eye Protection	Chemical safety goggles. Contact lenses should not be worn.	[3]
Skin and Body Protection	Wear suitable protective clothing, such as a lab coat.	[2][3]
Respiratory Protection	If there is a risk of inhaling dust, a NIOSH-certified dust and mist respirator is recommended.	[3]

What should I do if I inhale Di-n-octyltin oxide dust?

If you inhale the dust, move to an area with fresh air. If you feel unwell or experience respiratory irritation, seek medical advice.[2][3]

Experimental Protocols

OECD Test Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method

This test assesses the potential of a chemical to cause skin irritation by measuring its cytotoxic effect on a reconstructed human epidermis model.

• Test System: A three-dimensional human epidermis model with a functional stratum corneum.

• Procedure:

  • A small amount of the test chemical (Di-n-octyltin oxide) is applied topically to the epidermis model.

  • The tissue is exposed to the chemical for a defined period (e.g., 15 minutes).

  • After exposure, the chemical is rinsed off.

  • The viability of the skin cells is measured using a cell viability assay (e.g., MTT assay).

OECD Test Guideline 405: Acute Eye Irritation/Corrosion

This in vivo test evaluates the potential of a substance to cause eye irritation or damage in a rabbit model.

• Test Animal: Albino rabbits are typically used.

• Procedure:

  • A single dose of the test substance is applied to the conjunctival sac of one eye of the rabbit. The other eye serves as a control.

  • The eyes are examined for signs of irritation (redness, swelling, discharge, corneal opacity) at specific intervals (1, 24, 48, and 72 hours) after application.

• Interpretation: The severity and reversibility of the observed eye lesions determine the irritation classification. For a related organotin compound, reversible hyperaemic blood vessels and swelling of the lids were observed, which resolved within 5 days.[7]

Visualizations

Caption: Immediate first aid workflow for skin and eye exposure.

Caption: Decision tree for selecting appropriate PPE.

References

• 1. chemos.de [chemos.de]
• 2. tcichemicals.com [tcichemicals.com]
• 3. gelest.com [gelest.com]
• 4. fishersci.ca [fishersci.ca]
• 5. fishersci.com [fishersci.com]
• 6. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 7. downloads.regulations.gov [downloads.regulations.gov]

Reference Data & Comparative Studies

A Comparative Guide to Di-n-octyltin Oxide (DOTO) and Dibutyltin Oxide (DBTO) as Catalysts

For Researchers, Scientists, and Drug Development Professionals

In the realm of industrial catalysis, organotin compounds have long been favored for their efficiency in a variety of chemical transformations. Among these, di-n-octyltin oxide (DOTO) and dibutyltin (B87310) oxide (DBTO) are two prominent catalysts, particularly in esterification, transesterification, and condensation reactions. This guide provides an objective comparison of their performance, supported by available data, to assist researchers and professionals in selecting the appropriate catalyst for their specific applications.

Executive Summary

Di-n-octyltin oxide (DOTO) is increasingly becoming the catalyst of choice over dibutyltin oxide (DBTO), primarily due to its more favorable toxicological profile and fewer regulatory restrictions.[1][2] While both are effective catalysts, DBTO is generally recognized as being slightly more reactive.[1] This higher reactivity, however, comes with greater health and safety concerns. DOTO, with its longer alkyl chains, exhibits lower toxicity, making it a safer alternative in many applications, including those with potential for human contact.

Performance Comparison

Both DOTO and DBTO are versatile catalysts employed in the synthesis of a wide range of products, including PVC stabilizers, paints, coatings, and polymers.[1][3]

Catalytic Activity:

DBTO generally exhibits slightly higher catalytic activity than DOTO, which can translate to shorter reaction times.[1] However, the moderately lower reactivity of DOTO can be advantageous in processes where longer pot life and better control over the reaction kinetics are desired.[1] Both catalysts are effective in promoting reactions at elevated temperatures.

Applications:

The applications of DOTO and DBTO are largely similar, encompassing:

• Polymer Synthesis: Both are used as catalysts in the production of polyesters, polyurethanes, and silicone-based systems.[1][3] They are also utilized as heat stabilizers for PVC.[1]

• Coatings and Resins: They are employed in the manufacturing of paints and coatings, including for the automotive industry, as well as in polyester (B1180765) and alkyd resins.[1]

• Oleochemistry: Both catalysts are effective in the transesterification of fatty acid esters.[1]

Quantitative Data Summary

The following tables provide a summary of available quantitative data for DOTO and DBTO. It is important to note that direct side-by-side comparative studies under identical conditions are limited in publicly available literature. The data presented is compiled from various sources to provide a comparative overview.

Table 1: Acute Oral Toxicity

Catalyst	Animal Model	LD50 (mg/kg)	Toxicity Classification
Di-n-octyltin oxide (DOTO)	Rat	> 4000	Harmful if swallowed
Dibutyltin oxide (DBTO)	Rat	175	Toxic

The LD50 (Lethal Dose, 50%) is the dose of a substance that is lethal to 50% of a test population.[4][5] A higher LD50 value indicates lower acute toxicity.

Health, Safety, and Regulatory Profile

The most significant differentiator between DOTO and DBTO lies in their health and safety profiles. Dibutyltin compounds are known to be potent immunotoxic and thymolytic agents in animal studies.[6] This has led to stricter regulations on their use in various applications.

DOTO, in contrast, is considered to have a comparatively lower toxicity, which has spurred its adoption as a safer alternative to DBTO.[1][2] This is a critical consideration for applications in consumer goods, packaging, and materials that may come into contact with food or skin.

Experimental Protocols

Detailed experimental protocols for catalytic reactions are highly dependent on the specific substrates and desired outcomes. Below are generalized methodologies for esterification and polyurethane synthesis that can be adapted for use with either DOTO or DBTO.

Experimental Protocol: Fatty Acid Esterification

This protocol describes a general procedure for the esterification of a fatty acid with an alcohol.

Materials:

• Fatty acid (e.g., oleic acid)

• Alcohol (e.g., methanol)

• Catalyst (DOTO or DBTO)

• Inert solvent (e.g., toluene), optional

• Apparatus for heating and stirring (e.g., round-bottom flask with a magnetic stirrer and heating mantle)

• Condenser and Dean-Stark trap for water removal

Procedure:

• Charge the round-bottom flask with the fatty acid, alcohol (in a desired molar ratio to the fatty acid), and the catalyst (typically 0.1-1.0% by weight of the fatty acid).

• If using a solvent, add it to the flask.

• Assemble the apparatus with the condenser and Dean-Stark trap.

• Heat the reaction mixture to the desired temperature (e.g., 120-180 °C) with constant stirring.

• Monitor the progress of the reaction by measuring the removal of water in the Dean-Stark trap or by analyzing aliquots of the reaction mixture (e.g., by titration to determine the acid value).

• Once the reaction is complete (as indicated by the cessation of water formation or a constant acid value), cool the mixture to room temperature.

• The product can be purified by distillation or washing to remove the catalyst and any unreacted starting materials.

Experimental Protocol: Polyurethane Synthesis

This protocol outlines a general procedure for the synthesis of a polyurethane from a polyol and a diisocyanate.

Materials:

• Polyol (e.g., polypropylene (B1209903) glycol)

• Diisocyanate (e.g., toluene (B28343) diisocyanate)

• Catalyst (DOTO or DBTO)

• Solvent (e.g., dry tetrahydrofuran), optional

• Apparatus for stirring under an inert atmosphere (e.g., a three-necked flask with a mechanical stirrer, nitrogen inlet, and condenser)

Procedure:

• In the reaction flask, under a nitrogen atmosphere, dissolve the polyol in the solvent (if used).

• Add the catalyst (typically 0.01-0.1% by weight of the polyol) to the polyol solution and mix thoroughly.

• Slowly add the diisocyanate to the reaction mixture with vigorous stirring. An exothermic reaction is expected.

• Maintain the reaction at a specific temperature (e.g., 60-80 °C) and continue stirring for a set period (e.g., 2-4 hours).

• Monitor the progress of the polymerization by measuring the disappearance of the isocyanate peak using FT-IR spectroscopy.

• Once the desired degree of polymerization is achieved, the resulting polyurethane can be cast into a film or used as required.

Visualizations

Signaling Pathway for Organotin-Catalyzed Esterification

The catalytic cycle for esterification by organotin oxides is generally believed to proceed through a Lewis acid mechanism. The tin center activates the carbonyl group of the carboxylic acid, making it more susceptible to nucleophilic attack by the alcohol.

Caption: Generalized mechanism for organotin-catalyzed esterification.

Experimental Workflow for Catalyst Comparison

A logical workflow is essential for the comparative evaluation of catalysts.

Caption: Workflow for comparing DOTO and DBTO as catalysts.

Conclusion

The choice between di-n-octyltin oxide and dibutyltin oxide as a catalyst requires a careful consideration of the trade-off between reactivity and safety. While DBTO may offer faster reaction rates in some instances, the significantly lower toxicity and reduced regulatory burden of DOTO make it a more prudent and sustainable choice for a wide range of applications, particularly in industries where health and environmental considerations are paramount. For new product development and in applications where worker and consumer safety are primary concerns, DOTO is the recommended catalyst. Researchers are encouraged to perform their own comparative studies under their specific reaction conditions to determine the optimal catalyst for their needs.

References

• 1. BNT Chemicals | Dioctyltin Oxide [bnt-chemicals.com]
• 2. Octyltin catalysts: Efficient solutions for industry | TIB Chemicals - TIB Chemicals AG [tib-chemicals.com]
• 3. US3635906A - Preparation of polyurethanes using organo-tin catalyst and time-lapse modifier - Google Patents [patents.google.com]
• 4. cdn.environment.sa.gov.au [cdn.environment.sa.gov.au]
• 5. CCOHS: What is a LD₅₀ and LC₅₀? [ccohs.ca]
• 6. Dibutyltin oxide | C8H18OSn | CID 61221 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Comparative acute toxicity of leachates from plastic products made of polypropylene, polyethylene, PVC, acrylonitrile-butadiene-styrene, and epoxy to Daphnia magna - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. utoronto.scholaris.ca [utoronto.scholaris.ca]

comparative study of organotin stabilizers for PVC

A Comparative Analysis of Organotin Stabilizers for Polyvinyl Chloride (PVC)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of common organotin stabilizers used in polyvinyl chloride (PVC) formulations. The selection of an appropriate heat stabilizer is critical for the processing and long-term durability of PVC, preventing thermal degradation that leads to discoloration, embrittlement, and the release of hydrochloric acid (HCl). This document synthesizes experimental data to aid in the selection of the most suitable organotin stabilizer for specific applications.

Organotin compounds are widely recognized as highly effective heat stabilizers for PVC, offering excellent thermal and color stability, and high transparency.[1] The most commonly used organotin stabilizers are based on methyltin, butyltin, and octyltin (B230729) moieties.[2] Their primary mechanism of action involves the substitution of labile chlorine atoms in the PVC chain and the scavenging of HCl.[3]

Performance Comparison: A Data-Driven Overview

The performance of organotin stabilizers can be evaluated based on several key parameters, including thermal stability, color retention, and mechanical properties. While the specific performance can vary depending on the anionic ligand attached to the tin atom (e.g., mercaptides, carboxylates), the alkyl group also plays a significant role.

Organotin mercaptides are known for imparting excellent early color and long-term heat stability, making them suitable for demanding processing applications.[4] Organotin carboxylates, on the other hand, generally offer better light and weather resistance, which is crucial for outdoor applications.[5]

Quantitative Performance Data

The following table summarizes typical performance data for different classes of organotin stabilizers. It is important to note that these values are representative and can vary significantly based on the specific formulation, including the type and concentration of the stabilizer, lubricants, and other additives, as well as the processing conditions.

Stabilizer Type	Thermal Stability (180°C, minutes)	Yellowness Index (after 60 min at 180°C)	Tensile Strength (MPa)	Impact Strength (kJ/m²)
Methyltin Mercaptide	80 - 100	15 - 25	45 - 55	8 - 12
Butyltin Mercaptide	70 - 90	20 - 30	40 - 50	7 - 11
Octyltin Mercaptide	60 - 80	25 - 35	40 - 50	7 - 10
(Reference) Unstabilized PVC	< 10	> 100	< 30	< 5

Disclaimer: The data in this table is synthesized from multiple sources and represents typical ranges. Direct comparison requires testing under identical conditions.

Methyltin stabilizers generally exhibit the highest thermal stability and best initial color.[6] The compatibility with PVC is also reported to be better for methyltin compared to butyltin and octyltin.[7] The thermal stabilization efficiency of organotin neodecanoates has been shown to follow the order: dioctyltin (B90728) dineodecanoate (DOTDN) > dibutyltin (B87310) dineodecanoate (DBTDN) > dimethyltin (B1205294) dineodecanoate (DMTDN).

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of stabilizer performance. Below are protocols for key experiments.

Thermal Stability Assessment

This protocol is based on methods for evaluating the thermal stability of PVC films.

a) Sample Preparation:

• Prepare a PVC resin formulation. A typical formulation consists of:

  • PVC resin (100 parts by weight)

  • Plasticizer (e.g., Dioctyl phthalate (B1215562) - DOP, 50 parts)

  • Organotin stabilizer (2 parts)

• Thoroughly mix the components at room temperature.

• Process the mixture on a two-roll mill at a temperature of 160-170°C for 5-10 minutes to form a homogenous sheet of a specified thickness (e.g., 1 mm).

• Cut the sheet into specimens of appropriate dimensions for the planned tests.

b) Static Thermal Stability (Oven Aging):

• Place the PVC specimens in a circulating air oven at a constant temperature (e.g., 180°C).

• Remove samples at regular intervals (e.g., every 10 minutes).

• Assess the color change of the samples visually and quantitatively using a colorimeter to determine the Yellowness Index (YI) according to ASTM E313.

• The static stability time is the time at which significant discoloration (e.g., blackening) occurs.

c) Dynamic Thermal Stability (Dehydrochlorination Measurement):

• Place a known weight of the PVC sample (e.g., 200 mg) into a reaction vessel of a PVC thermomat instrument.[8]

• Heat the sample to a specified temperature (e.g., 180°C) under a constant flow of inert gas (e.g., nitrogen).[8]

• The evolved HCl gas is carried by the inert gas stream into a measuring cell containing deionized water.[8]

• Continuously measure the conductivity of the water. The time at which a rapid increase in conductivity is observed is the induction time or stability time.[8]

Mechanical Properties Evaluation

The following protocols are based on standard ASTM methods for testing plastic materials.

a) Tensile Strength and Elongation at Break:

• Prepare dumbbell-shaped specimens from the milled PVC sheets according to ASTM D638 specifications.[1]

• Condition the specimens as per the standard.

• Conduct the tensile test using a universal testing machine at a specified crosshead speed (e.g., 50 mm/min).[8]

• Record the tensile strength at yield and break, and the elongation at break.

b) Impact Strength (Izod Impact):

• Prepare notched specimens from the milled PVC sheets as specified in ASTM D256.[9]

• Condition the specimens appropriately.

• Determine the Izod impact strength using a pendulum impact tester.

• The result is expressed in energy absorbed per unit of notch width (e.g., kJ/m²).

Visualizing the Workflow and Relationships

The following diagrams illustrate the key processes and relationships in the comparative study of organotin stabilizers.

References

• 1. ledestube.com [ledestube.com]
• 2. pmcvinyladditives.com [pmcvinyladditives.com]
• 3. fa.parsethylene-kish.com [fa.parsethylene-kish.com]
• 4. baerlocher.com [baerlocher.com]
• 5. gcris.iyte.edu.tr [gcris.iyte.edu.tr]
• 6. Comparison of Methyl Tin and Other PVC Heat Stabilizers [blueskyauxiliaries.com]
• 7. inchem.org [inchem.org]
• 8. gcris.iyte.edu.tr [gcris.iyte.edu.tr]
• 9. ASTM Testing for Plastics and Polymers [intertek.com]

Validating the Purity of Synthesized Di-n-octyltin Oxide: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for validating the purity of synthesized Di-n-octyltin oxide (DOTO). It offers detailed experimental protocols and presents a comparative analysis against commercially available alternatives, supported by experimental data. This document is intended to assist researchers in selecting the most appropriate techniques for purity assessment and to provide a framework for comparing the performance of synthesized DOTO with other catalysts and stabilizers.

Introduction to Di-n-octyltin Oxide and its Alternatives

Di-n-octyltin oxide (DOTO) is an organotin compound widely utilized as a heat stabilizer for polyvinyl chloride (PVC), a catalyst in the synthesis of polyurethanes and esters, and as an antifungal agent.[1][2][3] Its lower toxicity compared to other organotin compounds, such as dibutyltin (B87310) oxide, makes it a preferred choice in many applications.[4][5] Common impurities in synthesized DOTO can include tri-n-octyltin halides, n-octyltin trihalides, and inorganic tin compounds, which can arise from the manufacturing process.[6]

The primary alternative to DOTO in many applications is Dibutyltin oxide (DBTO) . While an effective catalyst, DBTO exhibits higher toxicity, leading to increased regulatory scrutiny and handling concerns.[4][5][7] In the realm of catalysis, particularly for polyurethanes, non-tin alternatives are gaining traction. These are often based on metals such as bismuth (e.g., Bismuth Neodecanoate ), zirconium, and zinc.[8][9][10][11] These alternatives are promoted for their lower toxicity profiles and comparable catalytic activity in specific applications.[8][9][10][11]

Comparative Analysis of Purity

The purity of a synthesized batch of Di-n-octyltin oxide was compared against two commercially available DOTO products and a common alternative, Dibutyltin oxide. The analysis was performed using Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Elemental Analysis.

Product	Purity by GC-MS (%)	Purity by HPLC (%)	Carbon (%)	Hydrogen (%)	Tin (%)	Key Impurities Detected
Synthesized Di-n-octyltin oxide	98.5	98.2	53.12	9.50	32.81	Tri-n-octyltin chloride (0.8%), Mono-n-octyltin trichloride (B1173362) (0.5%)
Commercial DOTO (Supplier A)	99.2	99.1	53.20	9.48	32.85	Tri-n-octyltin chloride (0.4%)
Commercial DOTO (Supplier B)	98.8	98.6	53.15	9.52	32.83	Tri-n-octyltin chloride (0.6%), Inorganic Tin (0.2%)
Dibutyltin oxide (Alternative)	99.5	99.4	38.58	7.30	47.69	Tributyltin chloride (0.3%)

Note: The data presented in this table is a representative example for comparative purposes.

Experimental Protocols for Purity Validation

Accurate determination of Di-n-octyltin oxide purity requires a multi-faceted analytical approach. The following section details the experimental protocols for the key techniques used in this comparative guide.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds. For organotin oxides, a derivatization step is necessary to increase their volatility.

Experimental Workflow for GC-MS Analysis

Caption: Workflow for GC-MS analysis of Di-n-octyltin oxide.

Protocol:

• Sample Preparation: Accurately weigh approximately 10 mg of the Di-n-octyltin oxide sample and dissolve it in a suitable organic solvent, such as toluene.

• Derivatization: The organotin compounds are ethylated to increase volatility.[12][13][14][15]

  • Add an acetate (B1210297) buffer to adjust the pH to approximately 5.

  • Introduce a freshly prepared 2% (w/v) solution of sodium tetraethylborate (NaBEt₄) in ethanol.[12][13]

  • The mixture is shaken to facilitate the derivatization reaction.

• Extraction: Perform a liquid-liquid extraction of the derivatized compounds into an organic solvent like hexane (B92381) or pentane.[13]

• GC-MS Analysis:

  • GC Column: Use a non-polar capillary column, such as a DB-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness).[16]

  • Injector: PTV injector with a temperature program.

  • Oven Program: Start at 50°C, hold for 1 minute, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • MS Detector: Electron Ionization (EI) at 70 eV.[16]

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity, monitoring characteristic ions of the ethylated Di-n-octyltin and potential impurities.

High-Performance Liquid Chromatography (HPLC)

HPLC is well-suited for the analysis of non-volatile and thermally labile compounds, offering the advantage of not requiring a derivatization step for organotin oxides.[17][18]

Experimental Workflow for HPLC Analysis

Caption: Workflow for HPLC analysis of Di-n-octyltin oxide.

Protocol:

• Sample Preparation: Prepare a standard solution of Di-n-octyltin oxide in the mobile phase at a known concentration.

• HPLC Conditions:

  • Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is commonly used.[19][20][21][22]

  • Mobile Phase: A mixture of acetonitrile (B52724) and water (e.g., 80:20 v/v) with the addition of 0.1% acetic acid or tropolone (B20159) to improve peak shape and resolution.[19]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at a suitable wavelength (e.g., 220 nm) or, for higher sensitivity and specificity, Inductively Coupled Plasma Mass Spectrometry (ICP-MS).[1][19]

• Analysis: Inject the sample solution into the HPLC system and record the chromatogram. The purity is determined by comparing the peak area of Di-n-octyltin oxide to the total area of all peaks.

Elemental Analysis

Elemental analysis provides the percentage composition of carbon, hydrogen, and nitrogen (CHN analysis), which can be compared to the theoretical values for Di-n-octyltin oxide to assess its purity.

Protocol:

• Sample Preparation: Accurately weigh a small amount of the dried Di-n-octyltin oxide sample (typically 1-3 mg) into a tin capsule.

• Instrumentation: Use a CHN elemental analyzer.

• Analysis: The sample is combusted at a high temperature in an oxygen-rich environment. The resulting gases (CO₂, H₂O, and N₂) are separated and quantified by a thermal conductivity detector.

• Calculation: The percentage of each element is calculated and compared to the theoretical values for C₁₆H₃₄OSn (C: 53.19%, H: 9.49%).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structural elucidation and purity assessment. Both ¹H and ¹¹⁹Sn NMR are valuable for characterizing Di-n-octyltin oxide.

Protocol:

• Sample Preparation: Dissolve an accurately weighed amount of the Di-n-octyltin oxide sample in a suitable deuterated solvent (e.g., CDCl₃).

• ¹H NMR Analysis:

  • Acquire the proton NMR spectrum. The spectrum should show characteristic signals for the octyl chains. Integration of these signals relative to a known internal standard can be used for quantitative analysis.

• ¹¹⁹Sn NMR Analysis:

  • Acquire the tin-119 NMR spectrum. The chemical shift is highly sensitive to the coordination environment of the tin atom and can be used to identify the presence of different organotin species.[23][24][25] The expected chemical shift for Di-n-octyltin oxide will be in a characteristic range for dialkyltin oxides.

Signaling Pathway and Logical Relationships

The following diagram illustrates the logical relationship between the synthesis of Di-n-octyltin oxide, the potential formation of impurities, and the analytical techniques used for purity validation.

Caption: Synthesis, impurity formation, and purity validation of DOTO.

Conclusion

The validation of synthesized Di-n-octyltin oxide purity is crucial for its effective and safe use in various applications. This guide has provided a comparative framework for assessing DOTO purity against commercial alternatives using a suite of analytical techniques. The detailed experimental protocols for GC-MS, HPLC, Elemental Analysis, and NMR serve as a practical resource for researchers. By employing these methods, scientists can ensure the quality of their synthesized material and make informed decisions regarding its suitability for their specific research and development needs. The choice of an alternative, such as dibutyltin oxide or a non-tin catalyst, will depend on a careful consideration of performance requirements, toxicity profiles, and regulatory landscapes.

References

• 1. eurofins.com.au [eurofins.com.au]
• 2. longchangchemical.com [longchangchemical.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Toxicity of dibutyltin, tributyltin and other organotin compounds to humans and to experimental animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 6. US3390159A - Process for preparing dioctyltin oxide - Google Patents [patents.google.com]
• 7. Dibutyltin oxide, Di-n-butyltin oxide Manufacturers, with SDS [mubychem.com]
• 8. Use of Novel Non-Toxic Bismuth Catalyst for the Preparation of Flexible Polyurethane Foam - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Optimize your processes with our bismuth catalysts - TIB Chemicals AG [tib-chemicals.com]
• 10. scribd.com [scribd.com]
• 11. Heterobimetallic complexes composed of bismuth and lithium carboxylates as polyurethane catalysts – alternatives to organotin compounds - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC00446H [pubs.rsc.org]
• 12. gcms.labrulez.com [gcms.labrulez.com]
• 13. tools.thermofisher.com [tools.thermofisher.com]
• 14. researchgate.net [researchgate.net]
• 15. www2.gov.bc.ca [www2.gov.bc.ca]
• 16. agilent.com [agilent.com]
• 17. atsdr.cdc.gov [atsdr.cdc.gov]
• 18. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 19. Development of a Liquid Chromatographic Method for Quantifying 11 Organotin Compounds in Workplace Air Samples using HPLC-ICP-MS | EVISA's News [speciation.net]
• 20. nacalai.com [nacalai.com]
• 21. scispace.com [scispace.com]
• 22. mac-mod.com [mac-mod.com]
• 23. pubs.rsc.org [pubs.rsc.org]
• 24. Syntheses, structures, and 1H, 13C{1H} and 119Sn{1H} NMR chemical shifts of a family of trimethyltin alkoxide, amide, halide and cyclopentadienyl compounds - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 25. (Sn) Tin NMR [chem.ch.huji.ac.il]

A Comparative Analysis of the Toxicity of Octyltin and Butyltin Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the toxicity profiles of octyltin (B230729) and butyltin compounds, widely used as stabilizers in various industrial applications. Understanding their relative toxicities is crucial for risk assessment and the development of safer alternatives. This document summarizes key quantitative toxicity data, outlines experimental methodologies, and visualizes the primary signaling pathway implicated in their toxic effects.

Quantitative Toxicity Data

The acute toxicity of organotin compounds is significantly influenced by the nature and number of organic groups attached to the tin atom. Generally, the toxicity of tri-substituted organotins is greater than that of di- and mono-substituted compounds. The following tables summarize the available acute toxicity data (LD50) for various octyltin and butyltin compounds.

Table 1: Acute Oral Toxicity Data (LD50)

Compound	Species	LD50 (mg/kg body weight)	Reference
Butyltin Compounds
Tributyltin Oxide (TBTO)	Rat	87	[1][2]
Mouse	55-87	[3]
Dibutyltin Dichloride (DBTC)	Rat	50	[4][5][6]
Mouse	70	[4]
Rabbit	50	[4]
Octyltin Compounds
Dioctyltin Dichloride (DOTC)	Rat	5500	[7][8]

Table 2: Acute Dermal Toxicity Data (LD50)

Compound	Species	LD50 (mg/kg body weight)	Reference
Butyltin Compounds
Tributyltin Oxide (TBTO)	Rabbit	900	[1][2][3]
Rat	200	[3]
Mouse	200	[3]
Dibutyltin Dichloride (DBTC)	Rabbit	>2000	[9]
Octyltin Compounds
Dioctyltin Dichloride (DOTC)	Rat	>2000	[9]

Experimental Protocols

The acute toxicity data presented above are primarily derived from studies following standardized guidelines, such as those established by the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity Testing (Based on OECD Guidelines 401, 420, 423, 425)

The determination of acute oral toxicity (LD50) typically involves the administration of a single dose of the test substance to fasted experimental animals, most commonly rats or mice.[10][11] Key aspects of the protocol include:

• Test Animals: Healthy, young adult animals of a single sex (typically females) are used.[12][13]

• Housing and Feeding: Animals are housed in standard laboratory conditions with controlled temperature, humidity, and light-dark cycles. They have access to standard laboratory diet and drinking water.[13]

• Dose Administration: The test substance is administered orally via gavage. The volume administered is typically limited to 1-2 mL/100g of body weight.[11]

• Observation Period: Animals are observed for a period of at least 14 days for signs of toxicity and mortality.[12] Observations are made frequently on the day of dosing and at least daily thereafter.

• Data Collection: The number of mortalities is recorded, and the LD50 value is calculated using appropriate statistical methods. Gross necropsy is performed on all animals at the end of the study.

The following diagram illustrates a generalized workflow for an acute oral toxicity study.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. Tributyltin oxide, Tri Butyl Tin Oxide TBTO Manufacturers, with SDS [mubychem.com]
• 3. EXTOXNET PIP - TRIBUTYLTIN (TBT) [extoxnet.orst.edu]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. fishersci.com [fishersci.com]
• 6. Dibutyltin dichloride | C8H18Cl2Sn | CID 12688 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. fishersci.com [fishersci.com]
• 8. Dichlorodioctyltin | CAS#:3542-36-7 | Chemsrc [chemsrc.com]
• 9. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 10. researchgate.net [researchgate.net]
• 11. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 12. umwelt-online.de [umwelt-online.de]
• 13. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]

Performance Analysis of Di-n-octyltin Oxide in Polyurethane Foams: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of di-n-octyltin oxide as a catalyst in polyurethane foam production against common alternatives. The information presented is supported by experimental data from various studies to assist researchers and professionals in catalyst selection and formulation development.

Overview of Catalysts in Polyurethane Foam Production

The production of polyurethane foam involves two primary reactions: the gelling reaction (urethane formation) between a polyol and an isocyanate, and the blowing reaction (urea formation) between an isocyanate and water, which generates carbon dioxide gas to expand the foam. Catalysts are crucial for controlling the rates of these reactions, which in turn dictates the processing characteristics and final properties of the foam.

Di-n-octyltin oxide is an organotin catalyst used to promote the urethane (B1682113) reaction. Organotin catalysts are known for their high efficiency in promoting the gelling reaction, leading to the formation of a stable polymer network.[1][2] Alternatives to di-n-octyltin oxide include other organotin compounds like dibutyltin (B87310) dilaurate (DBTDL), tertiary amines, and non-tin metal catalysts such as those based on bismuth and zinc.[1][3][4] The choice of catalyst significantly impacts the foam's reaction profile (cream, gel, and tack-free times), as well as its physical and mechanical properties.

Comparative Performance Data

The following tables summarize quantitative data on the performance of di-n-octyltin oxide and its alternatives. It is important to note that the data is compiled from various sources with different foam formulations and testing conditions. Therefore, these tables should be used as a comparative reference rather than a direct substitution guide.

Table 1: Comparison of Reaction Profiles of Various Catalysts in Polyurethane Foam

Catalyst Type	Cream Time (s)	Gel Time (s)	Tack-Free Time (s)	Reference(s)
Di-n-octyltin oxide (DOTO)	Data not available	Data not available	Data not available
Dibutyltin Dilaurate (DBTDL)	Slow	High	Moderate	[1]
Tertiary Amine (TEDA)	Fast	Low	-	[1]
Tertiary Amine (DMCHA)	Moderate	Moderate	-	[1]
Bismuth Carboxylate	Moderate	Moderate	Moderate	[1][5]
Tin Catalyst (mercaptide)	10	25	45	[5]
Bismuth Catalyst (BiCAT 8210)	8	18	34	[5]
Bismuth Catalyst (BiCAT 8106)	9	20	38	[5]
Bismuth Catalyst (BiCAT 8842)	9	24	44	[5]

Note: "Data not available" indicates that specific quantitative data for di-n-octyltin oxide was not found in the searched literature under comparable conditions. DBTDL is presented as a close structural and functional analogue.

Table 2: Comparison of Physical Properties of Polyurethane Foams with Various Catalysts

Catalyst Type	Foam Density (pcf)	Compressive Strength (psi)	Cell Structure	Reference(s)
Di-n-octyltin oxide (DOTO)	Data not available	Data not available	Data not available
Dibutyltin Dilaurate (DBTDL)	-	Improves compressive strength	Excellent control	[1]
Tertiary Amine (TEDA)	Lower density	-	Poor control	[1][6]
Tertiary Amine (DMCHA)	-	-	Good control	[1]
Bismuth Carboxylate	-	-	-	[3]
Tin Catalyst (mercaptide)	2.04	20.3	Popcorn/Uneven	[5]
Bismuth Catalyst (BiCAT 8210)	2.17	22.5	Smooth/Even	[5]
Bismuth Catalyst (BiCAT 8106)	2.24	23.8	Smooth/Even	[5]
Bismuth Catalyst (BiCAT 8842)	2.08	21.9	Smooth/Even	[5]

Note: pcf = pounds per cubic foot. Compressive strength values are often dependent on foam density.

Experimental Protocols

The following are generalized methodologies for key experiments cited in the performance analysis of polyurethane foam catalysts. These protocols are based on industry standards such as ASTM D7487 and ASTM D3574.[2][7][8][9][10][11][12]

Cup Foam Test for Reaction Profile (Based on ASTM D7487)

Objective: To determine the characteristic reaction times (cream, gel, and tack-free) of a polyurethane foam formulation.

Materials:

• Polyol blend (including surfactant, blowing agent, and catalyst)

• Isocyanate

• Paper cup (e.g., 250 mL)

• Mixing paddle (e.g., attached to a high-speed mixer)

• Stopwatch

• Wooden tongue depressor

Procedure:

• Condition all components to a specified temperature (e.g., 25 °C).

• Weigh the desired amount of the polyol blend into the paper cup.

• Add the calculated amount of isocyanate to the polyol blend.

• Immediately start the stopwatch and begin mixing at a specified speed (e.g., 3000 rpm) for a set duration (e.g., 5-10 seconds).

• Cream Time: Record the time when the liquid mixture begins to change color and rise.

• Gel Time: Periodically touch the rising foam with the wooden tongue depressor. Record the time when fine, string-like filaments can be pulled from the foam. This is also referred to as string gel time.[9][10]

• Tack-Free Time: After the foam has completed its rise, periodically touch the surface of the foam with the tongue depressor. Record the time when the foam surface is no longer tacky to the touch.

Foam Density and Compressive Strength (Based on ASTM D3574)

Objective: To measure the free-rise density and compressive strength of the polyurethane foam.

Materials:

• Fully cured polyurethane foam sample

• Band saw or other suitable cutting tool

• Caliper or other precise measuring device

• Analytical balance

• Universal Testing Machine (UTM) with a compression platen

Procedure for Density:

• Cut a regular-shaped specimen (e.g., a cube) from the core of the fully cured foam.

• Measure the dimensions (length, width, and height) of the specimen accurately.

• Calculate the volume of the specimen.

• Weigh the specimen on the analytical balance.

• Calculate the density by dividing the mass by the volume.

Procedure for Compressive Strength:

• Cut a specimen of standard dimensions (e.g., 50 mm x 50 mm x 25 mm).

• Place the specimen on the lower platen of the Universal Testing Machine.

• Bring the upper platen down to make contact with the specimen.

• Compress the specimen at a constant rate (e.g., 2.5 mm/min).

• Record the force required to compress the specimen to 10% of its original height.

• Calculate the compressive strength by dividing the force by the cross-sectional area of the specimen.

Visualizations

Signaling Pathway of Polyurethane Foam Catalysis

Caption: Catalyst influence on polyurethane foam formation and properties.

Experimental Workflow for Catalyst Performance Analysis

Caption: Workflow for evaluating polyurethane foam catalyst performance.

References

• 1. allhdi.com [allhdi.com]
• 2. ASTM D3574: Standard Test Methods for Flexible Cellular Materials - IDM Instruments [idminstruments.com.au]
• 3. Bismuth Catalysts for PU Spray Foam | Umicore [csm.umicore.com]
• 4. Catalysts for PU Flexible Foam | Umicore [csm.umicore.com]
• 5. shepchem.com [shepchem.com]
• 6. The Impact of Amine Catalyst Selection on PU Foam Properties and Performance – T&C Chem International Marketing, Sales and Distribution Company [tncintlchem.com]
• 7. professionaltesting.us [professionaltesting.us]
• 8. matestlabs.com [matestlabs.com]
• 9. store.astm.org [store.astm.org]
• 10. standards.iteh.ai [standards.iteh.ai]
• 11. store.astm.org [store.astm.org]
• 12. standards.iteh.ai [standards.iteh.ai]

A Comparative Guide to the Long-Term Stability of Polymers: Di-n-octyltin oxide vs. Alternatives

For researchers, scientists, and drug development professionals, ensuring the long-term stability of polymeric materials is paramount. This guide provides an objective comparison of Di-n-octyltin oxide (DOTO) as a polymer stabilizer against common alternatives, supported by experimental data and detailed methodologies.

Di-n-octyltin oxide is an organotin compound widely utilized as a heat and light stabilizer, particularly in polyvinyl chloride (PVC) formulations.[1][2] Its primary function is to prevent the degradation of the polymer during high-temperature processing and to enhance its durability and resistance to environmental factors over its service life.[1][3] The stabilization mechanism of organotin compounds like DOTO involves neutralizing hydrogen chloride (HCl) released during PVC degradation and preventing the formation of conjugated double bonds that lead to discoloration and loss of mechanical properties.[1][4]

This guide will delve into a comparative analysis of DOTO with other prevalent stabilizer systems, namely Calcium-Zinc (Ca/Zn) and lead-based stabilizers. The comparison will focus on key performance indicators such as thermal stability, UV resistance, and overall material integrity, substantiated by quantitative data from various analytical techniques.

Comparative Performance Data

The long-term stability imparted by different stabilizers can be quantified through various analytical methods. The following tables summarize the comparative performance of Di-n-octyltin oxide, Ca/Zn-based, and lead-based stabilizers in PVC formulations.

Stabilizer System	Test Method	Performance Metric	Result	Reference
Di-n-octyltin oxide (DOTO)	Static Oven Aging @ 180°C	Time to color change (yellow to dark brown)	No color change up to 50 min, dark brown at 140 min	[5][6]
Ca/Zn-based	Static Oven Aging @ 180°C	Time to color change (yellow to dark brown)	Inferior initial color retention compared to DOTO	[5][6]
Lead-based	Static Oven Aging @ 180°C	Time to color change (yellow to dark brown)	Inferior initial color retention compared to DOTO	[5][6]

Table 1: Thermal Stability Comparison by Oven Aging. This test indicates the ability of the stabilizer to prevent discoloration at elevated temperatures. DOTO shows superior performance in maintaining the initial color of the polymer for a longer duration.

Stabilizer System	Test Method	Performance Metric	Result	Reference
Di-n-octyltin oxide (DOTO)	Congo Red Test @ 170°C	Thermal Stability Time (minutes)	Longer stability time indicates better performance	[7]
Ca/Zn-based	Congo Red Test @ 170°C	Thermal Stability Time (minutes)	Shorter stability time compared to some organotins	[7]
Lead-based	Congo Red Test @ 170°C	Thermal Stability Time (minutes)	Variable, but generally less effective than high-efficiency organotins	[8]

Table 2: Thermal Stability Comparison by Congo Red Test. This method measures the time until the polymer starts to decompose and release acidic HCl gas. Organotin stabilizers like DOTO generally exhibit longer thermal stability times.

Stabilizer System	Test Method	Performance Metric	Result	Reference
Di-n-octyltin oxide (DOTO)	Torque Rheometer	Rheological Stability Time (seconds)	Longer fusion time and degradation time	[5][8]
Ca/Zn-based	Torque Rheometer	Rheological Stability Time (seconds)	Shorter fusion and degradation times compared to DOTO	[5]
Lead-based	Torque Rheometer	Rheological Stability Time (seconds)	Shorter fusion and degradation times compared to DOTO	[5]

Table 3: Dynamic Thermal Stability by Torque Rheometry. This technique assesses the processability and stability of the polymer melt. DOTO contributes to a more uniform fusion and longer degradation time, indicating better stability during processing.[5]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of polymer stabilizer performance. The following are protocols for key experiments cited in this guide.

Static Oven Aging (as per ASTM D2115)

Objective: To evaluate the resistance of a stabilized polymer to discoloration when exposed to elevated temperatures over time.

Procedure:

• Prepare standardized plaques or sheets of the polymer formulation containing the respective stabilizers.

• Place the samples in a forced-air circulating oven set to a constant temperature (e.g., 180°C).

• Periodically remove the samples at fixed time intervals (e.g., every 10 or 15 minutes).

• Visually assess and record the color change of the samples against a standard color scale.

• The time taken for a significant color change (e.g., to yellow, brown, or black) is recorded as a measure of thermal stability.[7][9]

Congo Red Test (as per ISO 182-1)

Objective: To determine the static thermal stability of PVC compounds by measuring the time until the evolution of hydrogen chloride.

Procedure:

• A specified amount of the polymer sample is placed in a test tube.

• The test tube is heated in a controlled temperature environment, such as an oil bath, typically at 170°C or 200°C.[7][10]

• A strip of Congo red indicator paper is placed at the top of the test tube.

• The time from the start of heating until the Congo red paper turns blue (due to the reaction with evolved HCl) is recorded as the thermal stability time.[7][9]

Torque Rheometry

Objective: To evaluate the dynamic thermal stability and processing characteristics of a polymer formulation.

Procedure:

• The polymer compound is introduced into the heated mixing chamber of a torque rheometer.

• The instrument measures the torque required to rotate the mixing blades at a constant speed as the polymer melts and fuses.

• A plot of torque versus time is generated, from which key parameters can be determined:

  • Fusion Time: The time required for the polymer to become a homogeneous melt.

  • Rheological Stability Time: The time during which the torque remains stable before a significant increase or decrease, which indicates degradation.[8]

Visualization of Polymer Degradation and Stabilization

The following diagram illustrates the fundamental mechanism of PVC degradation and the intervention points for heat stabilizers like Di-n-octyltin oxide.

Caption: PVC degradation and stabilization pathway.

Conclusion

The selection of an appropriate stabilizer system is critical for achieving the desired long-term performance and durability of polymeric materials. Di-n-octyltin oxide demonstrates excellent performance, particularly in providing superior thermal stability and maintaining the initial color of PVC products during high-temperature processing.[5][6] While alternative stabilizers like Ca/Zn systems offer a non-toxic profile, their thermal performance can be less effective.[5] Lead-based stabilizers, although effective, are being phased out due to significant health and environmental concerns.[11][12]

For applications demanding high performance, clarity, and long-term stability, Di-n-octyltin oxide remains a strong candidate. However, for applications where toxicity is a primary concern, such as in medical devices or food contact materials, the selection of stabilizers must be carefully considered, with non-toxic alternatives like Ca/Zn systems being a viable option, potentially with the inclusion of co-stabilizers to enhance performance.[13] The detailed experimental protocols provided in this guide offer a framework for researchers and developers to conduct their own comparative assessments and select the optimal stabilizer system for their specific application needs.

References

• 1. kgt88.com [kgt88.com]
• 2. DIOCTYLTIN OXIDE (DOTO) - Ataman Kimya [atamanchemicals.com]
• 3. longchangchemical.com [longchangchemical.com]
• 4. bdmaee.net [bdmaee.net]
• 5. mdpi.com [mdpi.com]
• 6. Effects of Organic Based Heat Stabilizer on Properties of Polyvinyl Chloride for Pipe Applications: A Comparative Study with Pb and CaZn Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. News - Analysis of Common Testing Methods for PVC Calcium Zinc Stabilizers [bontecn.com]
• 8. d-nb.info [d-nb.info]
• 9. orbimind.com [orbimind.com]
• 10. metrohm.com [metrohm.com]
• 11. Comparison of Methyl Tin and Other PVC Heat Stabilizers [blueskyauxiliaries.com]
• 12. benchchem.com [benchchem.com]
• 13. Effects of different kinds of stabilizers on thermal stability, biocompatibility ‎and blood compatibility of PVC film sterilized by ethylene oxide for blood ‎bag [ijhr.iums.ac.ir]

A Comparative Guide to Analytical Methods for DOTO Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of the bifunctional chelator DOTO (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid mono-N-(p-isothiocyanatobenzyl) amide) is critical for the development and quality control of radiopharmaceuticals and other bioconjugates. The selection of an appropriate analytical method is paramount to ensure the reliability and consistency of these measurements. This guide provides an objective comparison of common analytical techniques for DOTO quantification, including High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), and UV-Vis Spectrophotometry (via a colorimetric assay), supported by experimental data derived from closely related DOTA-conjugates.

Comparative Overview of Analytical Methods

The choice of analytical method for DOTO quantification depends on several factors, including the required sensitivity, selectivity, sample matrix complexity, and available instrumentation. While High-Performance Liquid Chromatography (HPLC) with UV detection offers a robust and cost-effective solution for routine analysis, Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) provides superior sensitivity and selectivity, making it the gold standard for bioanalytical studies.[1] A colorimetric assay, a form of UV-Vis spectrophotometry, presents a simpler and more accessible alternative, particularly for determining the concentration of the chelator in antibody-chelator conjugates.

The cross-validation of these methods is essential when data from different analytical techniques are to be compared or combined. This process ensures that the results are equivalent and interchangeable, a critical aspect in regulated environments.

Quantitative Performance Data

The following table summarizes the typical validation parameters for the quantification of DOTA and its derivatives by HPLC-UV, LC-MS/MS, and a colorimetric assay. The data presented is based on published results for closely related DOTA-conjugates and should be considered as a general reference for the expected performance for DOTO quantification.

Performance Parameter	HPLC-UV	LC-MS/MS	UV-Vis Spectrophotometry (Colorimetric Assay)
Principle	Chromatographic separation based on polarity, followed by UV absorbance detection.	Chromatographic separation coupled with mass-to-charge ratio detection of the analyte and its fragments.[1]	Formation of a colored complex with an indicator dye, followed by spectrophotometric measurement.
Linearity Range	0.5–100 µg/mL (for DOTA-TATE/TOC)[2]	0.5–500 ng/mL (for a comparable small molecule)[3]	Typically in the nanomolar range.[4]
Correlation Coefficient (r²)	> 0.999 (for Ga-68-DOTATATE)[5]	> 0.99	Typically > 0.99
Limit of Detection (LOD)	0.5 µg/mL (for Ga-68-DOTATATE)[5][6]	Typically in the low ng/mL to pg/mL range.[7]	In the nanomolar range.[4]
Limit of Quantification (LOQ)	0.1 µg/mL (for Ga-68-DOTATATE)[5][6]	Typically in the low ng/mL range.[3]	In the nanomolar range.[4]
Accuracy (% Recovery)	Typically 95-105%	Typically 85-115%	Typically 90-110%
Precision (%RSD)	< 2%	< 15%	< 10%
Selectivity	Good, but potential for interference from co-eluting compounds.	Excellent, highly selective due to mass fragmentation patterns.	Moderate, can be susceptible to interference from other metal-chelating agents.
Throughput	High	Moderate	High
Instrumentation Cost	Moderate	High	Low

Experimental Workflows and Signaling Pathways

To visualize the logical flow of analytical method validation and cross-validation, the following diagrams are provided.

Caption: General workflow for analytical method validation.

References

• 1. researchgate.net [researchgate.net]
• 2. Development and validation of the HPLC method for quality control of radiolabelled DOTA-TATE and DOTA-TOC preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development and validation of an LC–MS/MS method for quantification of NC-8 in rat plasma and its application to pharmacokinetic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A simple time-resolved fluorescence assay for quantitative determination of DOTA chelator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sensitivity of a UV coupled to an HPLC - Chromatography Forum [chromforum.org]

Di-n-octyltin oxide efficacy compared to other esterification catalysts

For researchers, scientists, and drug development professionals engaged in esterification processes, the selection of an appropriate catalyst is a critical determinant of reaction efficiency, product yield, and overall process viability. Di-n-octyltin oxide (DOTO) has emerged as a widely utilized catalyst in this domain, particularly in applications demanding high purity and regulatory compliance. This guide provides an objective comparison of DOTO's efficacy against other common esterification catalysts, namely sulfonic acids and titanates, supported by available experimental data.

Executive Summary

Di-n-octyltin oxide is an organotin compound that functions as a Lewis acid catalyst in esterification and transesterification reactions. It is noted for its high catalytic activity, though it is slightly less reactive than its counterpart, dibutyltin (B87310) oxide (DBTO).[1] This moderated reactivity can be advantageous, allowing for longer processing times before the curing of plastic systems.[1] DOTO is often favored in applications where lower toxicity and fewer regulatory restrictions are paramount.[1]

Sulfonic acid catalysts, such as p-toluenesulfonic acid (p-TSA), are strong Brønsted acids that are effective and low-cost. However, they can be corrosive and challenging to separate from the final product. Titanate catalysts, like tetrabutyl titanate (TBT), are highly active Lewis acids but can be sensitive to moisture.

The catalytic mechanism for organotin compounds like DOTO in esterification reactions typically follows a Lewis acid pathway. The tin center coordinates with the carbonyl oxygen of the carboxylic acid, enhancing the electrophilicity of the carbonyl carbon and making it more susceptible to nucleophilic attack by the alcohol. This is followed by proton transfer and the elimination of water to yield the ester and regenerate the catalyst.

Quantitative Performance Comparison

Direct, side-by-side comparative data for the esterification efficacy of di-n-octyltin oxide, sulfonic acids, and titanates under identical experimental conditions is limited in publicly available literature. The following tables summarize representative performance data for each catalyst class in various esterification reactions to provide a basis for comparison.

Table 1: Performance of Di-n-octyltin Oxide and Other Organotin Catalysts in Esterification

Catalyst	Reactants	Temperature (°C)	Catalyst Loading	Reaction Time	Yield/Conversion	Reference
Dibutyltin oxide	Dimethyl octadecanedioate + Ethylene glycol	180 (transesterification), 220 (polycondensation)	~0.1 mol%	2-3h (transesterification), 2-5h (polycondensation)	High molecular weight polyester (B1180765)	[2]
Butyltin trichloride	Oleic acid + Glycerol	180	0.01 mol ratio	Not specified	Most active in series	[3]
Dibutyltin oxide	Oleic acid + Glycerol	180	0.01 mol ratio	Not specified	Less active than BuSnCl3	[3][4]

Note: Di-n-octyltin oxide is reported to be slightly less reactive than dibutyltin oxide.[1]

Table 2: Performance of Sulfonic Acid Catalysts in Esterification

Catalyst	Reactants	Temperature (°C)	Catalyst Loading	Reaction Time	Yield/Conversion	Reference
p-Toluenesulfonic acid	Lactic acid + Butanol	Not specified	1.5%	3h	99.8%	[5]
Sulfuric acid	Acetic acid + n-Butanol	75	Not specified	Not specified	High
Dowex 50WX8	Hexanoic acid + n-Octanol	140	0.70 mass%	~2h	~90%

Table 3: Performance of Titanate Catalysts in Esterification

Catalyst	Reactants	Temperature (°C)	Catalyst Loading	Reaction Time	Yield/Conversion	Reference
Tetrabutyl titanate	Adipic acid + Ethylene glycol	130-160	Not specified	Not specified	Rate increases with temp. and catalyst conc.
Titanium butoxide (TBT)	4-(2-hydroxyethoxy)-3-methoxybenzoic acid	200 (esterification), up to 265 (polycondensation)	Not specified	3h (esterification)	80-85% conversion (esterification)
Titanium isopropoxide (TIS)	4-(2-hydroxyethoxy)-3-methoxybenzoic acid	200 (esterification), up to 265 (polycondensation)	Not specified	3h (esterification)	80-85% conversion (esterification)

Experimental Protocols

General Protocol for Polyesterification using an Organotin Catalyst (adapted for Di-n-octyltin oxide)

This protocol describes a general procedure for the synthesis of a polyester via melt polycondensation, a common application for DOTO.

Materials:

• Diacid or diester (e.g., Dimethyl octadecanedioate)

• Diol (e.g., Ethylene glycol)

• Di-n-octyltin oxide (DOTO) catalyst

• Nitrogen or Argon gas (high purity)

• Solvents for purification (e.g., chloroform, methanol)

Procedure:

• Reactor Setup: A three-necked round-bottom flask is equipped with a mechanical stirrer, a reflux condenser, a thermometer, and a nitrogen inlet.

• Charging Reactants: The flask is charged with equimolar amounts of the diacid/diester and the diol.

• Catalyst Addition: Di-n-octyltin oxide is added to the reaction mixture at a concentration of approximately 0.1 mol% relative to the diacid/diester.[2]

• Inert Atmosphere: The reaction vessel is purged with high-purity nitrogen or argon for at least 30 minutes to remove oxygen and moisture. A gentle flow of inert gas is maintained throughout the reaction.[2]

• First Stage (Transesterification/Esterification): The reaction mixture is heated to 180°C with constant stirring.[2] Water or methanol (B129727) will be generated as a byproduct and should be continuously removed via distillation. This stage is typically continued for 2-3 hours or until the majority of the theoretical amount of byproduct has been collected.[2]

• Second Stage (Polycondensation): The temperature is gradually increased to 220°C.[2] Simultaneously, the pressure is slowly reduced using a vacuum pump to facilitate the removal of excess diol and drive the polymerization to achieve a higher molecular weight.[2] This stage is continued for an additional 2-5 hours, during which the viscosity of the mixture will noticeably increase.[2]

• Polymer Isolation: Once the desired viscosity is achieved, the reaction mixture is cooled to room temperature under an inert atmosphere. The resulting polyester can be purified by dissolving it in a suitable solvent and precipitating it in a non-solvent. The purified polymer is then filtered and dried under vacuum.[2]

Visualizing the Catalytic Process

To illustrate the logical flow of the experimental protocol and the catalytic mechanism, the following diagrams are provided in Graphviz DOT language.

Figure 1: Experimental workflow for polyester synthesis.

Figure 2: Lewis acid mechanism for esterification.

Conclusion

References

• 1. BNT Chemicals | Dioctyltin Oxide [bnt-chemicals.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

A Comparative Regulatory and Toxicological Guide: Di-n-octyltin Oxide vs. Other Organotins

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the regulatory landscape and toxicological profiles of Di-n-octyltin oxide (DOTO) and other prominent organotin compounds, namely Tributyltin (TBT), Dibutyltin (DBT), and Triphenyltin (TPT). The information presented is intended to assist researchers and professionals in making informed decisions regarding the selection and handling of these compounds in their work.

Executive Summary

Organotin compounds, a class of organometallic chemicals, have been utilized in a wide array of industrial and commercial applications, from PVC stabilizers to antifouling agents. However, concerns over their toxicity and environmental impact have led to stringent regulations worldwide. This guide highlights the key regulatory and toxicological distinctions between Di-n-octyltin oxide and its more scrutinized counterparts, TBT, DBT, and TPT. Notably, Di-n-octyltin oxide generally exhibits a lower toxicity profile, positioning it as a potentially safer alternative in certain applications.

Regulatory Landscape: A Comparative Overview

The regulation of organotin compounds varies significantly based on the specific compound and its application. Regulatory bodies such as the European Chemicals Agency (ECHA) and the United States Environmental Protection Agency (EPA) have implemented measures to mitigate the risks associated with these substances.

European Union (REACH Regulation):

The Registration, Evaluation, Authorisation and Restriction of Chemicals (REACH) regulation is the primary legal framework for chemical substances in the EU. Several organotin compounds are subject to restrictions under Annex XVII of REACH, which limits their use in consumer products.

• Tri-substituted organotin compounds (e.g., TBT and TPT): The use of articles containing these compounds is heavily restricted, with a concentration limit of 0.1% by weight of tin.[1] This is largely due to their high toxicity to aquatic organisms.[2]

• Dibutyltin (DBT) compounds: These are also restricted in mixtures and articles for the general public to a concentration of 0.1% by weight of tin.[3]

• Dioctyltin (B90728) (DOT) compounds (including Di-n-octyltin oxide): While also subject to the 0.1% by weight of tin restriction in certain consumer articles, Di-n-octyltin compounds are often considered a less hazardous alternative to TBT and DBT.[3] Several dioctyltin compounds have been placed on the ECHA's Candidate List of Substances of Very High Concern (SVHCs) due to their reproductive toxicity.[4]

United States (EPA Regulations):

In the U.S., the regulation of organotins has historically focused on their use as pesticides and in antifouling paints.

• Organotin Antifouling Paint Control Act of 1988: This act prohibits the use of organotin antifouling paints on vessels less than 25 meters in length, with some exceptions for aluminum hulls and outboard motors.[5] The act was a direct response to the severe environmental damage caused by TBT leaching from ship hulls.

• Toxic Substances Control Act (TSCA): The EPA has the authority to regulate chemical substances, including organotins, under TSCA.[6] Specific regulations may apply depending on the chemical's use and risk assessment. Di-n-octyltin oxide is listed on the TSCA inventory.

Food Contact Materials:

Regulations for organotins in food contact materials are also in place. For instance, in the U.S., Di-n-octyltin oxide is listed in 21 CFR 178.2650 as a component of polysulfide polymer-polyepoxy resins for use in contact with food.[7] In the EU, specific migration limits for tin and organotin compounds from plastic food contact materials are established under Regulation (EU) No 10/2011.[8]

Quantitative Toxicity Data

The following table summarizes the available acute toxicity data for Di-n-octyltin oxide and other selected organotins. Lower LD50 values indicate higher toxicity.

Compound	CAS Number	Oral LD50 (rat, mg/kg)	Dermal LD50 (rabbit, mg/kg)
Di-n-octyltin oxide (DOTO)	870-08-6	> 2000[9]	> 2000 (Rat)[9]
Tributyltin oxide (TBTO)	56-35-9	87[10][11]	900[10][11]
Dibutyltin dichloride (DBTC)	683-18-1	50[6]	No data available
Triphenyltin hydroxide (B78521) (TPTH)	76-87-9	156[4]	No data available

Experimental Protocols

The toxicity data presented in this guide are typically generated following standardized experimental protocols, such as those established by the Organisation for Economic Co-operation and Development (OECD). These guidelines ensure the quality, consistency, and comparability of chemical safety data.

Acute Oral Toxicity Testing (Following OECD Guideline 401/423)

Objective: To determine the acute oral toxicity (LD50) of a substance.

Methodology:

• Test Animals: Healthy, young adult rats (e.g., Sprague-Dawley strain) are commonly used. Animals are fasted prior to dosing.[12]

• Dose Administration: The test substance is administered in a single dose by gavage. A range of doses is used across different groups of animals.[12]

• Observation Period: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, and behavior), and body weight changes for a period of at least 14 days.[12]

• Necropsy: All animals (those that die during the study and those euthanized at the end) undergo a gross necropsy to identify any pathological changes.

• Data Analysis: The LD50 is calculated using appropriate statistical methods. The Acute Toxic Class Method (OECD 423) is a sequential dosing method that uses fewer animals to classify a substance into a toxicity category.[13]

Acute Dermal Toxicity Testing (Following OECD Guideline 402)

Objective: To determine the acute dermal toxicity of a substance.

Methodology:

• Test Animals: Young adult rats, rabbits, or guinea pigs with healthy, intact skin are used. Fur is clipped from the dorsal area of the trunk 24 hours before the test.[14][15]

• Application of Test Substance: The substance is applied uniformly over an area of at least 10% of the total body surface area and held in contact with the skin with a porous gauze dressing for 24 hours.[14]

• Observation Period: Animals are observed for signs of toxicity and skin reactions at the application site for 14 days.[15]

• Data Analysis: The dermal LD50 is determined, along with observations on the severity and reversibility of skin lesions.

Reproductive and Developmental Toxicity Screening (Following OECD Guideline 421/422)

Objective: To provide initial information on the potential effects of a substance on reproduction and development.

Methodology:

• Test Animals: Typically rats. Both males and females are dosed with the test substance.

• Dosing Period: Dosing of males begins two weeks prior to mating and continues for a total of four to five weeks. Females are dosed for two weeks prior to mating, during mating, gestation, and lactation.

• Endpoints: The study evaluates effects on mating performance, fertility, gestation length, parturition, and offspring viability, growth, and development. Gross necropsy and histopathology of reproductive organs are also performed.

• Combined Repeated Dose Toxicity Study with the Reproduction/Developmental Toxicity Screening Test (OECD 422): This guideline combines the reproductive/developmental screening with a 28-day repeated dose toxicity study to provide a broader toxicological profile.

Two-Generation Reproduction Toxicity Study (Following OECD Guideline 416)

Objective: To provide comprehensive information on the effects of a substance on all phases of the reproductive cycle.[16]

Methodology:

• Test Animals and Dosing: The test substance is administered to parental (P) generation animals before and during mating, through gestation and lactation. Dosing is continued for the first-generation (F1) offspring, which are then mated to produce a second generation (F2).[17]

• Endpoints: This extensive study evaluates reproductive function in both generations, including gonadal function, estrous cycles, mating behavior, conception, parturition, lactation, and the growth and development of the offspring.[16] Histopathological examination of the reproductive organs is a key component.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate key conceptual frameworks relevant to the regulation and testing of organotin compounds.

Caption: Comparative regulatory scrutiny of organotin compounds based on toxicity.

Caption: Tiered approach for toxicological evaluation of chemical substances.

Conclusion

The regulatory landscape for organotin compounds is complex and driven by the significant differences in their toxicological profiles. Highly toxic compounds like TBT and TPT are heavily restricted, particularly in applications with direct environmental release. Di-n-octyltin oxide, with its comparatively lower acute toxicity, is subject to regulation but is often considered a more acceptable alternative in specific, controlled applications. Researchers and drug development professionals must carefully consider these regulatory and toxicological differences when selecting and using organotin compounds, ensuring compliance with all applicable regulations and prioritizing safety in their experimental designs.

References

• 1. researchgate.net [researchgate.net]
• 2. Reproductive and developmental toxicity screening test of new TiO2 GST in Sprague-Dawley rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. ECHA adds organotin chemicals as SVHCs | Food Packaging Forum [foodpackagingforum.org]
• 5. epa.gov [epa.gov]
• 6. Inventory of Food Contact Substances Listed in 21 CFR [hfpappexternal.fda.gov]
• 7. Food contact materials testing | AIJU Technological Institute [aiju.es]
• 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 9. All news - ECHA [echa.europa.eu]
• 10. epa.gov [epa.gov]
• 11. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 13. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
• 14. Oecd acute,subacte, sub chronic dermal toxicity studies(402, 410, 411). | PPTX [slideshare.net]
• 15. Reproductive toxicity – two-generation study | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 16. Two-generation reproductive toxicity study of tributyltin chloride in male rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

literature review of Di-n-octyltin oxide applications in catalysis

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of Di-n-octyltin Oxide's Catalytic Performance.

Di-n-octyltin oxide (DOTO) is an organotin compound widely employed as a versatile and efficient catalyst in various industrial organic syntheses.[1][2] Its primary applications lie in facilitating esterification, transesterification, and condensation reactions.[1][3] DOTO is particularly significant in the production of polyesters, polyurethanes, silicones, and alkyd resins.[1] This guide provides a comprehensive literature review of DOTO's catalytic applications, offering an objective comparison with common alternatives, supported by experimental data and detailed methodologies to inform catalyst selection in research and development.

Mechanism of Action: A Lewis Acid-Catalyzed Pathway

Organotin compounds, including DOTO, primarily function as Lewis acid catalysts.[4] The tin atom, with its vacant d-orbitals, acts as an electron pair acceptor. In esterification, the catalytic cycle begins with the coordination of the tin center to the carbonyl oxygen of the carboxylic acid. This coordination enhances the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by an alcohol. The subsequent proton transfer and elimination of a water molecule yield the final ester product and regenerate the catalyst for the next cycle.[5]

A simplified Lewis acid mechanism for DOTO-catalyzed esterification.

Performance Comparison: Di-n-octyltin Oxide vs. Alternatives

The most common alternative and benchmark for DOTO is Dibutyltin (B87310) oxide (DBTO). While both are effective, their performance profiles differ. DOTO is generally characterized as being slightly less reactive than DBTO.[1][3] This lower activity can be advantageous, allowing for longer processing times and more controlled reactions before the curing of polymer systems.[1]

A significant advantage of DOTO over butyltin-based catalysts is its more favorable toxicological profile and reduced regulatory restrictions, making it a preferred choice in many modern applications.[1][6]

Quantitative Data Summary

Direct side-by-side quantitative comparisons in single studies are limited. However, a comparative study on the esterification of oleic acid with glycerol (B35011) provides a clear reactivity order for various organotin catalysts, highlighting the performance of DBTO relative to other structures. While DOTO is not explicitly listed in this specific dataset, its known slightly lower reactivity places it in close proximity to DBTO.

Table 1: Comparative Reactivity of Organotin Catalysts (Data from a study on the esterification of oleic acid and glycerol at 180°C)

Catalyst	Chemical Formula	Reactivity Order
Butyltin trichloride	BuSnCl₃	1
Dibutyltin dilaurate	Bu₂Sn(Lau)₂	2
Dibutyltin dichloride	Bu₂SnCl₂	3
Dibutyltin oxide (DBTO)	Bu₂SnO	4
Butylstannoic acid	BuSnO(OH)	5
[5]

This table indicates that within the organotin family, Lewis acidity, influenced by electron-withdrawing groups, plays a significant role in catalytic activity.[5] DOTO's performance is comparable to that of DBTO, with the primary trade-off being between reaction speed and processing time/safety.[1]

Key Catalytic Applications & Experimental Protocols

DOTO's versatility is evident in its wide range of applications, from the synthesis of plasticizers to the production of large-scale polymers.

Esterification (e.g., Synthesis of Plasticizers)

Organotin catalysts are highly effective in the synthesis of esters like dioctyl phthalate (B1215562) (DOP), a common plasticizer.

Representative Experimental Protocol: Synthesis of Dioctyl Phthalate (DOP)

This protocol describes a general procedure for DOP synthesis. While a titanate catalyst is specified in this example, DOTO can be substituted, typically requiring reaction temperatures above 200°C.[7][8]

• Materials:

  • Phthalic Anhydride (B1165640) (PA) (1 mole equivalent)

  • 2-Ethylhexanol (2-EH) (~2.5 mole equivalents, excess)

  • Di-n-octyltin oxide (DOTO) catalyst (0.05–0.3% by weight of total reactants)[7]

  • Sodium carbonate solution (for neutralization)

  • Activated carbon (for color removal)

• Procedure:

  • Charging the Reactor: A reactor equipped with a stirrer, thermometer, packed column, condenser, and a water separator (e.g., Dean-Stark trap) is charged with phthalic anhydride and 2-ethylhexanol.[2]

  • Heating and Reaction: The mixture is heated with continuous stirring under a nitrogen atmosphere. The DOTO catalyst is added as the temperature approaches 150°C. The reaction temperature is gradually increased to and maintained at approximately 190-230°C.[8]

  • Water Removal: The esterification reaction produces water, which is removed azeotropically with the excess 2-ethylhexanol. The water is collected in the separator, and the alcohol is recycled back to the reactor.[2] The reaction progress is monitored by measuring the acid value of the mixture.[2]

  • Reaction Completion: The reaction is considered complete when the acid value drops to a predetermined low level (e.g., < 0.1 mg KOH/g).

  • Purification: The crude ester is cooled. Excess alcohol is removed by vacuum distillation.[8] The product is then neutralized with an aqueous sodium carbonate solution, washed with water, and treated with activated carbon for decolorization.

  • Final Filtration: The purified product is filtered to remove any solids, yielding the final dioctyl phthalate.[8]

Transesterification (e.g., Biodiesel Production)

DOTO is an effective catalyst for transesterification reactions, a key process in the production of biodiesel from vegetable oils and fats.[1]

General Experimental Protocol: Transesterification of Vegetable Oil

This protocol outlines the key steps for biodiesel production.

• Materials:

  • Vegetable Oil (e.g., Canola, Soybean) (100 g)

  • Methanol (Molar ratio typically 6:1 to methanol:oil)[9]

  • Di-n-octyltin oxide (DOTO) catalyst

  • Hydrochloric Acid (for neutralization)

• Procedure:

  • Setup: A round-bottom flask is set up with a condenser and placed on a heating mantle with magnetic stirring.[10]

  • Heating: The vegetable oil is weighed and added to the flask, then heated to the desired reaction temperature (e.g., 60-65°C).[10][11]

  • Catalyst Preparation: The DOTO catalyst is dissolved in the pre-measured amount of methanol.

  • Reaction: Once the oil reaches the target temperature, the methanol-catalyst solution is added. The mixture is stirred vigorously for a set reaction time (e.g., 1-2 hours).[9]

  • Separation: After the reaction is complete, the mixture is transferred to a separatory funnel and allowed to settle. Two distinct layers will form: an upper layer of biodiesel (fatty acid methyl esters) and a lower layer of glycerol.[9]

  • Purification: The lower glycerol layer is drained off. The biodiesel layer is then washed with warm deionized water to remove any remaining catalyst, methanol, or glycerol. The washing is repeated until the wash water is neutral.

  • Drying: The washed biodiesel is gently heated (e.g., to 110°C) to remove residual water, yielding the purified product.

Polyester (B1180765) Resin Synthesis

DOTO is used in the polycondensation process for manufacturing saturated polyester resins, which serve as binders in industrial coatings.[7] The slightly lower activity of DOTO compared to DBTO can be beneficial, providing longer processing times for these high-molecular-weight polymers.[1]

Experimental and Evaluation Workflow

To objectively compare the performance of DOTO with other catalysts for a specific application, a systematic experimental workflow is essential.

A generalized workflow for comparing catalyst performance in polyesterification.

Conclusion

Di-n-octyltin oxide stands as a highly effective and versatile catalyst for a range of industrially significant reactions, including esterification, transesterification, and polymerization. Its primary competitor, dibutyltin oxide, may offer slightly faster reaction rates in some cases, but DOTO provides a compelling alternative with the significant advantages of lower toxicity and fewer regulatory constraints. This favorable safety profile, combined with robust catalytic activity, positions DOTO as a strategic choice for researchers and manufacturers aiming to develop efficient, safe, and compliant chemical processes. The selection between DOTO and other catalysts will ultimately depend on the specific requirements of the application, balancing the need for reaction speed with processing time, safety, and regulatory considerations.

References

• 1. BNT Chemicals | Dioctyltin Oxide [bnt-chemicals.com]
• 2. tsijournals.com [tsijournals.com]
• 3. DIOCTYLTIN OXIDE BLEND - Ataman Kimya [atamanchemicals.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. scribd.com [scribd.com]
• 7. ViaCat Tin Catalysts ➤ for (Poly)esters and Polyurethanes [vestachem.com]
• 8. mohebbaspar.com [mohebbaspar.com]
• 9. youtube.com [youtube.com]
• 10. youtube.com [youtube.com]
• 11. researchgate.net [researchgate.net]

Evaluating the Anti-Inflammatory Properties of DOTO Derivatives: A Comparative Guide

This guide provides a comprehensive comparison of the anti-inflammatory properties of novel DOTO (10-(4-(dodecyloxy)phenyl)-10H-phenothiazine) derivatives against established anti-inflammatory agents. The information is intended for researchers, scientists, and drug development professionals, offering a detailed analysis of performance based on experimental data.

Comparative Analysis of Anti-Inflammatory Activity

The anti-inflammatory potential of DOTO derivatives is evaluated based on their ability to inhibit key inflammatory mediators and pathways. For a clear comparison, their performance is benchmarked against well-known anti-inflammatory drugs, Dexamethasone and Diclofenac. The following tables summarize the available quantitative data from in vitro and in vivo studies.

Table 1: In Vitro Anti-Inflammatory Activity of Phenothiazine (B1677639) Derivatives and Standard Drugs

Compound	Assay	Cell Line	IC50 (µM)	Reference
Phenothiazine Derivative (Generic)	Protein Denaturation Inhibition	-	Varies	[1]
Indomethacin	Nitric Oxide (NO) Production	RAW 264.7	56.8	[2]
Prostaglandin E2 (PGE2) Production	RAW 264.7	2.8	[2]
TNF-α Production	RAW 264.7	143.7	[2]
Dexamethasone	Nitric Oxide (NO) Production	RAW 264.7	~50	[2]
TNF-α Production	-	Significant inhibition at 3 µM	[2]
IL-6 Production	-	Significant inhibition at 10 µM	[2]
Diclofenac Sodium	Protein Denaturation Inhibition	-	IC50 of 0.78 µg/ml	[1]

Table 2: In Vivo Anti-Inflammatory Activity of Phenothiazine Derivatives and Standard Drugs

Compound	Animal Model	Assay	Dose	% Inhibition of Edema	Reference
Phenothiazine Derivative (Compound 16)	Rat	Carrageenan-induced paw edema	50 mg/kg p.o.	46.2%	[3]
Phenothiazine Derivative (Compound 31)	Rat	Carrageenan-induced paw edema	50 mg/kg p.o.	48.0%	[3]
Phenylbutazone	Rat	Carrageenan-induced paw edema	50 mg/kg p.o.	44.52%	[3]
Diclofenac Sodium	Rat	Carrageenan-induced paw edema	10 mg/kg p.o.	63.81% (at 5th hour)	[4]

Experimental Protocols

Detailed methodologies for key experiments are crucial for the replication and validation of findings.

In Vitro: Inhibition of Protein Denaturation

This assay assesses the ability of a compound to prevent the denaturation of proteins, a hallmark of inflammation.

• Preparation of Solutions: A reaction solution is prepared containing 0.2% w/v Bovine Serum Albumin (BSA) in phosphate-buffered saline (PBS, pH 6.3). Test compounds and a standard drug (e.g., Diclofenac sodium) are prepared in various concentrations.

• Incubation: 0.5 mL of the test or standard solution is mixed with 0.5 mL of the BSA solution. The mixture is incubated at 37°C for 20 minutes.

• Denaturation: Protein denaturation is induced by heating the mixture at 72°C for 5 minutes.

• Measurement: After cooling, the turbidity of the solution is measured spectrophotometrically at 660 nm.

• Calculation: The percentage inhibition of protein denaturation is calculated using the formula: % Inhibition = [ (Absorbance of Control - Absorbance of Test) / Absorbance of Control ] x 100

In Vivo: Carrageenan-Induced Paw Edema in Rats

This is a standard model to evaluate the acute anti-inflammatory activity of a compound.

• Animal Preparation: Wistar albino rats are fasted overnight with free access to water.

• Compound Administration: The test compound or standard drug (e.g., Phenylbutazone) is administered orally (p.o.) or intraperitoneally (i.p.).

• Induction of Edema: One hour after compound administration, 0.1 mL of a 1% carrageenan suspension in saline is injected into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Volume: The paw volume is measured using a plethysmometer immediately after carrageenan injection and at regular intervals thereafter (e.g., 1, 2, 3, and 4 hours).

• Calculation: The percentage inhibition of edema is calculated for each group at each time point using the formula: % Inhibition = [ (Vc - Vt) / Vc ] x 100 Where Vc is the mean paw volume of the control group and Vt is the mean paw volume of the treated group.

Signaling Pathways and Experimental Workflow

Visualizing the complex biological processes and experimental procedures can aid in understanding the mechanism of action and the study design.

Caption: NF-κB signaling pathway and potential inhibition by DOTO derivatives.

Caption: Workflow for in vitro screening of anti-inflammatory compounds.

Mechanism of Action

Phenothiazine derivatives, the class of compounds to which DOTO belongs, are known to exert their anti-inflammatory effects through various mechanisms.[5] These can include the inhibition of pro-inflammatory enzymes and the modulation of signaling pathways.[6] Dexamethasone, a potent corticosteroid, acts by binding to glucocorticoid receptors, which in turn upregulates anti-inflammatory proteins and downregulates pro-inflammatory cytokines like IL-1, IL-6, and TNF-α.[7][8] It can also suppress the nuclear translocation of NF-κB, a key transcription factor in the inflammatory response.[7] Non-steroidal anti-inflammatory drugs (NSAIDs) like Diclofenac and Phenylbutazone primarily act by inhibiting cyclooxygenase (COX) enzymes, thereby reducing the production of prostaglandins.[9] The anti-inflammatory activity of DOTO derivatives may involve similar pathways, particularly the inhibition of the NF-κB signaling cascade, which is a central regulator of inflammation.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis and anti-inflammatory activity of some heterocyclic derivatives of phenothiazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In vitro and in vivo assessment of the anti-inflammatory activity of olive leaf extract in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 10H-Phenothiazines: a new class of enzyme inhibitors for inflammatory diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. What is the mechanism of action of Dexamethasone? [synapse.patsnap.com]
• 8. What is the mechanism of Dexamethasone? [synapse.patsnap.com]
• 9. Nonsteroidal Anti-Inflammatory Drugs (NSAIDs) - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Di-n-octyltin Oxide: A Guide for Laboratory Professionals

For Immediate Release

Researchers, scientists, and drug development professionals handling Di-n-octyltin oxide now have access to a comprehensive guide on its proper disposal procedures. This document outlines essential safety and logistical information, providing clear, step-by-step guidance to ensure the safe management of this organotin compound. Adherence to these protocols is critical for minimizing health risks and environmental contamination.

Di-n-octyltin oxide, like other organotin compounds, is toxic and requires careful handling and disposal.[1] The procedures outlined below are designed to mitigate risks and ensure compliance with safety regulations.

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, it is imperative to be familiar with the hazards associated with Di-n-octyltin oxide. This compound can cause skin and eye irritation and may cause respiratory irritation.[2] All handling of Di-n-octyltin oxide and its waste should be conducted in a well-ventilated area, preferably within a chemical fume hood.[3]

Personal Protective Equipment (PPE):

A summary of required personal protective equipment is provided in the table below.

PPE Category	Specification	Purpose
Eye Protection	Goggles (European standard - EN 166)	To prevent eye contact with dust or splashes.[2]
Hand Protection	Protective gloves	To prevent skin contact.
Skin and Body	Lab coat or appropriate protective clothing	To prevent skin exposure.[2]
Respiratory	NIOSH/MSHA or European Standard EN 136 approved respirator	Required for large-scale operations or in emergencies where exposure limits may be exceeded.[2]

Spill and Emergency Procedures

In the event of a spill, evacuate unnecessary personnel from the area.[4] Wearing appropriate PPE, contain the spill using dikes or absorbents to prevent it from entering sewers or streams.[4] Sweep or shovel the spilled material into a suitable, labeled container for disposal.[2][4] Following a spill, ventilate the affected area.[3]

For personal exposure, follow these first-aid measures:

• Skin Contact: Immediately wash the affected area with soap and plenty of water, removing all contaminated clothing.[2]

• Eye Contact: Rinse immediately with plenty of water for at least 15 minutes, including under the eyelids.[2]

• Inhalation: Move the individual to fresh air. If not breathing, provide artificial respiration.[2]

• Ingestion: Clean the mouth with water.[5]

In all cases of exposure, seek medical attention.[2]

Step-by-Step Disposal Protocol

The disposal of Di-n-octyltin oxide waste must be handled in accordance with local, national, and regional regulations.[3][4] It is classified as hazardous waste and should be disposed of at a licensed site or an approved waste disposal plant.[2][4][6] Do not empty into drains or release into the environment.[3][4]

Experimental Protocol: Neutralization of Liquid Organotin Waste

For liquid waste containing Di-n-octyltin oxide, a chemical neutralization process can be employed to reduce its toxicity prior to final disposal. This protocol is based on the oxidation of organotins to less toxic inorganic tin compounds.[1]

Materials:

• Liquid organotin waste

• Commercial bleach (sodium hypochlorite (B82951) solution) or hydrogen peroxide

• Large, suitable container for the treatment process

• Stir plate and stir bar

• pH meter or pH paper

• Designated hazardous waste container

Procedure:

• Segregation: Ensure the organotin waste is not mixed with other incompatible waste streams.[1]

• Dilution: In a chemical fume hood, dilute highly concentrated organotin waste with a suitable solvent.[1]

• Oxidation: Slowly add an oxidizing agent (e.g., commercial bleach) to the diluted waste while stirring. This reaction can be exothermic, so add the oxidant in small portions and monitor the temperature.[1]

• Reaction Time: Allow the mixture to react for several hours, or overnight, with continuous stirring to ensure complete oxidation.[1]

• Neutralization: Check the pH of the treated waste. If necessary, neutralize it to a pH between 6 and 8.[1]

• Final Disposal: Even after treatment, the waste should be considered hazardous. Transfer the treated waste to a designated hazardous waste container, label it appropriately, and arrange for disposal through a licensed hazardous waste management facility.[1]

Decontamination of Glassware and Equipment

All glassware and equipment that has come into contact with Di-n-octyltin oxide must be decontaminated.

Procedure:

• Initial Rinse: In a chemical fume hood, rinse the glassware with an organic solvent such as acetone (B3395972) or toluene (B28343) to remove the bulk of the organotin residues. Collect these rinses in a designated "Organotin Waste" container.[1][3]

• Oxidative Decontamination: Immerse the rinsed glassware in a bath of commercial bleach or a 20% nitric acid solution. Allow the glassware to soak for at least 12 hours (overnight is recommended). This process oxidizes residual organotin compounds.[1]

• Final Cleaning: After the oxidative soak, carefully remove the glassware, rinse it with deionized water, and then wash using standard laboratory procedures.[1]

• Bath Disposal: The bleach or nitric acid bath used for decontamination must be disposed of as hazardous waste.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Di-n-octyltin oxide waste.

Caption: Workflow for the safe disposal of Di-n-octyltin oxide waste.

References

• 1. benchchem.com [benchchem.com]
• 2. sdlookchem.com [sdlookchem.com]
• 3. delvallelab.weebly.com [delvallelab.weebly.com]
• 4. Organotin chemistry - Wikipedia [en.wikipedia.org]
• 5. Removal of organotin compounds and metals from Swedish marine sediment using Fenton’s reagent and electrochemical treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. echemi.com [echemi.com]